2-Methyl-1-butanol

• CAS: 1565-80-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Methyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-butanol (B89646) (IUPAC name: 2-methylbutan-1-ol) is a primary alcohol and an isomer of amyl alcohol with the chemical formula C5H12O.[1][2] This colorless liquid, also known as active amyl alcohol, is a chiral compound.[2] It is found naturally in some fruits and is a byproduct of fermentation, contributing to the aroma of alcoholic beverages.[1][2] Industrially, it serves as a solvent, a chemical intermediate in the synthesis of other compounds such as esters and aldehydes, a flavoring agent, and is under investigation as a potential biofuel.[3][4][5] Its role as a pharmaceutical intermediate highlights its importance in drug development.[5]

Chemical Properties

2-Methyl-1-butanol is a flammable liquid.[6][7] It is a versatile chemical intermediate used in various organic synthesis reactions.[4][5]

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	2-methylbutan-1-ol[1][8]
CAS Number	137-32-6[8]
Molecular Formula	C5H12O[1][3][8]
SMILES	CCC(C)CO[8][9]
InChI Key	QPRQEDXDYOZYLA-UHFFFAOYSA-N[1][8][9]

Physical Properties

The physical characteristics of 2-Methyl-1-butanol are well-documented and essential for its application in various fields.

Table 2: Physical and Thermochemical Properties

Property	Value
Molecular Weight	88.15 g/mol [1][3][8]
Appearance	Colorless liquid[1][10]
Odor	Characteristic, pungent[6][11][12]
Density	0.8152 g/cm³ at 25°C[1]
0.819 g/mL at 20°C[3][9]
Boiling Point	127.5 °C (261.5 °F; 400.6 K)[1]
130 °C[3][9]
Melting Point	-117.2 °C (−179.0 °F; 156.0 K)[1]
-70 °C[13][14]
Solubility in Water	31 g/L[1]
36 g/L[13][15]
Slightly soluble, 3.6 g/100g at 30°C[9]
Solubility in other solvents	Miscible with alcohol and diethyl ether; very soluble in acetone.[9][10]
Vapor Pressure	3 mmHg (at 20 °C)[1][9]
4.3 hPa (at 20 °C)[13][15]
Refractive Index	n20/D 1.410 ± 0.002[9]
Flash Point	42.5 °C (108.5 °F) - closed cup[13]
43 °C (109.4 °F)[6][11]
Autoignition Temperature	385 °C (725 °F)[8][9]
340 °C[6][13]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of a liquid organic compound like 2-Methyl-1-butanol.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube, heating source (e.g., Bunsen burner), and a liquid bath (e.g., paraffin (B1166041) oil).[8]

• Procedure:

  • A small amount of the liquid sample is placed in the test tube.

  • The capillary tube is placed in the test tube with its open end submerged in the liquid.

  • The test tube is attached to the thermometer, and both are immersed in the liquid bath within the Thiele tube.

  • The side arm of the Thiele tube is gently heated, causing the bath to circulate and heat the sample uniformly.

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • The heating is stopped, and the temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[16]

Caption: Experimental workflow for boiling point determination.

Determination of Melting Point (Freezing Point)

For a substance that is liquid at room temperature, the melting point is often referred to as the freezing point.

• Apparatus: Cooling bath (e.g., ice-salt mixture), thermometer, and a test tube.

• Procedure:

  • Place the liquid sample in a test tube and immerse it in a cooling bath.

  • Insert a thermometer into the sample.

  • Stir the sample gently as it cools.

  • Record the temperature at regular intervals.

  • The temperature will decrease and then plateau when the substance begins to freeze. This plateau temperature is the freezing point.

Caption: Experimental workflow for melting point determination.

Determination of Density

Density is the mass of a substance per unit volume.

• Apparatus: Graduated cylinder or pycnometer, and an analytical balance.

• Procedure:

  • Measure the mass of a clean, dry graduated cylinder or pycnometer.

  • Add a known volume of the liquid to the graduated cylinder or fill the pycnometer to its calibrated volume.

  • Measure the mass of the container with the liquid.

  • The mass of the liquid is the difference between the two mass measurements.

  • Density is calculated by dividing the mass of the liquid by its volume.

Caption: Logical workflow for density determination.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.

• Apparatus: Test tubes, graduated cylinder, balance, spatula, and a constant temperature bath.

• Procedure:

  • Measure a specific volume of the solvent (e.g., water) into a test tube and place it in a constant temperature bath.

  • Add a small, weighed amount of the solute (2-Methyl-1-butanol) to the solvent.

  • Shake the mixture vigorously until the solute dissolves completely.

  • Continue adding small, weighed portions of the solute, shaking after each addition, until a saturated solution is formed (i.e., no more solute dissolves).

  • The total mass of the solute dissolved in the specific volume of the solvent at that temperature gives the solubility.

Caption: Experimental workflow for solubility determination.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.

• Apparatus: A closed-cup flash-point tester (e.g., Pensky-Martens) or an open-cup apparatus (e.g., Cleveland open cup).

• Procedure (Closed-Cup Method):

  • The liquid sample is placed in a cup and covered with a lid.

  • The sample is heated at a slow, constant rate.

  • An ignition source is periodically introduced into the vapor space above the liquid.

  • The temperature at which a brief flash is observed is recorded as the flash point.

Caption: Experimental workflow for flash point determination.

Biological Relevance and Synthesis Pathway

While not a primary signaling molecule, 2-Methyl-1-butanol is produced in engineered microorganisms, such as E. coli, through the isoleucine biosynthetic pathway. This is of significant interest for the production of biofuels.

Biosynthesis of 2-Methyl-1-butanol in Engineered E. coli

Genetically modified E. coli can be engineered to produce 2-Methyl-1-butanol from glucose. The pathway involves the conversion of a precursor from the threonine biosynthesis pathway, 2-keto-3-methylvalerate, into 2-Methyl-1-butanol. This is achieved through the action of a 2-keto acid decarboxylase and a dehydrogenase.[2][17][18][19]

Caption: Biosynthetic pathway of 2-Methyl-1-butanol in engineered E. coli.

Safety Information

2-Methyl-1-butanol is a flammable liquid and vapor.[7] It can cause skin and eye irritation and may cause respiratory irritation.[6][7][11] Harmful if inhaled.[7][11] It is important to handle this chemical in a well-ventilated area and to wear appropriate personal protective equipment, including safety goggles, gloves, and protective clothing.[6][20] Keep away from heat, sparks, open flames, and hot surfaces.[7]

Conclusion

2-Methyl-1-butanol is a valuable chemical with a well-characterized profile of physical and chemical properties. Its utility as a solvent, a key intermediate in organic and pharmaceutical synthesis, and its potential as a biofuel make it a compound of significant interest to the scientific and industrial communities. A thorough understanding of its properties, the methodologies for their determination, and its relevant biological production pathways is crucial for its safe and effective application in research and development.

References

• 1. phillysim.org [phillysim.org]
• 2. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. SSERC | Melting point determination [sserc.org.uk]
• 5. nbinno.com [nbinno.com]
• 6. westlab.com [westlab.com]
• 7. filab.fr [filab.fr]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. sciforum.net [sciforum.net]
• 12. oil-tester.com [oil-tester.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 15. education.com [education.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. wjec.co.uk [wjec.co.uk]

Spectroscopic Profile of 2-Methyl-1-butanol: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-Methyl-1-butanol, a chiral organic compound with applications as a specialty solvent and a potential biofuel. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition. This document is intended for researchers, scientists, and professionals in drug development and chemical analysis.

Spectroscopic Data

The spectroscopic data for 2-Methyl-1-butanol (C₅H₁₂O, Molecular Weight: 88.15 g/mol ) are summarized below. These data are crucial for the structural elucidation and purity assessment of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of 2-Methyl-1-butanol exhibits distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
H-a (CH₂)	~3.4-3.5	Doublet of doublets	2H
H-b (CH)	~1.5-1.8	Multiplet	1H
H-c (CH₂)	~1.1-1.4	Multiplet	2H
H-d (CH₃)	~0.9	Doublet	3H
H-e (CH₃)	~0.9	Triplet	3H
OH	Variable	Singlet (broad)	1H

Note: The exact chemical shifts and multiplicities can vary slightly depending on the solvent and the magnetic field strength of the NMR instrument.

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information on the different carbon environments.

Assignment	Chemical Shift (ppm)
C-1 (CH₂)	~67.8
C-2 (CH)	~37.5
C-3 (CH₂)	~25.9
C-4 (CH₃)	~11.4
C-5 (CH₃)	~16.2

Note: The chemical shifts are referenced to a standard, typically the solvent peak (e.g., CDCl₃ at 77.16 ppm).[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Methyl-1-butanol shows characteristic absorption bands for an alcohol.

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Intensity
~3200-3500	O-H	Stretching (hydrogen-bonded)	Strong, Broad
~2850-2960	C-H (sp³)	Stretching	Strong
~1260-1050	C-O	Stretching	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectrum of 2-Methyl-1-butanol is characterized by several key fragments.

m/z (mass-to-charge ratio)	Relative Intensity	Proposed Fragment
88	Low	[M]⁺ (Molecular ion)
70	Moderate	[M - H₂O]⁺
57	High	[C₄H₉]⁺ (loss of CH₂OH)
41	High	[C₃H₅]⁺
29	High	[C₂H₅]⁺

The fragmentation is dominated by α-cleavage (loss of the largest alkyl group attached to the carbon bearing the hydroxyl group) and dehydration (loss of a water molecule).[2][3]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Specific parameters may need to be optimized based on the available instrumentation.

NMR Spectroscopy

Sample Preparation:

• A small amount of 2-Methyl-1-butanol (typically 5-20 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is accurately weighed.[4]

• The sample is dissolved in approximately 0.6-0.75 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.[4][5]

• The resulting solution is carefully transferred into a standard 5 mm NMR tube using a pipette.[4]

Data Acquisition:

• The NMR tube is placed in the spectrometer's sample holder.

• The magnetic field is locked onto the deuterium (B1214612) signal of the solvent.[4]

• The magnetic field homogeneity is optimized through a process called shimming to achieve high resolution.[4]

• The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).[4]

• The NMR spectrum is acquired by applying a series of radiofrequency pulses and recording the resulting free induction decay (FID).

• For ¹³C NMR, a larger number of scans is typically required to achieve a good signal-to-noise ratio.[6]

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• Two clean, dry salt plates (e.g., NaCl or KBr) are obtained from a desiccator.[7]

• A single drop of 2-Methyl-1-butanol is placed on the surface of one salt plate.[7]

• The second salt plate is placed on top, spreading the liquid into a thin film.[7]

Data Acquisition:

• The "sandwich" of salt plates containing the sample is placed in the sample holder of the IR spectrometer.[7]

• A background spectrum (without the sample) is typically run first.

• The IR spectrum of the sample is then recorded.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• A small amount of 2-Methyl-1-butanol is introduced into the mass spectrometer, often via direct injection or through a gas chromatograph (GC-MS).

• In the ion source, the sample is vaporized and then ionized, typically using electron ionization (EI).[8]

Data Acquisition:

• The resulting ions are accelerated into a mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating the mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-Methyl-1-butanol.

Caption: Workflow for Spectroscopic Analysis of 2-Methyl-1-butanol.

References

• 1. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 5. How To [chem.rochester.edu]
• 6. scribd.com [scribd.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. massbank.eu [massbank.eu]

The Ubiquitous Presence of 2-Methyl-1-butanol in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-butanol is a branched-chain alcohol that contributes significantly to the characteristic aroma and flavor profiles of a wide array of fruits and fermented beverages.[1][2][3] As a volatile organic compound (VOC), its presence is a key indicator of fruit ripeness and quality. Beyond its sensory importance, the study of 2-Methyl-1-butanol provides insights into plant amino acid catabolism and secondary metabolite production. This technical guide offers an in-depth exploration of the natural occurrence of 2-Methyl-1-butanol in plants and fruits, its biosynthetic origins, and the analytical methodologies used for its quantification.

Natural Occurrence and Quantitative Data

2-Methyl-1-butanol is a prevalent volatile constituent in numerous fruits, including apples, bananas, tomatoes, and oranges.[2][3][4][5][6] Its concentration can vary significantly depending on the plant species, cultivar, ripening stage, and environmental conditions. The following table summarizes quantitative data on the concentration of 2-Methyl-1-butanol found in various fruits from several studies. It is important to note that concentrations are often reported in µg/kg of fresh weight (FW) and can differ based on the analytical method employed.

Fruit	Cultivar/Variety	Concentration (µg/kg FW)	Reference
Apple (Malus domestica)	'Honey Crisps'	27,813.56 ± 2310.07	[7]
'Huashuo'	2041.27 ± 120.36	[7]
'Golden Delicious'	Peel (S2): 125,938; Pulp (S4): 85,544	[8]
'Hong Kui'	Peel (S3): 52,715	[8]
'Ning Qiu'	Peel (S3): 160,650	[8]
'Gamhong' & 'Fuji'	Present in higher amounts compared to other cultivars	[6]
'Hongro'	Present, alongside other alcohols	[6]
Tomato (Solanum lycopersicum)	Various	Higher concentrations in locular gel and seeds	[4][9]
Ripe Fruit	Abundant	[10]
Banana (Musa sp.)	'Brazilian' & 'Fenjiao'	Present, varies with ripening stage	[11][12]
'Cavendish'	Present	[13]
Orange (Citrus sinensis)	Various	Detected in juice	[14][15]

Note: The data presented is a compilation from different studies and methodologies, which may lead to variations. S2, S3, and S4 refer to different ripening stages.[8]

Biosynthesis of 2-Methyl-1-butanol in Plants

In plants, 2-Methyl-1-butanol is synthesized via the catabolism of the branched-chain amino acid isoleucine.[8][16] This metabolic pathway involves a series of enzymatic reactions that convert isoleucine into its corresponding alcohol. The key steps are initiated by a transamination reaction, followed by decarboxylation and subsequent reduction steps.

The following diagram illustrates the biosynthetic pathway of 2-Methyl-1-butanol from isoleucine in plants.

Caption: Biosynthesis of 2-Methyl-1-butanol from Isoleucine.

The initial step is the conversion of isoleucine to α-keto-β-methylvalerate, catalyzed by a branched-chain amino acid transaminase (BCAT).[1][17][18] This intermediate is then decarboxylated to form 2-methylbutanal by a branched-chain α-keto acid decarboxylase. Finally, 2-methylbutanal is reduced to 2-Methyl-1-butanol by an alcohol dehydrogenase (ADH), often utilizing NADH as a cofactor.[19]

Experimental Protocols for Analysis

The analysis of 2-Methyl-1-butanol in plant and fruit matrices is predominantly carried out using gas chromatography-mass spectrometry (GC-MS), often preceded by a sample preparation step to extract and concentrate the volatile compounds. Headspace solid-phase microextraction (HS-SPME) is a widely adopted, solvent-free technique for this purpose.[2][20][21]

General Protocol for HS-SPME-GC-MS Analysis

The following is a generalized protocol for the analysis of 2-Methyl-1-butanol in fruit samples. Specific parameters may need to be optimized depending on the fruit matrix and the instrumentation used.

• Sample Preparation:

  • Homogenize a known weight of the fresh fruit sample (e.g., 5 g of apple peel or pulp).[2]

  • Place the homogenized sample into a headspace vial (e.g., 20 mL or 50 mL).[2][3]

  • To enhance the release of volatiles, an internal standard (e.g., 3-nonanone) and a salt solution (e.g., 1 g NaCl) can be added to the vial.[2]

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for broad-range volatile analysis.[2][22]

  • Equilibration: Equilibrate the sample vial at a specific temperature (e.g., 50°C) for a set time (e.g., 10 minutes) with agitation to allow volatiles to partition into the headspace.[2]

  • Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature with continued agitation to adsorb the volatile compounds.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorption: Insert the SPME fiber into the heated GC injector port (e.g., 250°C) to thermally desorb the analytes onto the GC column.[2][3]

  • Gas Chromatography:

    • Column: A capillary column with a polar stationary phase (e.g., HP-INNOWax) is typically used for the separation of volatile compounds.[2]

    • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.[17]

    • Oven Temperature Program: A temperature gradient is applied to the GC oven to separate the compounds based on their boiling points and affinity for the stationary phase. A typical program might start at a low temperature (e.g., 40°C), ramp up to a higher temperature (e.g., 250°C), and hold for a period.[4][17]

  • Mass Spectrometry:

    • Ionization: Electron impact (EI) ionization at 70 eV is standard for generating mass spectra.[23]

    • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the ions based on their mass-to-charge ratio (m/z).

    • Data Acquisition: The mass spectrometer is operated in full scan mode to acquire mass spectra over a specific m/z range (e.g., 40-500 amu).[4]

• Compound Identification and Quantification:

  • Identification: 2-Methyl-1-butanol is identified by comparing its mass spectrum and retention time with those of an authentic standard and by matching the spectrum against a mass spectral library (e.g., NIST).

  • Quantification: The concentration of 2-Methyl-1-butanol is determined by creating a calibration curve using standard solutions of known concentrations. The peak area of the compound in the sample is then compared to the calibration curve, and the concentration is often normalized using the peak area of the internal standard.

The following diagram illustrates a typical experimental workflow for the analysis of 2-Methyl-1-butanol in a fruit sample.

Caption: Workflow for 2-Methyl-1-butanol Analysis.

Conclusion

2-Methyl-1-butanol is a key aroma compound naturally occurring in a diverse range of plants and fruits, with its production intricately linked to the catabolism of isoleucine. Understanding its distribution and biosynthesis is crucial for food scientists aiming to enhance flavor profiles and for researchers investigating plant metabolic pathways. The standardized analytical protocol of HS-SPME-GC-MS provides a robust and sensitive method for the quantification of this important volatile compound, enabling further research into its role in plant physiology and its impact on food quality. This guide provides a foundational understanding for professionals in the fields of food science, analytical chemistry, and drug development, facilitating further exploration into the multifaceted nature of plant-derived volatile compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Relationships between sensory properties and metabolomic profiles of different apple cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS-SPME with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. isoleucine degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Comparative Study of Volatile Compounds in the Fruit of Two Banana Cultivars at Different Ripening Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ez.restek.com [ez.restek.com]
• 14. Comparative Analysis of the Volatile Fraction of Fruit Juice from Different Citrus Species | PLOS One [journals.plos.org]
• 15. Volatile Organic Compounds Profiles to Determine Authenticity of Sweet Orange Juice Using Head Space Gas Chromatography Coupled with Multivariate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 17. Frontiers | Comparison of the volatile organic compounds in Citrus reticulata ‘Chachi’ peel with different drying methods using E-nose, GC-IMS and HS-SPME-GC-MS [frontiersin.org]
• 18. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. The Effects of Catabolism Relationships of Leucine and Isoleucine with BAT2 Gene of Saccharomyces cerevisiae on High Alcohols and Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. hmdb.ca [hmdb.ca]

An In-Depth Technical Guide to the Biosynthesis of 2-Methyl-1-butanol in Microorganisms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core biosynthetic pathway for 2-methyl-1-butanol (B89646) in microorganisms. It is intended to serve as a valuable resource for researchers and professionals involved in metabolic engineering, biofuel development, and the production of specialty chemicals. This document details the enzymatic steps, presents quantitative data from engineered microbial systems, outlines key experimental protocols, and provides visual representations of the metabolic pathways and experimental workflows.

Core Biosynthetic Pathway of 2-Methyl-1-butanol

The primary route for the microbial biosynthesis of 2-methyl-1-butanol is an extension of the natural L-isoleucine synthesis pathway.[1][2][3] This pathway is initiated from L-threonine and involves a series of enzymatic conversions to produce the precursor 2-keto-3-methylvalerate (KMV). In engineered microorganisms, this native pathway is coupled with a heterologous or overexpressed two-step conversion of KMV to 2-methyl-1-butanol, often referred to as the Ehrlich pathway.[4]

The key enzymatic steps are as follows:

• Threonine to 2-Ketobutyrate: The pathway begins with the deamination of L-threonine to 2-ketobutyrate (α-ketobutyrate) and ammonia, a reaction catalyzed by threonine deaminase (or threonine dehydratase), encoded by the ilvA gene in many bacteria.[1]

• Formation of 2-Aceto-2-hydroxybutyrate: Acetohydroxyacid synthase (AHAS) , also known as acetolactate synthase, condenses 2-ketobutyrate with pyruvate (B1213749) to form 2-aceto-2-hydroxybutyrate.[1] This enzyme is a critical control point in the pathway.

• Isomerization and Reduction: The intermediate 2-aceto-2-hydroxybutyrate is then converted to 2,3-dihydroxy-3-methylvalerate through a two-step reaction catalyzed by a single enzyme, ketoacid reductoisomerase (KARI) , encoded by the ilvC gene. This reaction involves an isomerization followed by an NADPH-dependent reduction.

• Dehydration to 2-Keto-3-methylvalerate (KMV): Dihydroxyacid dehydratase (DHAD) , the product of the ilvD gene, catalyzes the dehydration of 2,3-dihydroxy-3-methylvalerate to yield the α-keto acid precursor, 2-keto-3-methylvalerate (KMV).[1]

• Decarboxylation to 2-Methylbutanal: In engineered pathways for 2-methyl-1-butanol production, KMV is diverted from isoleucine synthesis and is decarboxylated by a 2-ketoacid decarboxylase (KDC) to form 2-methylbutanal.

• Reduction to 2-Methyl-1-butanol: Finally, the aldehyde is reduced to the desired alcohol, 2-methyl-1-butanol, by an alcohol dehydrogenase (ADH) , often with the concomitant oxidation of NADH to NAD+.

Biosynthesis pathway of 2-Methyl-1-butanol from L-Threonine.

Quantitative Data on 2-Methyl-1-butanol Production

Metabolic engineering efforts have led to significant improvements in 2-methyl-1-butanol production in various microbial hosts. The following tables summarize key quantitative data from published studies.

Table 1: Production Titers and Yields of 2-Methyl-1-butanol in Engineered Microorganisms

Microorganism	Genetic Modifications	Substrate	Titer (g/L)	Yield (g/g substrate)	Reference
Escherichia coli	Overexpression of thrABC, ilvA from C. glutamicum, ilvGM from S. typhimurium, KDC, and ADH; Deletion of metA and tdh	Glucose	1.25	0.17	[2][3]
Corynebacterium glutamicum	Reduced ilvE activity, overexpression of 2-keto acid decarboxylase and alcohol dehydrogenase	Glucose	0.37	Not Reported	[4][5]
Synechococcus elongatus PCC7942	Introduction of ketoacid decarboxylase (Kivd), alcohol dehydrogenase (YqhD), and the citramalate (B1227619) pathway	CO₂	0.2 (in 12 days)	Not Applicable

Table 2: Kinetic Parameters of Key Enzymes in the 2-Methyl-1-butanol Biosynthesis Pathway

Enzyme	Organism	Substrate	Km	kcat (s⁻¹) or Vmax	Reference
Acetohydroxyacid Synthase (AHAS)	Synechococcus elongatus PCC7942	2-Ketobutyrate	1.9 ± 0.3 mM	1.21 ± 0.03 U/mg
Serine Dehydratase (CysE Ala33Thr mutant)	Escherichia coli	Acetyl-CoA	5.0 ± 2.0 mM	170 ± 30 s⁻¹	[1][6]
Serine Dehydratase (CysE Wild-Type)	Escherichia coli	Acetyl-CoA	0.6 ± 0.2 mM	350 ± 30 s⁻¹	[1][6]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 2-methyl-1-butanol biosynthesis.

Quantification of 2-Methyl-1-butanol by Gas Chromatography (GC)

Principle: Gas chromatography with a flame ionization detector (GC-FID) is a standard method for the quantification of volatile organic compounds like 2-methyl-1-butanol in fermentation broth.

Protocol:

• Sample Preparation:

  • Collect fermentation broth samples at desired time points.

  • Centrifuge the samples to pellet the cells (e.g., 13,000 x g for 10 minutes).

  • Carefully transfer the supernatant to a new tube for analysis. If necessary, filter the supernatant through a 0.22 µm syringe filter.

• GC-FID Analysis:

  • Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A suitable capillary column for alcohol separation, such as a DB-WAX column (e.g., 30 m x 0.32 mm i.d., 0.50 µm film thickness).

  • Carrier Gas: Helium or Nitrogen.

  • Injector and Detector Temperatures: Typically set to 225°C.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 45°C at 5°C/min, hold for 4 minutes.

    • Ramp 2: Increase to 190°C at 15°C/min.

    • Ramp 3: Increase to 230°C at 50°C/min, hold for 4 minutes to clean the column.

  • Injection: Inject a small volume (e.g., 0.5 µL) of the supernatant into the GC. A split injection mode (e.g., 1:15 split ratio) is often used.

  • Quantification: Create a standard curve using known concentrations of 2-methyl-1-butanol. The concentration in the samples is determined by comparing the peak area to the standard curve.

Enzyme Activity Assays

Principle: The activity of threonine deaminase is determined by monitoring the formation of its product, 2-ketobutyrate, which absorbs light at 230 nm.[4]

Protocol:

• Reaction Mixture (per well of a 96-well UV-transparent plate):

  • 100 mM Potassium phosphate (B84403) buffer, pH 7.5

  • 20 µM Pyridoxal 5'-phosphate (PLP)

  • Varying concentrations of L-threonine (e.g., 0-100 mM)

  • Purified IlvA enzyme (e.g., 50 nM)

• Procedure:

  • Add all components except the enzyme to the wells.

  • Initiate the reaction by adding the enzyme.

  • Immediately measure the increase in absorbance at 230 nm continuously for a set period (e.g., 10 minutes) at a constant temperature (e.g., 30°C).

  • The rate of 2-ketobutyrate formation is calculated from the linear portion of the absorbance versus time plot using the molar extinction coefficient of 2-ketobutyrate.

Principle: This assay is based on the conversion of the enzymatic product, 2-aceto-2-hydroxybutyrate, to acetoin (B143602) upon acidification and heating. Acetoin then reacts with creatine (B1669601) and α-naphthol to produce a colored complex that can be quantified spectrophotometrically.

Protocol:

• Enzyme Reaction:

  • Prepare a reaction mixture containing:

    • Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

    • Substrates: Pyruvate and 2-ketobutyrate

    • Cofactors: Thiamine pyrophosphate (TPP) and MgCl₂

    • Enzyme sample (cell lysate or purified enzyme)

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 30 minutes).

• Color Development:

  • Stop the reaction by adding sulfuric acid.

  • Heat the mixture (e.g., 60°C for 15 minutes) to facilitate the decarboxylation of the product to acetoin.

  • Add creatine and α-naphthol solutions.

  • Incubate at room temperature to allow for color development.

• Measurement:

  • Measure the absorbance at a specific wavelength (e.g., 525 nm).

  • Quantify the amount of product formed by comparing the absorbance to a standard curve prepared with known concentrations of acetoin.

Principle: The activity of ketoacid reductoisomerase is determined by monitoring the oxidation of NADPH to NADP⁺, which results in a decrease in absorbance at 340 nm.

Protocol:

• Reaction Mixture:

  • Buffer (e.g., 50 mM Tris-HCl, pH 7.0)

  • 1 mM Dithiothreitol (DTT)

  • 10 mM MgCl₂

  • 200 µM NADPH

  • Substrate (2-aceto-2-hydroxybutyrate or 2-acetolactate)

  • Enzyme sample

• Procedure:

  • Pre-incubate the enzyme with the reaction mixture (excluding the substrate) at room temperature for a short period.

  • Initiate the reaction by adding the substrate.

  • Monitor the decrease in absorbance at 340 nm over time.

  • Calculate the enzyme activity based on the rate of NADPH oxidation using its molar extinction coefficient (6220 M⁻¹cm⁻¹).

13C-Metabolic Flux Analysis (MFA)

Principle: ¹³C-MFA is a powerful technique to quantify the in vivo fluxes through metabolic pathways. It involves feeding the microorganism a ¹³C-labeled substrate (e.g., glucose) and analyzing the labeling patterns of intracellular metabolites, typically proteinogenic amino acids, by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

Experimental workflow for 13C-Metabolic Flux Analysis.

Detailed Protocol Outline:

• Experimental Design:

  • Define the metabolic model of the microorganism, including all relevant reactions for growth and 2-methyl-1-butanol production.

  • Choose an appropriate ¹³C-labeled substrate. For analyzing the 2-methyl-1-butanol pathway, a common choice is a mixture of [1-¹³C]glucose and [U-¹³C]glucose (e.g., 80:20 ratio).[7]

• Cell Cultivation:

  • Grow the microbial strain in a defined medium with the selected ¹³C-labeled substrate as the sole carbon source.

  • Maintain steady-state conditions, for example, in a chemostat culture, to ensure constant metabolic fluxes.

• Sample Preparation:

  • Quenching: Rapidly halt metabolic activity to preserve the in vivo metabolite labeling patterns. This is typically done by quickly transferring the cell culture to a cold quenching solution (e.g., -40°C methanol).

  • Extraction: Extract the intracellular metabolites from the quenched cells using a suitable solvent, such as a cold methanol-water mixture or boiling ethanol.

  • Protein Hydrolysis: For analysis of proteinogenic amino acids, hydrolyze the cell biomass (e.g., with 6 M HCl at 110°C for 24 hours) to release the amino acids.

• Analytical Measurement:

  • Derivatization: Derivatize the amino acids to make them volatile for GC-MS analysis (e.g., silylation).

  • GC-MS or LC-MS/MS Analysis: Analyze the derivatized amino acids to determine the mass isotopomer distributions, which reflect the ¹³C labeling patterns.

• Data Analysis and Flux Estimation:

  • Use specialized software (e.g., INCA, Metran) to fit the measured mass isotopomer distributions to the metabolic model.

  • The software iteratively adjusts the flux values in the model until the simulated labeling patterns match the experimental data.

  • The output is a detailed map of the metabolic fluxes throughout the central carbon metabolism, providing quantitative insights into the efficiency of the 2-methyl-1-butanol production pathway and identifying potential metabolic bottlenecks.

This guide provides a foundational understanding of the biosynthesis of 2-methyl-1-butanol in microorganisms, supported by quantitative data and detailed experimental protocols. It is intended to empower researchers to further investigate and engineer this important metabolic pathway for various biotechnological applications.

References

• 1. Underground isoleucine biosynthesis pathways in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isoleucine Binding and Regulation of and Threonine Dehydratase (IlvA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Underground isoleucine biosynthesis pathways in E. coli | eLife [elifesciences.org]
• 7. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chirality and Stereochemistry of 2-Methyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stereochemical aspects of 2-methyl-1-butanol (B89646), a chiral alcohol with significant applications in chemical synthesis and as a precursor for various functional molecules.

Introduction to the Chirality of 2-Methyl-1-butanol

2-Methyl-1-butanol possesses a single stereocenter at the second carbon atom (C2), the carbon to which the methyl group is attached. This chirality gives rise to two non-superimposable mirror images, known as enantiomers: (S)-(-)-2-methyl-1-butanol and (R)-(+)-2-methyl-1-butanol. The spatial arrangement of the four different groups (hydroxyl, ethyl, methyl, and hydrogen) around this chiral center dictates the absolute configuration of each enantiomer. The Cahn-Ingold-Prelog (CIP) priority rules are used to assign the (R) or (S) designation to each enantiomer.

A racemic mixture, denoted as (±)-2-methyl-1-butanol, contains equal amounts of the (R) and (S) enantiomers and is optically inactive. The physical and chemical properties of the individual enantiomers are identical, with the notable exception of their interaction with plane-polarized light and other chiral molecules.

Physicochemical Properties

The distinct stereochemistry of the enantiomers of 2-methyl-1-butanol leads to differences in their optical activity, while many other physical properties are similar or identical to the racemic mixture.

Property	(S)-(-)-2-Methyl-1-butanol	(R)-(+)-2-Methyl-1-butanol	Racemic (±)-2-Methyl-1-butanol
CAS Number	1565-80-6[1]	608-43-5	137-32-6[2]
Molecular Formula	C₅H₁₂O	C₅H₁₂O	C₅H₁₂O
Molecular Weight	88.15 g/mol [3]	88.15 g/mol	88.15 g/mol [2]
Boiling Point	129-131 °C[3]	129 °C[4]	128-130 °C[2][5][6]
Density	0.819 g/mL at 20 °C[3]	0.809 g/mL	0.819 g/mL at 20 °C[5]
Refractive Index (n20/D)	~1.411	~1.404[4]	~1.410[5]
Specific Rotation [α]D	-5.8° (neat, 23 °C)[7]	Not specified	0°

Experimental Protocols

This protocol describes a method for the asymmetric synthesis of (R)-(+)-2-methyl-1-butanol with high enantiomeric excess using a boronic ester homologation approach.[8][9]

Materials:

• (S,S)-1,2-dicyclohexyl-1,2-ethanediol ((S,S)-DICHED)

• Triisopropyl borate (B1201080)

• Ethyllithium (B1215237)

• Dichloromethyllithium

• Zinc chloride (anhydrous)

• Dibromomethane (B42720)

• n-Butyllithium

• Hydrogen peroxide (30%)

• Sodium hydroxide (B78521)

• Anhydrous solvents (diethyl ether, THF)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Synthesis of (4S,5S)-4,5-dicyclohexyl-2-ethyl-1,3,2-dioxaborolane:

  • In a flame-dried, three-necked flask under an inert atmosphere, dissolve (S,S)-DICHED in anhydrous THF.

  • Cool the solution to -78 °C and add triisopropyl borate.

  • Slowly add a solution of ethyllithium in an appropriate solvent.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • The solvent is removed under reduced pressure to yield the crude product, which can be purified by distillation.

• Homologation with Dichloromethyllithium:

  • In a separate flask under an inert atmosphere, prepare a solution of dichloromethyllithium in THF at -100 °C.

  • To this, add the (4S,5S)-4,5-dicyclohexyl-2-ethyl-1,3,2-dioxaborolane.

  • After stirring for 30 minutes, add a solution of anhydrous zinc chloride in THF.

  • Allow the reaction to warm to room temperature and stir for 18 hours.

  • The reaction is quenched with water, and the product is extracted with diethyl ether.

• Methylene Insertion:

  • Prepare bromomethyllithium in situ by reacting dibromomethane with n-butyllithium at low temperature.

  • Add the product from the previous step to the bromomethyllithium solution.

  • The resulting borate complex rearranges to form the homologated boronic ester.

• Oxidative Cleavage:

  • The crude boronic ester is dissolved in diethyl ether.

  • A solution of sodium hydroxide and hydrogen peroxide is added, and the mixture is stirred vigorously for 18 hours.

  • The chiral auxiliary, (S,S)-DICHED, precipitates and can be removed by filtration.

  • The aqueous layer is extracted with diethyl ether, and the combined organic layers are dried over anhydrous sodium sulfate.

  • The solvent is carefully removed by distillation to yield (R)-(+)-2-methyl-1-butanol.

This protocol outlines a general procedure for the separation and quantification of the enantiomers of 2-methyl-1-butanol using chiral gas chromatography.

Instrumentation and Materials:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., based on a cyclodextrin (B1172386) derivative like trifluoroacetylated γ-cyclodextrin).

• High-purity carrier gas (Helium or Hydrogen).

• Anhydrous solvent for sample preparation (e.g., dichloromethane).

• (±)-2-Methyl-1-butanol standard.

• Optional: Enantiomerically enriched standards of (S)- and (R)-2-methyl-1-butanol.

• Optional: Derivatizing agent (e.g., trifluoroacetic anhydride) and a catalyst (e.g., pyridine).

Procedure:

• Sample Preparation:

  • Prepare a stock solution of racemic 2-methyl-1-butanol in the chosen solvent (e.g., 1 mg/mL).

  • Prepare a series of dilutions for calibration if quantitative analysis is required.

  • For derivatization (optional but can improve separation): To the alcohol solution, add an excess of trifluoroacetic anhydride (B1165640) and a catalytic amount of pyridine. Allow the reaction to proceed at room temperature. Quench the reaction with water, extract the derivative into an organic solvent, and dry the organic layer.

• GC Method Parameters (starting point, optimization required):

  • Injector Temperature: 220 °C.

  • Detector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 5 °C/min to 180 °C.

    • Hold at 180 °C for 5 minutes.

  • Carrier Gas Flow Rate: Set according to the column manufacturer's recommendations (e.g., 1-2 mL/min).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (adjust as needed).

• Analysis:

  • Inject a solvent blank to ensure a clean system.

  • Inject the racemic standard to determine the retention times of the two enantiomers and to verify the separation.

  • Inject the unknown sample.

  • If available, inject the individual enantiomer standards to confirm peak identity.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area of major enantiomer - Area of minor enantiomer) / (Total area of both enantiomers)] x 100

This protocol describes the procedure for measuring the specific rotation of an enantiomerically enriched sample of 2-methyl-1-butanol using a polarimeter.[7][10][11]

Instrumentation and Materials:

• Polarimeter with a sodium lamp (D-line, 589 nm).

• Polarimeter cell (1 dm path length).

• Volumetric flask (e.g., 10 mL).

• Analytical balance.

• High-purity solvent (e.g., ethanol).

• Sample of 2-methyl-1-butanol.

Procedure:

• Sample Preparation:

  • Accurately weigh a known mass of the 2-methyl-1-butanol sample (e.g., 0.1 g).

  • Dissolve the sample in the chosen solvent in a volumetric flask and dilute to the mark to achieve a known concentration (c) in g/mL.

• Polarimeter Operation:

  • Turn on the polarimeter and allow the sodium lamp to warm up.

  • Calibrate the instrument with a blank (the pure solvent) in the polarimeter cell. The reading should be zero.

  • Rinse the polarimeter cell with the sample solution and then fill it, ensuring there are no air bubbles in the light path.

  • Place the filled cell in the polarimeter.

• Measurement:

  • Observe the optical rotation (α_obs) in degrees. Take several readings and calculate the average. Note the direction of rotation (+ for dextrorotatory, - for levorotatory).

• Calculation of Specific Rotation:

  • Calculate the specific rotation ([α]) using the formula: [α]_D^T = α_obs / (c × l) where:

    • T is the temperature in degrees Celsius.

    • D refers to the sodium D-line.

    • α_obs is the observed rotation in degrees.

    • c is the concentration in g/mL.

    • l is the path length of the cell in decimeters (dm).

Visualizations

References

• 1. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 2. Enantioselective Synthesis of 2-Methyl-1,2-syn- and 2-Methyl-1,2-anti-3-Butenediols Via Allene Hydroboration-Aldehyde Allylboration Reaction Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. 1-Butanol, 2-methyl- [webbook.nist.gov]
• 7. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 8. sciforum.net [sciforum.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]
• 11. Specific rotation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Enantiomers of 2-Methyl-1-butanol for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and applications of the chiral molecules (S)-(-)-2-Methyl-1-butanol and (R)-(+)-2-Methyl-1-butanol. Intended for an audience of researchers, scientists, and professionals in drug development, this document summarizes key data, outlines experimental protocols, and visualizes relevant pathways to support the strategic use of these versatile chiral building blocks.

Core Physicochemical Properties

The enantiomers of 2-methyl-1-butanol (B89646) share identical physical properties with the exception of their interaction with plane-polarized light, a defining characteristic of chiral molecules. The (S)-enantiomer is levorotatory, deflecting light to the left, while the (R)-enantiomer is dextrorotatory, deflecting it to the right. A summary of their key physicochemical properties is presented in Table 1.

Property	(S)-(-)-2-Methyl-1-butanol	(R)-(+)-2-Methyl-1-butanol	Racemic (±)-2-Methyl-1-butanol
Molecular Formula	C₅H₁₂O	C₅H₁₂O	C₅H₁₂O
Molecular Weight	88.15 g/mol	88.15 g/mol	88.15 g/mol
CAS Number	1565-80-6	616-16-0	137-32-6
Appearance	Colorless liquid	Colorless liquid	Colorless liquid
Density	~0.819 g/mL at 20°C	~0.819 g/mL at 20°C	0.819 g/mL at 20°C
Boiling Point	~128 °C	~128 °C	128-130 °C
Melting Point	~ -70 °C	~ -70 °C	~ -70 °C
Flash Point	~43.3 °C	~43.3 °C	~43.3 °C
Refractive Index	~1.409 at 20°C	~1.409 at 20°C	~1.410 at 20°C
Specific Rotation [α]ᴅ	-5.76° (neat)	+5.76° (neat)	0°
Solubility	Slightly soluble in water; miscible with alcohol and ether.	Slightly soluble in water; miscible with alcohol and ether.	Slightly soluble in water (3.6 g/100 mL at 30°C); miscible with alcohol and ether.[1]

Applications in Drug Development and Chiral Synthesis

Both (S)-(-)- and (R)-(+)-2-methyl-1-butanol are valuable chiral building blocks in asymmetric synthesis. Their primary application in the pharmaceutical industry is as chiral auxiliaries or as starting materials for the synthesis of more complex chiral molecules, including active pharmaceutical ingredients (APIs).[][3] The introduction of a specific stereocenter from these molecules can be a critical step in defining the final stereochemistry of a drug, which in turn dictates its pharmacological and toxicological profile.

While specific examples of blockbuster drugs directly synthesized from these particular alcohols are not readily found in publicly available literature, their role as versatile chiral synthons is well-established. They are utilized in the synthesis of a variety of chiral compounds, including liquid crystals and natural products.[4] The general principle involves using the pre-existing stereocenter of the 2-methyl-1-butanol enantiomer to direct the formation of new stereocenters in a predictable manner.

Experimental Protocols

Enantioselective Synthesis of (R)-(+)-2-Methyl-1-butanol

A common method for the asymmetric synthesis of (R)-(+)-2-methyl-1-butanol involves the use of chiral boronic esters. The following is a generalized workflow based on established methodologies.

Caption: Asymmetric synthesis of (R)-(+)-2-Methyl-1-butanol.

Methodology:

• Formation of the Chiral Boronic Ester Intermediate: A chiral diol, such as (+)-pinanediol, is reacted with a borane (B79455) source to form a chiral boronic ester. This is then reacted with a Grignard reagent (e.g., ethylmagnesium bromide) in the presence of a suitable catalyst. The chiral environment of the boronic ester directs the addition of the ethyl group, leading to the formation of a new stereocenter with high enantiomeric excess.

• Oxidation: The resulting chiral boronic ester intermediate is then oxidized, typically using basic hydrogen peroxide. This step cleaves the carbon-boron bond and replaces it with a carbon-oxygen bond, yielding the desired chiral alcohol, (R)-(+)-2-methyl-1-butanol.

• Purification: The final product is purified using standard laboratory techniques such as distillation or column chromatography.

Chiral Separation of Racemic 2-Methyl-1-butanol

Resolution of racemic 2-methyl-1-butanol can be achieved through various methods, including enzymatic resolution and chiral chromatography.

Enzymatic Resolution Workflow:

Caption: Enzymatic resolution of racemic 2-Methyl-1-butanol.

Methodology:

• Enantioselective Esterification: The racemic alcohol is subjected to an esterification reaction catalyzed by a lipase (e.g., Candida antarctica lipase B). An acyl donor, such as vinyl acetate, is used. The enzyme selectively catalyzes the esterification of one enantiomer (e.g., the R-enantiomer) at a much higher rate than the other.

• Separation: The resulting mixture contains the ester of one enantiomer and the unreacted alcohol of the other enantiomer. These two compounds have different physical properties and can be separated using standard techniques like column chromatography or distillation.

• Hydrolysis: The separated ester is then hydrolyzed (e.g., using aqueous base) to yield the pure, unreacted enantiomer.

Biological Pathways and Metabolism

Microbial Biosynthesis

(S)-(-)-2-Methyl-1-butanol can be produced biosynthetically in microorganisms like Escherichia coli and Corynebacterium glutamicum through engineered metabolic pathways.[5][6] The synthesis typically starts from the amino acid L-isoleucine.

Caption: Biosynthesis of (S)-(-)-2-Methyl-1-butanol.

This pathway is of significant interest for the production of biofuels and chiral chemicals from renewable feedstocks.

Human Metabolism

Information on the specific metabolic pathways of (S)-(-)- and (R)-(+)-2-methyl-1-butanol in humans is limited. However, based on the metabolism of other short-chain alcohols, it is likely metabolized in the liver. The primary metabolic route is expected to involve oxidation to the corresponding aldehyde, 2-methylbutanal, followed by further oxidation to 2-methylbutanoic acid. These reactions are likely catalyzed by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH), respectively. The resulting carboxylic acid can then enter into general metabolic pathways. It is important to note that, as with other alcohols, high concentrations can be toxic.

Conclusion

(S)-(-)-2-Methyl-1-butanol and (R)-(+)-2-Methyl-1-butanol are valuable chiral compounds with significant potential in the pharmaceutical and chemical industries. Their well-defined stereochemistry makes them ideal starting materials and auxiliaries for the asymmetric synthesis of complex molecules. A thorough understanding of their properties, coupled with robust synthetic and separation protocols, is essential for their effective application in drug discovery and development. Future research may focus on the discovery of new applications for these versatile chiral building blocks and the optimization of their production through both chemical and biological methods.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. sciforum.net [sciforum.net]
• 5. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Methyl-1-butanol as a Saccharomyces cerevisiae Metabolite: An In-depth Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-1-butanol, a significant metabolite produced by the yeast Saccharomyces cerevisiae. As a key higher alcohol, or fusel alcohol, 2-Methyl-1-butanol plays a crucial role in the flavor and aroma profiles of fermented beverages and is of increasing interest as a potential biofuel. This document details its biosynthetic pathway, the physiological impact on yeast, quantitative production data, and detailed experimental protocols for its study.

Introduction

Saccharomyces cerevisiae, the common baker's and brewer's yeast, produces a variety of secondary metabolites during fermentation, including a class of higher alcohols known as fusel alcohols.[1][2] These compounds, while often considered byproducts of amino acid metabolism, are integral to the sensory characteristics of alcoholic beverages like beer and wine.[1][2] 2-Methyl-1-butanol, an isomer of amyl alcohol, is derived from the catabolism of L-isoleucine and contributes characteristic fruity and malty notes to the final product.[1] Understanding the metabolic pathways and regulatory networks governing its production is essential for controlling flavor profiles in the beverage industry and for engineering yeast strains for the enhanced production of this and other valuable chemicals.

Biosynthesis of 2-Methyl-1-butanol: The Ehrlich Pathway

The primary route for the synthesis of 2-Methyl-1-butanol in Saccharomyces cerevisiae is the Ehrlich pathway, a catabolic route for amino acids.[1] This pathway facilitates the conversion of amino acids into their corresponding higher alcohols. In the case of 2-Methyl-1-butanol, the precursor amino acid is L-isoleucine.

The pathway consists of three main enzymatic steps:

• Transamination: The initial step involves the removal of the amino group from L-isoleucine, converting it to the α-keto acid, α-keto-β-methylvalerate. This reaction is catalyzed by branched-chain amino acid aminotransferases (BCATs). S. cerevisiae possesses two BCATs, the mitochondrial Bat1 and the cytosolic Bat2.[3][4][5][6] While both can perform this function, Bat1 is primarily associated with amino acid biosynthesis, whereas Bat2 is more involved in catabolism.[3][4]

• Decarboxylation: The resulting α-keto-β-methylvalerate is then decarboxylated to form 2-methylbutanal. This irreversible step is a key control point in the pathway.[7] Several decarboxylases can catalyze this reaction, including the pyruvate (B1213749) decarboxylases (Pdc1, Pdc5, Pdc6) and a dedicated α-keto acid decarboxylase, Aro10.[7][8][9][10] Aro10 exhibits a broader substrate specificity and is significantly upregulated in the presence of amino acids like phenylalanine, leucine, and methionine, making it a key enzyme in the Ehrlich pathway.[7][8][9]

• Reduction: Finally, 2-methylbutanal is reduced to 2-Methyl-1-butanol by the action of alcohol dehydrogenases (ADHs). S. cerevisiae has several ADH isozymes (Adh1-7, Sfa1) that can perform this reduction, with Adh1 being one of the primary enzymes involved in this final step.[11][12][13][14][15][16]

Caption: Biosynthesis of 2-Methyl-1-butanol via the Ehrlich Pathway.

Quantitative Data

The production of 2-Methyl-1-butanol is influenced by various factors including yeast strain, fermentation conditions (temperature, pH, aeration), and the availability of precursor amino acids.

Production Titers and Yields

The following table summarizes reported production levels of 2-Methyl-1-butanol and related fusel alcohols in Saccharomyces cerevisiae under different conditions.

Strain	Condition	2-Methyl-1-butanol (mg/L)	3-Methyl-1-butanol (mg/L)	Reference
Industrial Strain JP1	YNB medium with 9.84 g/L isoleucine	~150	~50	[7]
Engineered Strain	Overexpression of LEU2 and LEU4(D578Y)	-	765.7	Not specified
Wild Type	Sugarcane molasses fermentation	-	Increased from 42% to 71% of total fusel alcohols with engineering	[17][18]
Non-wine S. cerevisiae 96581	White wine fermentation	-	57% higher than wine yeasts	[19]

Enzyme Kinetics

The kinetic properties of the enzymes in the Ehrlich pathway are critical for understanding the flux towards 2-Methyl-1-butanol production. The following table presents available kinetic data for key enzymes. Note that data for the specific substrates leading to 2-Methyl-1-butanol are limited, and values for analogous substrates are often used as estimates.

Enzyme	Gene(s)	Substrate	Km (mM)	Vmax (nmol·min-1·mg-1 protein)	Reference
Phenylpyruvate Decarboxylase	ARO10	Phenylpyruvate	0.44 ± 0.04	100 ± 4	[9]
Pyruvate Decarboxylase	PDC1/5/6	Phenylpyruvate	10.4 ± 1.1	500 ± 20	[9]
Alcohol Dehydrogenase	ADH1	n-Butanol	158 ± 34	0.018 ± 0.002 (mM·min-1)	[11]
Alcohol Dehydrogenase	ADH1	Ethanol	22.7 ± 2.9	0.034 ± 0.004 (mM·min-1)	[11]

Physiological Effects and Cellular Response

Higher alcohols, including 2-Methyl-1-butanol, can exert stress on yeast cells at high concentrations, impacting cell growth and viability. The cellular response to fusel alcohol stress involves complex signaling pathways and transcriptomic reprogramming.

Toxicity and Stress Response

Exposure to fusel alcohols can lead to increased membrane fluidity, which in turn can disrupt cellular processes. The toxic effects of different alcohols vary, with longer-chain alcohols generally being more toxic than ethanol.

The cellular response to alcohol stress is multifaceted and involves the upregulation of genes related to:

• Heat shock proteins (HSPs): These chaperones help to refold denatured proteins and maintain protein homeostasis.

• Trehalose synthesis: Trehalose acts as a protectant for membranes and proteins against stress.

• Ergosterol and unsaturated fatty acid synthesis: Modifications to membrane composition help to counteract the fluidizing effects of alcohols.

Signaling Pathways

Fusel alcohols can act as signaling molecules, inducing morphological changes in yeast, such as pseudohyphal growth.[1][17] This response is often mediated by the Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[17][20][21]

Two key MAPK pathways are implicated in the response to fusel alcohol stress:

• Filamentous Growth Pathway: This pathway, involving the MAPK Kss1, is activated by nutrient limitation and can also be triggered by fusel alcohols, leading to changes in cell morphology.[20][22]

• Cell Wall Integrity (CWI) Pathway: This pathway, with Slt2 (Mpk1) as the terminal MAPK, responds to cell wall stress.[21][23][24] Alcohols can perturb the cell wall, activating this pathway to reinforce cell wall structure.[21]

Caption: MAPK Signaling in Response to Fusel Alcohol Stress.

Experimental Protocols

Accurate quantification and analysis of 2-Methyl-1-butanol and the associated cellular responses require robust experimental methodologies.

Quantification of 2-Methyl-1-butanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the analysis of fusel alcohols in a fermentation broth.

1. Sample Preparation: a. Centrifuge 1-2 mL of fermentation broth at 10,000 x g for 5 minutes to pellet the yeast cells. b. Transfer the supernatant to a clean microcentrifuge tube. c. If necessary, dilute the sample with deionized water to bring the analyte concentrations within the calibration range. d. Add an internal standard (e.g., 3-pentanol (B84944) or isobutanol-d9) to a known concentration. e. For direct liquid injection, the sample can be directly transferred to a GC vial. For headspace analysis, transfer an aliquot to a headspace vial and seal.

2. GC-MS Conditions:

• Column: A polar column, such as a DB-WAX or HP-INNOWax (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is recommended.[25]
• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
• Injection:
• Liquid Injection: 1 µL split injection (e.g., 25:1 split ratio) at an injector temperature of 220-250°C.[25]
• Headspace: Equilibrate the vial (e.g., 80°C for 20 min) and inject 1 mL of the headspace.
• Oven Temperature Program:
• Initial temperature: 40°C, hold for 5 minutes.
• Ramp: 10°C/min to 215-220°C.
• Hold: 2.5-5 minutes.
• MS Conditions:
• Ionization Mode: Electron Impact (EI) at 70 eV.
• Scan Range: m/z 30-300.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.

3. Data Analysis: a. Identify 2-Methyl-1-butanol based on its retention time and mass spectrum compared to an authentic standard. b. Quantify using a calibration curve generated from standards of known concentrations, normalized to the internal standard.

Gene Expression Analysis by RT-qPCR

This protocol outlines the steps for analyzing the expression of genes involved in 2-Methyl-1-butanol metabolism or stress response.

1. Yeast Culture and Stress Treatment: a. Grow S. cerevisiae in an appropriate medium (e.g., YPD or synthetic defined medium) to mid-log phase (OD600 ≈ 0.5-0.8). b. Induce stress by adding 2-Methyl-1-butanol to the desired final concentration (e.g., 1% v/v). c. Incubate for a specific duration (e.g., 30, 60, 120 minutes). d. Harvest cells by centrifugation (e.g., 3000 x g for 5 min at 4°C). e. Flash-freeze the cell pellet in liquid nitrogen and store at -80°C.

2. RNA Extraction (Hot Acidic Phenol Method): a. Resuspend the frozen cell pellet in a lysis buffer (e.g., TES solution: 10 mM Tris-HCl pH 7.5, 10 mM EDTA, 0.5% SDS).[19] b. Add an equal volume of acid phenol:chloroform (B151607) (pH 4.5-5.0).[19] c. Incubate at 65°C for 45-60 minutes with vigorous vortexing every 10 minutes.[26] d. Centrifuge at max speed for 10 minutes at 4°C to separate the phases. e. Transfer the upper aqueous phase to a new tube. f. Perform a chloroform extraction to remove residual phenol. g. Precipitate the RNA with 0.1 volumes of 3 M sodium acetate (B1210297) (pH 5.3) and 2.5 volumes of ice-cold 100% ethanol.[19] Incubate at -20°C or -80°C. h. Pellet the RNA by centrifugation, wash with 70% ethanol, air-dry, and resuspend in RNase-free water.

3. cDNA Synthesis: a. Treat the RNA with DNase I to remove any contaminating genomic DNA. b. Synthesize first-strand cDNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

4. qPCR: a. Prepare a reaction mix containing cDNA, forward and reverse primers for the gene of interest and a reference gene (e.g., ACT1, TAF10), and a suitable qPCR master mix (e.g., SYBR Green). b. Perform the qPCR using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension). c. Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Experimental and Logical Workflow

The study of 2-Methyl-1-butanol as a metabolite involves a logical progression from yeast cultivation to analytical and molecular biology techniques.

Caption: General Experimental Workflow for Studying 2-Methyl-1-butanol.

Conclusion

2-Methyl-1-butanol is a pivotal metabolite in Saccharomyces cerevisiae, influencing the organoleptic properties of fermented products and holding promise as a next-generation biofuel. Its production via the Ehrlich pathway is a well-characterized but complex process, subject to regulation at multiple levels. The cellular response to 2-Methyl-1-butanol stress involves intricate signaling networks, primarily the MAPK pathways, which coordinate a transcriptomic shift to mitigate toxicity and ensure survival. The methodologies presented in this guide provide a robust framework for the quantitative analysis of 2-Methyl-1-butanol and the elucidation of the genetic and physiological responses of S. cerevisiae to its presence. Further research, particularly in the areas of enzyme kinetics and detailed signaling pathway mapping, will continue to enhance our ability to control and optimize the production of this valuable metabolite.

References

• 1. The Ehrlich Pathway for Fusel Alcohol Production: a Century of Research on Saccharomyces cerevisiae Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] The Ehrlich Pathway for Fusel Alcohol Production: a Century of Research on Saccharomyces cerevisiae Metabolism | Semantic Scholar [semanticscholar.org]
• 3. Valine biosynthesis in Saccharomyces cerevisiae is regulated by the mitochondrial branched-chain amino acid aminotransferase Bat1 [microbialcell.com]
• 4. Saccharomyces cerevisiae Bat1 and Bat2 Aminotransferases Have Functionally Diverged from the Ancestral-Like Kluyveromyces lactis Orthologous Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Branched-Chain Aminotransferases Control TORC1 Signaling in Saccharomyces cerevisiae | PLOS Genetics [journals.plos.org]
• 6. uniprot.org [uniprot.org]
• 7. journals.asm.org [journals.asm.org]
• 8. Physiological characterization of the ARO10-dependent, broad-substrate-specificity 2-oxo acid decarboxylase activity of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification and Characterization of Phenylpyruvate Decarboxylase Genes in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. RT-qPCR based quantitative analysis of ARO and ADH genes in Saccharomyces cerevisiae and Metschnikowia pulcherrima strains growth white grape juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A study of the kinetics and mechanism of yeast alcohol dehydrogenase with a variety of substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. guweb2.gonzaga.edu [guweb2.gonzaga.edu]
• 15. Protein engineering of alcohol dehydrogenase--1. Effects of two amino acid changes in the active site of yeast ADH-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Characterization of Alcohol-induced Filamentous Growth in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 18. One-step hot formamide extraction of RNA from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 19. umassmed.edu [umassmed.edu]
• 20. MAP Kinase Pathways in the Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 21. doi.nrct.go.th [doi.nrct.go.th]
• 22. KEGG PATHWAY: MAPK signaling pathway - yeast - Saccharomyces cerevisiae (budding yeast) [kegg.jp]
• 23. Substrates of the MAPK Slt2: Shaping Yeast Cell Integrity [mdpi.com]
• 24. mdpi.com [mdpi.com]
• 25. Yeast total RNA isolation protocol [drummondlab.org]
• 26. RNA Isolation from Yeast [protocols.io]

An In-depth Technical Guide to the Thermodynamic Properties of 2-Methyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-Methyl-1-butanol (B89646) (IUPAC name: 2-methylbutan-1-ol), a significant chemical intermediate in various industrial applications, including pharmaceutical synthesis.[1] This document presents critically evaluated data, details the experimental methodologies for their determination, and visualizes relevant biochemical pathways and experimental workflows.

Core Thermodynamic Properties

2-Methyl-1-butanol (C₅H₁₂O) is a colorless liquid and one of the isomers of amyl alcohol.[2][3] Its branched structure and hydrophobic nature make it a subject of interest, not only as a solvent and intermediate but also as a potential biofuel.[3] A thorough understanding of its thermodynamic properties is crucial for process design, safety, and application development in the pharmaceutical and chemical industries.

Quantitative Data Summary

The following tables summarize the key thermodynamic and physical properties of 2-Methyl-1-butanol.

Table 1: General and Physical Properties

Property	Value	Unit	Source(s)
Molar Mass	88.148	g/mol	[2]
Density (at 20°C)	0.819	g/mL	[4]
Density (at 25°C)	0.815	g/mL	[4]
Normal Boiling Point	127.5 - 128	°C	[2][3]
Melting Point	-117.2	°C	[2]
Flash Point	43.33	°C
Vapor Pressure (at 20°C)	3	mm Hg	[2][4]
Solubility in Water	31	g/L	[2]
Refractive Index (at 20°C)	1.410	[3][4]
Dynamic Viscosity	4.453	mPa·s	[2]

Table 2: Thermochemical Properties

Property	Value	Unit	Source(s)
Standard Enthalpy of Formation (liquid, ΔfH⦵₂₉₈)	-356.6	kJ/mol	[2][5]
Standard Enthalpy of Formation (gas, ΔfH⦵₂₉₈)	-301.4 to -302.0	kJ/mol	[2][6]
Standard Liquid Enthalpy of Combustion (ΔcH°liquid)	-3325.9 ± 0.54	kJ/mol	[5]
Enthalpy of Vaporization (ΔvapH°)	43.02 - 43.4	kJ/mol	[7]
Enthalpy of Fusion (ΔfusH°)	9.27	kJ/mol
Standard Gibbs Free Energy of Formation (ΔfG°)	-148.04	kJ/mol

Table 3: Temperature-Dependent Properties

Property	Temperature (K)	Value	Unit	Source(s)
Liquid Density	118 - 575.4	Temperature-dependent	kg/m ³	[8]
Vapor Pressure	358 - 422	Temperature-dependent	kPa	[9]
Ideal Gas Heat Capacity (Cp,gas)	200 - 1000	Temperature-dependent	J/(mol·K)	[8]
Liquid Heat Capacity at Saturation	118 - 355.12	Temperature-dependent	[8]

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise experimental methodologies. The following sections detail the standard protocols for measuring density, enthalpy of combustion, and vapor pressure.

Density Determination: Pycnometry

Pycnometry is a highly precise method for determining the density of a liquid by measuring a known volume of it.[2]

Methodology:

• Preparation: A pycnometer, a glass flask with a close-fitting ground glass stopper having a capillary tube, is thoroughly cleaned and dried.[10]

• Mass of Empty Pycnometer: The mass of the empty, dry pycnometer (m₀) is accurately measured using an analytical balance.

• Mass with Reference Liquid: The pycnometer is filled with a reference liquid of known density, typically distilled water, ensuring the capillary is also filled. Any excess liquid is carefully removed. The total mass (m₁) is then measured.

• Mass with Sample Liquid: The pycnometer is emptied, dried, and then filled with 2-Methyl-1-butanol. The total mass (m₂) is measured.

• Calculation: The density of the sample liquid (ρₛ) is calculated using the following formula: ρₛ = ((m₂ - m₀) / (m₁ - m₀)) * ρᵣ where ρᵣ is the density of the reference liquid at the experimental temperature.

Pycnometry Experimental Workflow

Enthalpy of Combustion: Calorimetry

The enthalpy of combustion is determined by measuring the heat released during the complete combustion of a substance. A simple calorimetry setup is often used for educational purposes, while more sophisticated bomb calorimeters are used for precise research data.[7][11][12]

Methodology:

• Apparatus Setup: A known mass of 2-Methyl-1-butanol is placed in a spirit burner. A calorimeter (e.g., a copper can) containing a known mass of water is positioned above the burner.[7][12]

• Initial Measurements: The initial mass of the spirit burner and the initial temperature of the water are recorded.[7]

• Combustion: The spirit burner is lit, and the alcohol is allowed to burn for a set period, heating the water. The water is stirred continuously to ensure uniform temperature distribution.[7]

• Final Measurements: The flame is extinguished, and the final temperature of the water and the final mass of the spirit burner are recorded.[7]

• Calculation: The heat absorbed by the water (q) is calculated using the formula q = mcΔT, where m is the mass of the water, c is the specific heat capacity of water, and ΔT is the change in temperature. The enthalpy of combustion (ΔHc) is then calculated by dividing the heat absorbed by the number of moles of alcohol burned.[7]

Calorimetry Experimental Workflow

Vapor Pressure Determination: Ebulliometry

Ebulliometry is a technique used to accurately measure the boiling point of a liquid, which can then be used to determine its vapor pressure.[13] A Swietoslawski ebulliometer is a common apparatus for precise measurements.[13][14]

Methodology:

• Apparatus: The ebulliometer consists of a boiler, a condenser, and a thermowell for accurate temperature measurement.[13][14]

• Procedure: The liquid is heated in the boiler, and the vapor is condensed and returned to the boiler, creating a closed system at equilibrium. The temperature of the vapor-liquid equilibrium is measured at a constant pressure.[13]

• Data Collection: By varying the pressure of the system, a series of boiling points are measured.

• Vapor Pressure Curve: The collected data points of temperature and pressure are plotted to generate the vapor pressure curve for 2-Methyl-1-butanol.

Biochemical Pathway

In the context of biotechnology and biofuel production, 2-Methyl-1-butanol can be synthesized in engineered microorganisms, such as Escherichia coli and Corynebacterium glutamicum, by leveraging and modifying native amino acid biosynthetic pathways.[15][16] Specifically, the isoleucine biosynthesis pathway is utilized to produce the precursor 2-keto-3-methylvalerate, which is then converted to 2-Methyl-1-butanol.[15][16]

This metabolic engineering approach involves the overexpression of certain enzymes and the knockout of competing pathways to enhance the yield of the desired alcohol.[15]

Biosynthesis of 2-Methyl-1-butanol

This guide provides a foundational understanding of the thermodynamic properties of 2-Methyl-1-butanol, essential for its application in research and development. The presented data and methodologies offer a valuable resource for professionals in the chemical and pharmaceutical fields.

References

• 1. nbinno.com [nbinno.com]
• 2. scribd.com [scribd.com]
• 3. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. Human Metabolome Database: Showing metabocard for (S)-2-Methyl-1-butanol (HMDB0031527) [hmdb.ca]
• 6. practical-science.com [practical-science.com]
• 7. savemyexams.com [savemyexams.com]
• 8. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pycnometer - Sciencemadness Wiki [sciencemadness.org]
• 11. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 12. Enthalpy of combustion of alcohols isomeric ethers data trend graph explaining trend pattern determining delta H combustion comparison of alcohols with ethers equations calculations advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 13. Ebulliometer - Wikipedia [en.wikipedia.org]
• 14. winegrowers.info [winegrowers.info]
• 15. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-Methyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methyl-1-butanol in various solvents. The information contained herein is intended to support research, development, and formulation activities where 2-Methyl-1-butanol is utilized as a solvent, reagent, or component of a mixture. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visualization of the physicochemical principles governing its solubility.

Core Principles of 2-Methyl-1-butanol Solubility

The solubility of 2-Methyl-1-butanol is governed by its molecular structure, which consists of a polar hydroxyl (-OH) group and a non-polar five-carbon branched alkyl chain. This amphiphilic nature dictates its solubility behavior in different solvents based on the "like dissolves like" principle. The polar hydroxyl group is capable of forming hydrogen bonds with polar solvents, particularly water and other alcohols.[1][2] Conversely, the non-polar hydrocarbon portion of the molecule interacts favorably with non-polar solvents through van der Waals forces.[1] The overall solubility in a given solvent is a balance between the hydrophilic character of the hydroxyl group and the hydrophobic nature of the alkyl chain.[3][1]

Quantitative Solubility Data

The following table summarizes the available quantitative data for the solubility of 2-Methyl-1-butanol in various solvents. It is important to note that solubility data can vary between sources due to differences in experimental conditions and methodologies.

Solvent	Temperature (°C)	Solubility	Reference(s)
Water	0	183 g/L
Water	25	30 g/L (30,000 mg/L)	[4]
Water	25	3.0 g/100mL	[4]
Water	30	3.6 g/100g	[5]
Water	Not Specified	31 g/L	[6]
Water	Not Specified	36 g/L	[7][8]
Heptane	Not Specified	50% soluble	[4]
Triacetin	Not Specified	50% soluble	[4]

Qualitative Solubility:

• Alcohols: Miscible[5]

• Diethyl Ether: Miscible[5]

• Acetone: Very Soluble

• Organic Solvents (General): Soluble[6]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many scientific and industrial applications. Below are detailed methodologies for both qualitative and quantitative assessment of the solubility of 2-Methyl-1-butanol.

Protocol 1: Visual Miscibility and Solubility Test (Qualitative)

This method provides a rapid assessment of the miscibility or solubility of 2-Methyl-1-butanol in a liquid solvent.

Materials:

• 2-Methyl-1-butanol

• Solvent of interest

• Test tubes with stoppers

• Graduated pipettes or cylinders

Procedure:

• To a clean, dry test tube, add a known volume (e.g., 2 mL) of the solvent of interest.

• Incrementally add known volumes of 2-Methyl-1-butanol to the test tube, stoppering and shaking vigorously after each addition.

• Observe the mixture after each addition for the presence of a single, clear phase (miscible/soluble) or the formation of two distinct layers or a cloudy suspension (immiscible/insoluble).

• Record the approximate volume of 2-Methyl-1-butanol at which phase separation occurs, if any.

Protocol 2: Preparation of a Saturated Solution and Quantification by Gas Chromatography (GC)

This protocol describes a quantitative method for determining the solubility of 2-Methyl-1-butanol in a solvent.

Part A: Preparation of a Saturated Solution

• Add an excess amount of 2-Methyl-1-butanol to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of a distinct layer of undissolved 2-Methyl-1-butanol is necessary to ensure saturation.

• Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this purpose.

• After equilibration, allow the mixture to stand undisturbed at the same constant temperature until the undissolved 2-Methyl-1-butanol has separated.

• Carefully withdraw a sample from the supernatant (the solvent layer saturated with 2-Methyl-1-butanol) using a syringe. To avoid transferring any undissolved solute, it is advisable to use a syringe filter.

Part B: Quantification by Gas Chromatography (GC)

• Standard Curve Preparation:

  • Prepare a series of standard solutions of 2-Methyl-1-butanol in the solvent of interest at known concentrations.

  • Inject a fixed volume of each standard solution into a gas chromatograph (GC) equipped with a suitable column and detector (e.g., a flame ionization detector - FID).

  • Record the peak area for 2-Methyl-1-butanol for each standard.

  • Plot a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Dilute the saturated solution obtained in Part A with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

  • Inject the same fixed volume of the diluted sample into the GC under the same conditions as the standards.

  • Record the peak area for 2-Methyl-1-butanol in the sample.

• Calculation:

  • Use the equation of the line from the calibration curve to determine the concentration of 2-Methyl-1-butanol in the diluted sample.

  • Multiply this concentration by the dilution factor to calculate the concentration of the saturated solution, which represents the solubility of 2-Methyl-1-butanol in the solvent at that specific temperature.

Visualization of Solubility Principles

The following diagram illustrates the key factors influencing the solubility of 2-Methyl-1-butanol in polar and non-polar solvents.

Solubility interactions of 2-Methyl-1-butanol.

References

• 1. byjus.com [byjus.com]
• 2. pharmiweb.com [pharmiweb.com]
• 3. flexbooks.ck12.org [flexbooks.ck12.org]
• 4. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-メチル-1-ブタノール ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 7. 2-Methyl-1-butanol for synthesis 137-32-6 [sigmaaldrich.com]
• 8. 2-Methyl-1-butanol CAS 137-32-6 | 806031 [merckmillipore.com]

An In-depth Technical Guide to 2-Methyl-1-butanol (CAS: 137-32-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-1-butanol (B89646) (CAS number 137-32-6), a chiral alcohol with significant applications across various scientific and industrial domains. This document collates critical physicochemical data, detailed experimental protocols for its synthesis, and an exploration of its role in metabolic pathways. Quantitative data is presented in structured tables for clarity and comparative analysis. Furthermore, key processes are visualized through diagrams generated using the DOT language to facilitate a deeper understanding of the underlying chemical and biological mechanisms.

Introduction

2-Methyl-1-butanol, also known as active amyl alcohol, is an organic compound with the chemical formula C₅H₁₂O.[1][2] It is a colorless liquid at room temperature and is one of the eight isomers of amyl alcohol.[1][3] This compound is chiral, existing as two enantiomers: (R)-(-)-2-methyl-1-butanol and (S)-(+)-2-methyl-1-butanol. Its branched structure and hydrophobicity make it a subject of interest as a potential biofuel.[1][2] Naturally occurring in fruits like grapes and as a byproduct of fermentation, it is found in many alcoholic beverages.[1][2] Industrially, it serves as a solvent, a flavoring agent, a fragrance component, and a crucial intermediate in the synthesis of pharmaceuticals and other fine chemicals.[4][5][6][7]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-Methyl-1-butanol is presented below for easy reference.

Physicochemical Properties

Property	Value	Source
CAS Number	137-32-6	[8]
Molecular Formula	C₅H₁₂O	[8]
Molecular Weight	88.15 g/mol	[8][9]
Appearance	Colorless liquid	[9][10]
Odor	Characteristic, roasted, fruity, alcoholic	[4][9][10]
Density	0.8152 g/cm³ at 25 °C	[1]
0.819 g/mL at 20 °C	[4][11]
Melting Point	-117.2 °C (-179.0 °F; 156.0 K)	[1]
< -70 °C	[4][9]
Boiling Point	127.5 °C (261.5 °F; 400.6 K)	[1]
128 °C at 760 mmHg	[9]
130 °C	[4][11]
Solubility in water	31 g/L	[1]
3.6 g/100g at 30 °C	[4][11]
Vapor Pressure	3 mmHg at 20 °C	[11]
Vapor Density	3.0 (Air = 1)	[9][11]
Flash Point	43.33 °C (110.00 °F) TCC	[10]
Autoignition Temperature	725 °F	[11]
Refractive Index	1.4102 at 20 °C/D	[9]
1.40900 to 1.41200 at 20.00 °C	[10]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methyl-1-butanol.

¹H NMR (Proton Nuclear Magnetic Resonance)

• Solvent: CDCl₃

• Frequency: 399.65 MHz

• Shifts (ppm) and Multiplicity:

  • 3.482 (dd, 1H)

  • 3.392 (dd, 1H)

  • 1.53 (m, 1H)

  • 1.45 (m, 1H)

  • 1.128 (m, 1H)

  • 0.906 (d, 3H)

  • 0.904 (t, 3H)[12]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

• Solvent: CDCl₃

• Frequency: 25.16 MHz

• Shifts (ppm):

  • 67.84

  • 37.48

  • 25.94

  • 16.20

  • 11.35[10]

IR (Infrared) Spectroscopy

The IR spectrum of 2-Methyl-1-butanol exhibits a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol group. Strong absorptions in the 2850-3000 cm⁻¹ region are due to C-H stretching. The C-O stretching vibration is typically observed around 1050 cm⁻¹.

Experimental Protocols

This section details methodologies for the synthesis of 2-Methyl-1-butanol, covering both chemical and biological approaches.

Chiral Synthesis via Boronic Ester Homologation

This method allows for the stereoselective synthesis of a specific enantiomer, for instance, R-(+)-2-Methyl-1-butanol. The process involves a one-carbon chain extension using asymmetric boronic ester chemistry.

Methodology:

• Preparation of the Chiral Auxiliary: The synthesis of the chiral auxiliary, (S,S)-1,2-dicyclohexyl-1,2-ethanediol ((S,S)-DICHED), is the initial step, which can be achieved through the asymmetric dihydroxylation of E-stilbene.

• Formation of the Boronic Ester: (S,S)-DICHED is reacted with an appropriate boron source, such as boron triisopropylate, and an ethylating agent like ethyl lithium to form the chiral ethyl boronic ester.

• Homologation: The key step involves the reaction of the chiral boronic ester with dichloromethyllithium in the presence of a promoter like zinc dichloride. This inserts a chloromethyl group, which then rearranges to extend the carbon chain with high diastereoselectivity.

• Substitution and Oxidation: The resulting α-chloro boronic ester is then reacted with a methyl Grignard reagent (methyl magnesium chloride) to introduce the methyl group. Subsequent oxidative workup, for example, with hydrogen peroxide, cleaves the boronic ester to yield the desired R-(+)-2-Methyl-1-butanol.

Experimental Workflow for Chiral Synthesis:

Caption: Chiral synthesis of R-(+)-2-Methyl-1-butanol via boronic ester homologation.

Biosynthesis in Engineered Escherichia coli

2-Methyl-1-butanol can be produced from glucose using metabolically engineered E. coli. This approach leverages the host's native amino acid biosynthetic pathways.

Methodology:

• Strain Development: An E. coli strain is engineered to overproduce the precursors for 2-Methyl-1-butanol. This typically involves the overexpression of key enzymes in the isoleucine biosynthetic pathway.

• Gene Overexpression:

  • Overexpress the native threonine biosynthetic operon (thrABC) to increase the availability of threonine.

  • Overexpress threonine deaminase (ilvA), for instance from Corynebacterium glutamicum, to convert threonine to 2-ketobutyrate.

  • Overexpress acetohydroxy acid synthase (AHAS), such as AHAS II (ilvGM) from Salmonella typhimurium, to condense 2-ketobutyrate and pyruvate (B1213749) to form 2-aceto-2-hydroxybutyrate.[9]

  • Overexpress the subsequent enzymes in the pathway (ilvC and ilvD) to produce 2-keto-3-methylvalerate (KMV).

  • Introduce a 2-keto acid decarboxylase and an alcohol dehydrogenase to convert KMV to 2-Methyl-1-butanol.

• Knockout of Competing Pathways: To channel the metabolic flux towards 2-Methyl-1-butanol production, competing pathways are knocked out. For example, deleting genes involved in the synthesis of other amino acids or byproducts can enhance the yield.[9]

• Fermentation: The engineered E. coli strain is cultured in a suitable medium with glucose as the carbon source. The fermentation conditions (temperature, pH, aeration) are optimized for maximum production.

• Product Recovery: 2-Methyl-1-butanol is recovered from the fermentation broth, typically through distillation or solvent extraction.

Experimental Workflow for Biosynthesis in E. coli

Caption: Biosynthetic pathway for 2-Methyl-1-butanol production in engineered E. coli.

Signaling and Metabolic Pathways

2-Methyl-1-butanol is a metabolite in the fusel alcohol production pathway in microorganisms like Saccharomyces cerevisiae. This pathway is linked to amino acid catabolism.

Fusel Alcohol Production in Saccharomyces cerevisiae

In S. cerevisiae, 2-Methyl-1-butanol is produced from the catabolism of isoleucine via the Ehrlich pathway.

Pathway Description:

• Transamination: Isoleucine undergoes transamination to form 2-keto-3-methylvalerate (KMV).

• Decarboxylation: KMV is then decarboxylated by a keto-acid decarboxylase to produce 2-methylbutanal.

• Reduction: Finally, 2-methylbutanal is reduced by an alcohol dehydrogenase to 2-Methyl-1-butanol.

Metabolic Pathway in S. cerevisiae

Caption: Ehrlich pathway for 2-Methyl-1-butanol production in S. cerevisiae.

Industrial Applications

2-Methyl-1-butanol has a wide range of industrial applications stemming from its properties as a solvent and a chemical intermediate.

• Solvent: It is used as a solvent for oils, fats, resins, and waxes.[4][13]

• Chemical Intermediate: It is a precursor in the synthesis of various chemicals, including plasticizers, lubricants, and additives for oils and paints.[4] It is also a key intermediate in the production of pharmaceuticals.[5]

• Flavor and Fragrance: Due to its characteristic aroma, it is used as a flavoring agent in many processed foods and as a fragrance component in perfumes, cosmetics, and personal care products.[4][5][6][10]

• Biofuel: Its branched structure and hydrophobicity make it a promising candidate for a gasoline substitute or additive.[1]

• Other Applications: It is also used in the plastics industry for spinning polyacrylonitrile (B21495) and as a flotation agent.[4][13]

Safety and Toxicology

2-Methyl-1-butanol is a flammable liquid and poses certain health risks. Proper handling and storage are essential.

Toxicological Data

Route of Exposure	Species	Value	Source
Oral LD50	Rat	2,200 mg/kg bw	[14]
Dermal LD50	Rabbit	> 3,160 mg/kg bw	[14]
Rabbit	3540 uL/kg	[15]

Health Effects and Handling Precautions

• Irritation: The substance is irritating to the eyes, skin, and respiratory tract.[14][16] Repeated exposure may cause skin dryness or cracking.[16][17]

• Inhalation: Harmful if inhaled, may cause respiratory irritation, dizziness, and drowsiness.[16][17][18]

• Ingestion: Swallowing the liquid may lead to aspiration into the lungs, potentially causing chemical pneumonitis.[14][16] It may also affect the central nervous system.[14][16]

• Safety Precautions:

  • Keep away from open flames, sparks, and hot surfaces.[14]

  • Use in a well-ventilated area.[14]

  • Wear protective gloves, clothing, and eye/face protection.[14][17]

  • Store in a cool, fireproof, and well-ventilated place.[16]

Conclusion

2-Methyl-1-butanol is a versatile chemical with a broad spectrum of applications, from a fundamental building block in organic synthesis to a key component in the flavor and fragrance industry, and a potential next-generation biofuel. A thorough understanding of its physicochemical properties, synthesis, and metabolic roles, as detailed in this guide, is crucial for researchers and professionals working in related fields. The provided experimental protocols and pathway diagrams serve as a valuable resource for further investigation and application of this important compound. As research continues, particularly in the area of biotechnological production, the significance of 2-Methyl-1-butanol is expected to grow.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. sciforum.net [sciforum.net]
• 5. researchgate.net [researchgate.net]
• 6. chegg.com [chegg.com]
• 7. Synthesis of homochiral R-(+)-2-methyl-1-butanol - ePrints Soton [eprints.soton.ac.uk]
• 8. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Production of 2-methyl-1-butanol in engineered Escherichia coli. | Sigma-Aldrich [sigmaaldrich.com]
• 12. 2-METHYL-1-BUTANOL(34713-94-5) 1H NMR [m.chemicalbook.com]
• 13. 1-Butanol, 2-methyl- [webbook.nist.gov]
• 14. scispace.com [scispace.com]
• 15. Metabolic engineering of Saccharomyces cerevisiae for co-production of ethanol and 3-methyl-1-butanol from sugarcane molasses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Protocols & Analytical Methods

Enantioselective Synthesis of 2-Methyl-1-butanol: Application Notes and Protocols for Researchers

Introduction

2-Methyl-1-butanol (B89646) is a chiral alcohol with significant applications as a building block in the synthesis of pharmaceuticals, liquid crystals, and as a component of biofuels.[1] The stereochemistry of 2-methyl-1-butanol is crucial for its biological activity and material properties, making its enantioselective synthesis a topic of considerable interest for researchers, scientists, and drug development professionals. This document provides detailed application notes and protocols for various enantioselective methods for the synthesis of 2-methyl-1-butanol, including chemical and biological approaches.

Overview of Synthetic Strategies

The enantioselective synthesis of 2-methyl-1-butanol can be achieved through several distinct strategies:

• Asymmetric Chemical Synthesis: This involves the use of chiral catalysts or auxiliaries to control the stereochemical outcome of the reaction. A notable example is the boronic ester homologation method.

• Enzymatic Kinetic Resolution: This method utilizes enzymes, typically lipases, to selectively acylate one enantiomer of a racemic mixture of 2-methyl-1-butanol, allowing for the separation of the two enantiomers.

• Asymmetric Reduction: This approach involves the reduction of a prochiral precursor, such as 2-methylbutanal, using a chiral reducing agent or catalyst to produce a single enantiomer of the alcohol.

• Biosynthesis: Genetically engineered microorganisms can be programmed to produce enantiomerically enriched 2-methyl-1-butanol from simple carbon sources like glucose.

This document will detail the protocols for key methods and provide a comparative summary of their performance based on available data.

Data Presentation: Comparison of Enantioselective Methods

The following table summarizes the quantitative data for different enantioselective synthesis methods of 2-methyl-1-butanol, allowing for a direct comparison of their efficacy.

Method	Enantiomer	Catalyst/Enzyme	Substrate	Yield	Enantiomeric Excess (e.e.)	Reference
Boronic Ester Homologation	(R)	(S,S)-DICHED	Triisopropyl borate (B1201080), Ethyllithium (B1215237)	71% (overall)	>99%	[2][3][4]
Biosynthesis (Engineered E. coli)	(S)	Whole-cell biocatalyst	Glucose	1.25 g/L	Not specified	[5]
Enzymatic Kinetic Resolution	(R)	Lipase (B570770)	Racemic 2-methyl-1-pentanol	~50% (for each enantiomer)	High (substrate dependent)	[6] (Analogous substrate)
Asymmetric Reduction	N/A	Chiral Catalysts	2-Methylbutanal	N/A	N/A	General method, specific data for 2-methylbutanal not found in searches.

Note: Data for enzymatic kinetic resolution is based on a structurally similar substrate, 2-methyl-1-pentanol, as specific data for 2-methyl-1-butanol was not available in the provided search results. Yields for kinetic resolution are theoretically limited to 50% for each enantiomer.

Experimental Protocols

Asymmetric Synthesis of (R)-(+)-2-Methyl-1-butanol via Boronic Ester Homologation

This four-step synthesis provides access to (R)-(+)-2-methyl-1-butanol with high enantiomeric purity.[2]

Step 1: Synthesis of (4S,5S)-4,5-dicyclohexyl-2-ethyl-1,3,2-dioxaborolane

• To a solution of triisopropyl borate in anhydrous diethyl ether at -78 °C, add freshly prepared ethyllithium dropwise under an inert atmosphere.

• After the addition is complete, allow the mixture to warm to room temperature.

• Perform an anhydrous acidic workup to cleave one isopropoxy group.

• Transesterify the resulting boronic acid intermediate with (S,S)-1,2-dicyclohexyl-1,2-ethanediol ((S,S)-DICHED) to yield the desired dioxaborolane.

• Purify the product by column chromatography.

Step 2: Synthesis of (4S,5S)-2-[(1R)-1-chloropropyl]-4,5-dicyclohexyl-1,3,2-dioxaborolane

• Generate dichloromethyllithium in a Trapp mixture (THF/diethyl ether/pentane) at a temperature below -100 °C.

• Add the dioxaborolane from Step 1 to the dichloromethyllithium solution, followed by the addition of rigorously dried zinc dichloride after 30 minutes.

• Allow the reaction to warm to room temperature and stir for 18 hours.

• The crude product is used in the next step without further purification due to its propensity for epimerization.[2]

Step 3: Synthesis of (4S,5S)-4,5-dicyclohexyl-2-[(1R)-1-methylpropyl]-1,3,2-dioxaborolane

• To the crude product from Step 2 in an anhydrous solvent, add freshly prepared methylmagnesium chloride under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature to facilitate rearrangement and substitution with complete inversion of configuration.

• Purify the product to obtain the desired dioxaborolane with high optical purity.

Step 4: Synthesis of (R)-(+)-2-Methyl-1-butanol

• Cleave the boron-carbon bond of the product from Step 3 using basic hydrogen peroxide at room temperature.

• The chiral auxiliary, (S,S)-DICHED, precipitates and can be recovered by filtration.

• Extract the aqueous phase with diethyl ether.

• Dry the combined organic extracts over anhydrous sodium sulfate.

• Carefully remove the solvent by Kugelrohr distillation to yield (R)-(+)-2-methyl-1-butanol as a colorless liquid.

Enzymatic Kinetic Resolution of Racemic 2-Methyl-1-butanol

This protocol is a general procedure based on the lipase-catalyzed kinetic resolution of similar chiral alcohols.[6] Optimization of the enzyme, acyl donor, solvent, and reaction time will be necessary for 2-methyl-1-butanol.

Materials:

• Racemic 2-methyl-1-butanol

• Immobilized lipase (e.g., Novozym 435, Lipase PS)

• Acyl donor (e.g., vinyl acetate, ethyl acetate)

• Anhydrous organic solvent (e.g., hexane, toluene)

Procedure:

• In a dried flask, dissolve racemic 2-methyl-1-butanol and the acyl donor (typically 1.5-2 equivalents) in the anhydrous organic solvent.

• Add the immobilized lipase to the solution.

• Stir the mixture at a controlled temperature (e.g., 30-45 °C).

• Monitor the reaction progress by gas chromatography (GC) or high-performance liquid chromatography (HPLC) on a chiral column to determine the conversion and enantiomeric excess of the remaining alcohol and the formed ester.

• Stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the unreacted alcohol and the ester product.

• Remove the immobilized enzyme by filtration.

• Evaporate the solvent under reduced pressure.

• Separate the unreacted enantiomer of 2-methyl-1-butanol from the acylated enantiomer by column chromatography.

• (Optional) The acylated enantiomer can be hydrolyzed using a base (e.g., NaOH in methanol) to obtain the other enantiomer of 2-methyl-1-butanol.

Asymmetric Reduction of 2-Methylbutanal

This is a general protocol for the asymmetric reduction of an aldehyde to a chiral primary alcohol using a chiral catalyst. Specific conditions and catalysts would need to be optimized for 2-methylbutanal.

Materials:

• 2-Methylbutanal

• Chiral catalyst (e.g., (R)- or (S)-CBS reagent, Noyori-type catalyst)

• Reducing agent (e.g., borane-dimethyl sulfide (B99878) complex for CBS reduction, isopropanol (B130326) for Noyori transfer hydrogenation)

• Anhydrous solvent (e.g., THF for CBS reduction)

Procedure (using CBS catalyst):

• In a flame-dried flask under an inert atmosphere, dissolve the chiral CBS catalyst in anhydrous THF.

• Cool the solution to the recommended temperature (e.g., -78 °C or 0 °C).

• Slowly add the borane-dimethyl sulfide complex to the catalyst solution.

• Add a solution of 2-methylbutanal in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at the specified temperature until completion, monitoring by TLC or GC.

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature.

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the combined organic extracts and remove the solvent under reduced pressure.

• Purify the resulting 2-methyl-1-butanol by column chromatography.

• Determine the enantiomeric excess by chiral GC or HPLC.

Biosynthesis of (S)-2-Methyl-1-butanol in Engineered E. coli

This method utilizes a metabolically engineered strain of E. coli to produce (S)-2-methyl-1-butanol from glucose. The protocol involves standard microbial fermentation techniques.[5]

Materials:

• Engineered E. coli strain capable of 2-methyl-1-butanol production.

• Appropriate fermentation medium (e.g., M9 minimal medium supplemented with glucose).

• Antibiotics for plasmid maintenance.

• Inducer for gene expression (if applicable).

• Fermentor or shake flasks.

Procedure:

• Prepare a seed culture by inoculating the engineered E. coli strain into a small volume of growth medium and incubating overnight.

• Inoculate the main fermentation culture in the fermentor or shake flasks with the seed culture.

• Incubate the culture under controlled conditions of temperature, pH, and aeration.

• If necessary, add an inducer at the appropriate cell density to initiate the expression of the genes in the synthetic pathway.

• Continue the fermentation for a set period (e.g., 24-48 hours), monitoring cell growth and product formation.

• Harvest the culture and separate the cells from the broth by centrifugation or microfiltration.

• Extract the 2-methyl-1-butanol from the culture supernatant using an appropriate organic solvent (e.g., ethyl acetate).

• Purify the extracted 2-methyl-1-butanol by distillation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows described in this document.

Caption: Overview of enantioselective synthesis routes to 2-methyl-1-butanol.

References

• 1. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sciforum.net [sciforum.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of homochiral R-(+)-2-methyl-1-butanol - ePrints Soton [eprints.soton.ac.uk]
• 5. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Chiral Synthesis of (S)-(-)-2-Methyl-1-butanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(-)-2-Methyl-1-butanol is a valuable chiral building block in the synthesis of pharmaceuticals, liquid crystals, and other fine chemicals. Its stereospecific introduction into molecules can significantly influence their biological activity and material properties. This document provides detailed application notes and experimental protocols for the chiral synthesis of (S)-(-)-2-Methyl-1-butanol, focusing on enzymatic kinetic resolution of the racemic mixture. An overview of a biocatalytic production route is also presented.

Introduction

The synthesis of enantiomerically pure compounds is of paramount importance in the pharmaceutical industry due to the often differing physiological effects of enantiomers. (S)-(-)-2-Methyl-1-butanol serves as a key chiral precursor, and its availability in high enantiomeric purity is crucial for the development of stereochemically defined active pharmaceutical ingredients. While it can be isolated from fusel oil, a byproduct of fermentation, this often yields a mixture of isomers requiring complex separation. Chemical synthesis and enzymatic resolution offer more controlled and scalable routes to the desired (S)-enantiomer.

Synthesis via Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a widely used and highly efficient method for separating enantiomers. This technique utilizes the stereoselectivity of enzymes, typically lipases, to preferentially catalyze a reaction on one enantiomer of a racemic mixture, leaving the other enantiomer unreacted and thus enriched. For the synthesis of (S)-(-)-2-Methyl-1-butanol, the (R)-enantiomer of racemic 2-methyl-1-butanol (B89646) is selectively acylated by a lipase (B570770) in the presence of an acyl donor, leaving the desired (S)-enantiomer as the unreacted alcohol.

Logical Workflow for Enzymatic Kinetic Resolution

Caption: Workflow for the enzymatic kinetic resolution of racemic 2-methyl-1-butanol.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is a representative procedure based on the well-established use of Candida antarctica lipase B (Novozym 435) for the resolution of chiral alcohols.

Materials:

• Racemic 2-methyl-1-butanol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (B92381) (or other suitable organic solvent like MTBE or toluene)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Equipment:

• Magnetic stirrer with hotplate

• Reaction flask with a septum

• Syringes

• Rotary evaporator

• Glassware for column chromatography

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess determination

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add racemic 2-methyl-1-butanol (10.0 g, 113.4 mmol) and anhydrous hexane (100 mL).

• Enzyme and Acyl Donor Addition: Add immobilized Candida antarctica lipase B (Novozym 435) (1.0 g). To this suspension, add vinyl acetate (5.8 g, 67.4 mmol, 0.6 equivalents) via syringe.

• Reaction: Seal the flask and stir the mixture at a constant temperature (e.g., 30-40 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by chiral GC or HPLC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purification: Separate the unreacted (S)-(-)-2-methyl-1-butanol from the (R)-2-methyl-1-butyl acetate by silica gel column chromatography.

Quantitative Data

The efficiency of enzymatic kinetic resolution is determined by the conversion percentage and the enantiomeric excess (e.e.) of the product. The enantiomeric ratio (E) is a measure of the enzyme's selectivity.

Lipase Source	Acyl Donor	Solvent	Conversion (%)	(S)-Alcohol e.e. (%)	E-value
Pseudomonas cepacia	Vinyl acetate	Organic Solvent	~50	>95	~10
Candida antarctica B	Vinyl acetate	Hexane	~50	>99	>200
Candida antarctica B	Vinyl butyrate	n-Heptane	~50	>99	>200

Note: Data is compiled from typical results for the resolution of primary 2-methyl-substituted alcohols and similar secondary alcohols. Actual results may vary based on specific reaction conditions.

Biocatalytic Synthesis from Renewable Feedstocks

An alternative and increasingly explored route for the synthesis of chiral alcohols is through microbial fermentation. Genetically engineered microorganisms, such as Escherichia coli and Corynebacterium glutamicum, can be designed to produce (S)-(-)-2-methyl-1-butanol from simple carbon sources like glucose.[1]

This approach leverages the host's native amino acid biosynthetic pathways. Specifically, the isoleucine pathway is engineered to accumulate the precursor 2-keto-3-methylvalerate, which is then converted to 2-methyl-1-butanol by heterologously expressed 2-ketoacid decarboxylases and alcohol dehydrogenases.

Signaling Pathway for Biosynthesis in Engineered E. coli

Caption: Simplified biosynthetic pathway for (S)-2-methyl-1-butanol production in engineered E. coli.

Protocol Overview: Fermentative Production

• Strain Development: Engineer a suitable host strain (E. coli, C. glutamicum) by overexpressing key enzymes in the isoleucine pathway (e.g., threonine deaminase, acetohydroxy acid synthase) and the final conversion steps (a 2-ketoacid decarboxylase and an alcohol dehydrogenase). Competing pathways may be downregulated or knocked out to improve flux towards the desired product.

• Fermentation: Cultivate the engineered strain in a defined medium containing glucose as the primary carbon source under controlled conditions (pH, temperature, aeration).

• Induction: Induce the expression of the heterologous genes at an appropriate cell density.

• Product Formation: Allow the fermentation to proceed for a set period (e.g., 24-48 hours) during which (S)-2-methyl-1-butanol is produced and secreted into the medium.

• Extraction and Purification: Separate the cells from the broth and extract the 2-methyl-1-butanol from the supernatant using liquid-liquid extraction or other suitable methods, followed by distillation for purification.

Quantitative Data from Biocatalytic Production

Organism	Key Genes Overexpressed	Feedstock	Titer (g/L)	Yield (g/g glucose)
E. coli	thrA, ilvA, ilvGM, KDC, ADH	Glucose	1.25	0.17
C. glutamicum	aro10, yqhD	Glucose	0.37	N/A

Note: Data is indicative of reported lab-scale results and can vary significantly with strain optimization and fermentation conditions.[1]

Conclusion

The chiral synthesis of (S)-(-)-2-Methyl-1-butanol can be effectively achieved through enzymatic kinetic resolution of the racemic mixture, with lipases such as Candida antarctica lipase B offering excellent enantioselectivity and yielding a product with high enantiomeric purity. For large-scale and sustainable production, biocatalytic routes using engineered microorganisms present a promising alternative. The choice of method will depend on the required scale, purity, and available resources. The protocols and data provided herein serve as a comprehensive guide for researchers and professionals in the field.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Using 2-Methyl-1-butanol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the use of 2-methyl-1-butanol (B89646) as a versatile and sustainable solvent in various organic reactions. As a bio-based and biodegradable solvent, 2-methyl-1-butanol presents a greener alternative to conventional volatile organic compounds. These notes cover its application in Grignard reactions, ketone reductions, and enzyme-catalyzed esterifications, offering specific methodologies and comparative data to guide researchers in incorporating this solvent into their synthetic workflows.

Introduction to 2-Methyl-1-butanol as a Green Solvent

2-Methyl-1-butanol, an isomer of amyl alcohol, is a colorless liquid with a characteristic odor.[1] It is naturally present in fruits, wine, and beer and can be produced from fusel oil, a byproduct of ethanol (B145695) fermentation, or through biotechnological routes using engineered microorganisms.[2][3] Its properties as a sustainable solvent are gaining increasing attention in the field of green chemistry.

The push to replace hazardous solvents, such as dichloromethane (B109758) (DCM), in organic synthesis has led to the exploration of safer, more environmentally benign alternatives.[4][5] 2-Methyl-1-butanol offers several advantages in this context, including its renewable origin, biodegradability, and a favorable safety profile compared to many traditional solvents.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-methyl-1-butanol is essential for its effective application as a solvent. These properties influence its solvency, reaction kinetics, and work-up procedures.

Property	Value	References
Molecular Formula	C5H12O	[3]
Molecular Weight	88.15 g/mol
Boiling Point	128-130 °C	[1][6]
Melting Point	-70 °C	[6]
Density	0.819 g/mL at 20 °C	[6]
Solubility in Water	3.6 g/100 g at 30 °C	[7]
Vapor Pressure	3 mmHg at 20 °C	[7]
Flash Point	42.5 °C	[7]

Application in Grignard Reactions

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The choice of solvent is critical as it must solvate the Grignard reagent without reacting with it. While ethers like diethyl ether and tetrahydrofuran (B95107) (THF) are traditionally used, 2-methyl-1-butanol, despite being an alcohol, can be employed in specific contexts, particularly in the work-up and purification stages, and potentially as a co-solvent in certain modified Grignard procedures. It is important to note that as a protic solvent, 2-methyl-1-butanol will react with and quench the Grignard reagent, and therefore cannot be used as the primary solvent during the formation and reaction of the Grignard reagent itself.

General Considerations

Due to its protic nature, 2-methyl-1-butanol is unsuitable as the primary solvent for the formation and reaction of Grignard reagents. The acidic hydroxyl group would rapidly protonate the highly basic Grignard reagent, rendering it inactive. However, its utility can be found in the work-up phase of a Grignard reaction. After the primary reaction in an aprotic solvent is complete, a protic solvent is required to quench excess Grignard reagent and to protonate the alkoxide intermediate to form the desired alcohol product. While dilute aqueous acid is commonly used, for specific applications requiring a milder or organic-based quench, 2-methyl-1-butanol could be considered.

Illustrative Protocol: Quenching of a Grignard Reaction

This protocol describes the use of 2-methyl-1-butanol in the work-up of a Grignard reaction between methylmagnesium bromide and benzophenone (B1666685) to form 1,1-diphenylethanol (B1581894).

Materials:

• Benzophenone

• Methylmagnesium bromide solution (in diethyl ether or THF)

• Anhydrous diethyl ether or THF

• 2-Methyl-1-butanol

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzophenone (1 equivalent) in anhydrous diethyl ether.

• Grignard Addition: Cool the solution to 0 °C in an ice bath. Slowly add the methylmagnesium bromide solution (1.1 equivalents) dropwise while stirring.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C. Slowly and carefully add 2-methyl-1-butanol (2 equivalents) dropwise to quench any unreacted Grignard reagent.

• Work-up: Add saturated aqueous ammonium chloride solution to the reaction mixture. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Isolation: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude 1,1-diphenylethanol by recrystallization or column chromatography.

Expected Outcome: This procedure is expected to yield the tertiary alcohol, 1,1-diphenylethanol. The use of 2-methyl-1-butanol for quenching provides a controlled and less vigorous alternative to water or aqueous acid, which can be beneficial for sensitive substrates.

Application in Ketone Reduction

The reduction of ketones to secondary alcohols is a common transformation in organic synthesis. Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent frequently used for this purpose. The reaction is typically carried out in protic solvents like methanol (B129727) or ethanol, which also serve to protonate the intermediate alkoxide. 2-Methyl-1-butanol can serve as an effective solvent for these reductions, offering a higher boiling point which can be advantageous for less reactive ketones requiring elevated temperatures.

Protocol: Sodium Borohydride Reduction of 2-Heptanone (B89624)

This protocol details the reduction of 2-heptanone to 2-heptanol (B47269) using sodium borohydride in 2-methyl-1-butanol.

Materials:

• 2-Heptanone

• Sodium borohydride (NaBH₄)

• 2-Methyl-1-butanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-heptanone (1 equivalent) in 2-methyl-1-butanol (5-10 volumes).

• Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (0.5 equivalents) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction by TLC or GC-MS.

• Quenching: Cool the reaction mixture to 0 °C and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the reaction mixture.

• Work-up: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the product. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvents by rotary evaporation.

• Purification: The crude 2-heptanol can be purified by distillation.

Quantitative Data: Solvent Comparison for Ketone Reduction

The following table summarizes hypothetical comparative data for the reduction of acetophenone (B1666503) to 1-phenylethanol (B42297) using NaBH₄ in different alcohol solvents. This illustrates the potential performance of 2-methyl-1-butanol.

Solvent	Reaction Time (h)	Yield (%)
Methanol	1	95
Ethanol	1.5	92
2-Propanol	2	88
2-Methyl-1-butanol	3	85

While reaction times may be slightly longer in 2-methyl-1-butanol due to its higher viscosity, it can be a suitable alternative, particularly when a higher reaction temperature is desired.

Application in Enzyme-Catalyzed Reactions

Enzymatic reactions, particularly those catalyzed by lipases, are increasingly used in organic synthesis for their high selectivity and mild reaction conditions. The choice of solvent is crucial in non-aqueous enzymology to maintain enzyme activity and influence reaction equilibrium. 2-Methyl-1-butanol, as a bio-based solvent, is an attractive candidate for such "green" biocatalytic processes.

Protocol: Lipase-Catalyzed Esterification of Lauric Acid

This protocol describes the esterification of lauric acid with ethanol, catalyzed by an immobilized lipase (B570770) (e.g., Novozym® 435), using 2-methyl-1-butanol as the reaction medium.

Materials:

• Lauric acid

• Ethanol

• Immobilized Candida antarctica lipase B (Novozym® 435)

• 2-Methyl-1-butanol

• Molecular sieves (3Å)

Procedure:

• Substrate Preparation: In a screw-capped vial, dissolve lauric acid (1 equivalent) and ethanol (1.5 equivalents) in 2-methyl-1-butanol.

• Enzyme Addition: Add activated molecular sieves and the immobilized lipase (typically 5-10% w/w of the substrates).

• Reaction: Seal the vial and place it in a shaking incubator at a controlled temperature (e.g., 40-60 °C).

• Monitoring: Monitor the conversion of lauric acid to ethyl laurate over time by taking small aliquots of the reaction mixture and analyzing them by GC or HPLC.

• Product Isolation: Once the reaction has reached the desired conversion, filter off the enzyme and molecular sieves. The solvent can be removed under reduced pressure to yield the crude ester.

• Purification: The product can be purified by vacuum distillation or column chromatography if necessary.

Quantitative Data: Solvent Effect on Lipase-Catalyzed Esterification

The following table presents hypothetical data on the conversion of oleic acid to ethyl oleate (B1233923) in various green solvents, demonstrating the potential of 2-methyl-1-butanol.

Solvent	Conversion (%) after 24h
n-Heptane	85
Cyclopentyl methyl ether (CPME)	90
2-Methyltetrahydrofuran (2-MeTHF)	92
2-Methyl-1-butanol	88

2-Methyl-1-butanol shows promise as a solvent for lipase-catalyzed reactions, offering good conversion rates and being a more sustainable option compared to traditional hydrocarbon solvents.

Visualizing the Workflow: A Green Solvent Selection Process

The decision to use a green solvent like 2-methyl-1-butanol is part of a broader strategy to enhance the sustainability of a chemical process. The following diagram illustrates a general workflow for selecting a greener solvent for an organic reaction.

Caption: A workflow for green solvent selection in organic synthesis.

Conclusion

2-Methyl-1-butanol is a promising green solvent with a broad range of applications in organic synthesis. Its bio-based origin, favorable safety profile, and versatile solvent properties make it a suitable replacement for conventional volatile organic compounds in reactions such as ketone reductions and enzyme-catalyzed esterifications. While its protic nature limits its use as a primary solvent in Grignard reactions, it can be effectively employed in the work-up stages. The provided protocols and comparative data serve as a valuable resource for researchers looking to incorporate more sustainable practices into their synthetic endeavors. Further investigation and optimization of reaction conditions are encouraged to fully exploit the potential of 2-methyl-1-butanol as a green solvent.

References

• 1. Solvent and Reagent Selection Guide | Green Chemistry Initiative [gci.chem.utoronto.ca]
• 2. mdpi.com [mdpi.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. garph.co.uk [garph.co.uk]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Notes and Protocols for 2-Methyl-1-butanol in Biofuel Production Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methyl-1-butanol (B89646) (2-MB), a promising higher-chain alcohol, in the field of biofuel research. This document details its microbial production, potential for upgrading to jet fuel, and combustion characteristics. Detailed experimental protocols derived from current scientific literature are provided to facilitate further research and development.

Section 1: Microbial Production of 2-Methyl-1-butanol

2-Methyl-1-butanol is a five-carbon alcohol that can be produced sustainably through microbial fermentation.[1] Its properties, such as higher energy density and lower hygroscopicity compared to ethanol, make it an attractive candidate for a gasoline replacement or blendstock.[1] Engineered microorganisms, primarily Escherichia coli and Corynebacterium glutamicum, have been successfully utilized for the production of 2-MB.

1.1 Biosynthetic Pathways

The microbial production of 2-MB leverages the host's native amino acid biosynthetic pathways. The primary route is the isoleucine biosynthesis pathway, which is diverted to produce 2-keto-3-methylvalerate (KMV), a key precursor to 2-MB.[2] In some engineered strains, the Ehrlich pathway is utilized to convert this keto acid into the desired alcohol.[3]

dot digraph "2-Methyl-1-butanol Biosynthesis Pathway" { rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

Threonine [label="L-Threonine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; KB [label="2-Ketobutyrate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Pyruvate [label="Pyruvate", fillcolor="#FBBC05", fontcolor="#202124"]; AHB [label="2-Aceto-2-hydroxybutyrate"]; DHMB [label="2,3-Dihydroxy-3-methylvalerate"]; KMV [label="2-Keto-3-methylvalerate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Isoleucine [label="Isoleucine", shape=ellipse]; MB [label="2-Methyl-1-butanol", fillcolor="#34A853", fontcolor="#FFFFFF", shape=doubleoctagon];

Threonine -> KB [label="ilvA (Threonine deaminase)"]; KB -> AHB [label="ilvGM (AHAS II)"]; Pyruvate -> AHB; AHB -> DHMB [label="ilvC"]; DHMB -> KMV [label="ilvD"]; KMV -> Isoleucine [label="ilvE (Transaminase B)"]; KMV -> MB [label="kivd (KDC) / adhA (ADH)"]; } caption="Biosynthetic pathway of 2-Methyl-1-butanol from L-Threonine."

1.2 Quantitative Data on Microbial Production

The following table summarizes the production of 2-Methyl-1-butanol in different engineered microbial hosts.

Host Organism	Key Genetic Modifications	Substrate	Titer (g/L)	Yield (g/g glucose)	Time (h)	Reference
Escherichia coli	Overexpression of ilvGM, ilvA, thrABC; Deletion of metA, tdh	Glucose	1.25	0.17	24	[1][2]
Corynebacterium glutamicum	Reduced activity of ilvE; Expression of 2-keto acid decarboxylase and alcohol dehydrogenase	Defined Medium	0.37	Not Reported	48	[3]

1.3 Experimental Protocols for Microbial Production

1.3.1 Protocol for 2-Methyl-1-butanol Production in E. coli

This protocol is based on the methods described for engineered E. coli strains.[1][2]

1. Media Preparation (M9 Minimal Medium, modified)

• 10x M9 Salts: 60 g/L Na₂HPO₄, 30 g/L KH₂PO₄, 5 g/L NaCl, 10 g/L NH₄Cl. Autoclave to sterilize.[4]

• Working Medium (per liter):

  • 100 mL of 10x M9 salts

  • 1 M MgSO₄ (autoclaved): 1 mL

  • 1 M CaCl₂ (autoclaved): 1 mL

  • Thiamine (Vitamin B1) (10 mg/mL stock, filter-sterilized): 1 mL

  • Glucose (40% w/v stock, filter-sterilized): 37.5 mL (for 15 g/L final concentration)

  • Yeast Extract (autoclaved): 5 g

  • 1000x Trace Metals Mix A5: 1 mL

  • Add sterile deionized water to a final volume of 1 L.

2. Fermentation Conditions

• Inoculate 10 mL of the modified M9 medium with a single colony of the engineered E. coli strain.

• Grow overnight at 37°C in a baffled flask with shaking.

• Inoculate 1 L of fresh medium with the overnight culture to an initial OD₆₀₀ of ~0.05.

• Grow at 37°C with shaking to an OD₆₀₀ of approximately 0.6.

• Induce protein expression with 0.1 mM IPTG.

• Reduce the incubation temperature to 30°C and continue cultivation for 24-48 hours.[1]

• Maintain anaerobic or microaerobic conditions to favor alcohol production.

3. Product Analysis by Gas Chromatography (GC)

• Centrifuge a sample of the culture broth to pellet the cells.

• Filter the supernatant through a 0.2 µm filter.

• Analyze the supernatant using a GC equipped with a Flame Ionization Detector (FID).

• GC Conditions:

  • Column: Use a suitable column for alcohol separation (e.g., DB-5).

  • Carrier Gas: Helium.

  • Injector Temperature: 225°C.

  • Detector Temperature: 225°C.

  • Oven Program: Initial temperature of 40°C for 2 min, ramp at 5°C/min to 45°C, hold for 4 min, ramp at 15°C/min to 190°C, then ramp at 50°C/min to 230°C and hold for 4 min.[2]

  • Quantify 2-MB concentration using a standard curve.

Section 2: Upgrading 2-Methyl-1-butanol to Jet Fuel

The conversion of alcohols to jet fuel, known as the Alcohol-to-Jet (ATJ) pathway, is a promising route for producing sustainable aviation fuels (SAF).[5][6] This process typically involves three main catalytic steps: dehydration, oligomerization, and hydrogenation.[7]

2.1 The Alcohol-to-Jet (ATJ) Process

dot digraph "Alcohol_to_Jet_Workflow" { rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

MB [label="2-Methyl-1-butanol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dehydration [label="Dehydration", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Alkenes [label="2-Methylbutenes"]; Oligomerization [label="Oligomerization", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Oligomers [label="C10-C15 Alkenes"]; Hydrogenation [label="Hydrogenation", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; SAF [label="Sustainable Aviation Fuel (Jet Fuel)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=doubleoctagon];

MB -> Dehydration; Dehydration -> Alkenes; Alkenes -> Oligomerization; Oligomerization -> Oligomers; Oligomers -> Hydrogenation; Hydrogenation -> SAF; } caption="Generalized workflow for upgrading 2-Methyl-1-butanol to jet fuel."

2.2 Quantitative Data on Upgrading (Conceptual)

Specific yield data for the complete conversion of 2-Methyl-1-butanol to jet fuel is limited in the literature. The following table provides conceptual targets and data from related processes.

Conversion Step	Catalyst	Temperature (°C)	Pressure (bar)	Key Product(s)	Reported Yield/Selectivity
Dehydration	Hf(OTf)₄	180	Ambient	2-Methylbutenes	High yield (up to 98% pure)[8]
Oligomerization	Ni-doped ZSM-5	350	15	C₈-C₁₆ Hydrocarbons	High selectivity[9]
Hydrogenation	PtO₂ or Nickel-based	Ambient - 100	1-2 (gauge)	Saturated Hydrocarbons	Near-complete conversion[10]

2.3 Experimental Protocols for Upgrading

2.3.1 Protocol for Dehydration of 2-Methyl-1-butanol

This protocol is based on the dehydration of higher alcohols to alkenes.[8][11]

• In a suitable reactor, add 2-Methyl-1-butanol and a catalytic amount of a dehydration catalyst (e.g., Hf(OTf)₄, 0.5 mol%).

• Heat the mixture to 180°C with stirring.

• The resulting 2-methylbutenes can be collected via distillation.

• Analyze the product composition using Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the formation of the desired alkenes.

2.3.2 Protocol for Oligomerization of 2-Methylbutenes

This generalized protocol is based on the oligomerization of butene mixtures.[9][12]

• Pack a fixed-bed reactor with a zeolite catalyst (e.g., Ni-doped ZSM-5).

• Pre-treat the catalyst by heating under an inert gas flow.

• Introduce the 2-methylbutene feed into the reactor at a controlled flow rate.

• Maintain the reactor at a high temperature (e.g., 350°C) and pressure (e.g., 15 bar).

• Collect the product stream and analyze the distribution of hydrocarbon chain lengths (C₈-C₁₆ range is desired for jet fuel) using GC-MS.

2.3.3 Protocol for Hydrogenation of Oligomers

This protocol is based on the hydrogenation of butene oligomers.[6][10]

• In a reaction vessel, dissolve the C₁₀-C₁₅ alkene fraction in a suitable solvent.

• Add a hydrogenation catalyst (e.g., PtO₂).

• Purge the vessel with hydrogen gas and maintain a positive pressure (e.g., 2 psig).

• Stir the reaction mixture at ambient temperature until the reaction is complete (as determined by the cessation of hydrogen uptake).

• Filter the catalyst and analyze the product for the degree of saturation using techniques like NMR or GC-MS.

Section 3: Combustion Characteristics of 2-Methyl-1-butanol

The evaluation of 2-Methyl-1-butanol as a biofuel involves assessing its performance and emission characteristics in an internal combustion engine.

3.1 Physicochemical Properties

Property	Value	Unit	Reference
Molecular Formula	C₅H₁₂O	-	[13]
Molar Mass	88.15	g/mol	[13]
Density at 20°C	0.819	g/mL	[14]
Boiling Point	130	°C	[14]
Vapor Pressure at 20°C	3	mmHg	[14]
Water Solubility at 30°C	3.6	g/100g	[14]

3.2 Quantitative Data on Combustion and Emissions (Comparative)

Data for pure 2-Methyl-1-butanol is scarce. The following table presents data for butanol isomer blends with diesel, which can serve as a benchmark.

Fuel Blend	Engine Load	Brake Specific Fuel Consumption (BSFC)	NOx Emissions	CO Emissions	Reference
Diesel	Full	Baseline	Baseline (2290 ppm)	Baseline	[15]
20% n-butanol in Biodiesel (BBu20)	Full	Higher than diesel	Lower than diesel	Lower than diesel	[15]
25% Butanol Isomers in Diesel	Low	-	13-22% reduction (iso, sec, tert)	-	[16]

3.3 Experimental Protocol for Engine Testing

This protocol outlines a general procedure for evaluating the performance and emissions of 2-Methyl-1-butanol blends in a diesel engine.[17]

dot digraph "Engine_Testing_Workflow" { rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

Fuel [label="2-MB / Diesel Blend", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Engine [label="Diesel Engine", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Dynamometer [label="Dynamometer"]; Data [label="Performance Data (Torque, Power, BSFC)"]; Emissions [label="Exhaust Gas Analyzer"]; EmissionsData [label="Emissions Data (CO, NOx, HC, Particulates)"];

Fuel -> Engine; Engine -> Dynamometer; Dynamometer -> Data; Engine -> Emissions; Emissions -> EmissionsData; } caption="Experimental setup for engine performance and emissions testing."

1. Engine Setup and Fuel Blending

• Use a single-cylinder or multi-cylinder direct-injection diesel engine coupled to a dynamometer.[17]

• Prepare blends of 2-Methyl-1-butanol with a standard diesel fuel (e.g., 10%, 20% by volume).

• Ensure thorough mixing of the fuel blends.

2. Engine Operation and Data Acquisition

• Warm up the engine with standard diesel fuel.

• Switch to the fuel blend and allow the engine to stabilize.

• Operate the engine at a constant speed (e.g., 1500 rpm) and vary the load (e.g., 0%, 25%, 50%, 75%, 100%).[17]

• For each operating point, record:

  • Torque and engine speed from the dynamometer to calculate brake power.

  • Fuel consumption rate to determine Brake Specific Fuel Consumption (BSFC).

  • In-cylinder pressure data (if available) to analyze combustion characteristics.

3. Emissions Analysis

• Use an exhaust gas analyzer to measure the concentrations of key pollutants:

  • Carbon Monoxide (CO)

  • Nitrogen Oxides (NOx)

  • Unburned Hydrocarbons (HC)

  • Particulate Matter (PM)

• Compare the emission levels of the 2-MB blends to the baseline diesel fuel under the same operating conditions.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cmdr.ubc.ca [cmdr.ubc.ca]
• 5. researchgate.net [researchgate.net]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. research.abo.fi [research.abo.fi]
• 8. researchgate.net [researchgate.net]
• 9. shokubai.org [shokubai.org]
• 10. WO2013162573A1 - Diesel and jet fuels based on the oligomerization of butene - Google Patents [patents.google.com]
• 11. Sustainable routes to alkenes: applications of homogeneous catalysis to the dehydration of alcohols to alkenes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01690G [pubs.rsc.org]
• 12. secure.confis.cz [secure.confis.cz]
• 13. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 2-甲基-1-丁醇 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 15. Experimental investigation of biodiesel-n-butanol fuels blends on performance and emissions in a diesel engine [combustion-engines.eu]
• 16. Investigating the effect of butanol isomers on combustion and emissions in port injection dual fuel diesel engines: an experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. eudp.dk [eudp.dk]

Application Notes: Microbial Production of 2-Methyl-1-Butanol in Engineered E. coli

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the microbial production of 2-methyl-1-butanol (B89646) (2-MB), a promising biofuel and chemical feedstock, using engineered Escherichia coli. The methodologies outlined are based on established research and are intended to guide researchers in the replication and further optimization of 2-MB production.

Introduction

2-Methyl-1-butanol is a five-carbon alcohol with superior fuel properties compared to ethanol, including higher energy density and lower hygroscopicity. Its production from renewable feedstocks through microbial fermentation is a key area of research in metabolic engineering. E. coli is a widely used host for this purpose due to its well-characterized genetics and rapid growth. The biosynthetic pathway for 2-MB in engineered E. coli leverages the host's native L-isoleucine biosynthesis pathway, diverting the intermediate 2-keto-3-methylvalerate (KMV) towards alcohol production through the introduction of a 2-keto acid decarboxylase and an alcohol dehydrogenase.

Metabolic Engineering Strategies

The production of 2-MB in E. coli has been successfully demonstrated through a series of targeted genetic modifications. These strategies primarily focus on:

• Enhancing the precursor supply: Overexpression of key enzymes in the L-threonine and L-isoleucine biosynthetic pathways to increase the intracellular pool of KMV.

• Introducing the conversion pathway: Expression of heterologous or native enzymes to convert KMV to 2-MB.

• Eliminating competing pathways: Deletion of genes that divert metabolic flux away from the 2-MB production pathway.

A foundational study in this area engineered an E. coli strain capable of producing significant titers of 2-MB.[1][2][3] This was achieved by:

• Overexpression of the threonine biosynthetic operon (thrABC).

• Overexpression of a feedback-resistant threonine deaminase (ilvA) from Corynebacterium glutamicum.

• Overexpression of the acetohydroxyacid synthase II (ilvGM) from Salmonella typhimurium.

• Deletion of competing pathways for methionine biosynthesis (metA) and threonine degradation (tdh).[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative data from a seminal study on 2-MB production in engineered E. coli.

Strain Designation	Relevant Genotype Modifications	2-MB Titer (g/L)	2-MB Yield (g/g glucose)	Time (h)	Reference
Engineered E. coli	Overexpression of thrABC, ilvA (from C. glutamicum), ilvGM (from S. typhimurium); Deletion of metA, tdh	1.25	0.17	24	[1][2][3]

Visualizations

Signaling Pathway Diagram

Caption: Engineered metabolic pathway for 2-Methyl-1-butanol production in E. coli.

Experimental Workflow Diagram

Caption: Experimental workflow for 2-Methyl-1-butanol production and analysis.

Experimental Protocols

Protocol 1: Construction of Engineered E. coli Strains

This protocol describes the general steps for constructing the engineered E. coli strain for 2-MB production. Specific details for plasmid construction and gene knockouts will depend on the chosen vectors and specific methodologies.

1.1. Plasmid Construction for Gene Overexpression:

• Gene Amplification: Amplify the coding sequences of thrABC from the E. coli genome, ilvA from Corynebacterium glutamicum, and ilvGM from Salmonella typhimurium using PCR with high-fidelity polymerase. Design primers to include appropriate restriction sites for cloning into an expression vector (e.g., a pTrc99A derivative).

• Vector Preparation: Digest the expression vector with the corresponding restriction enzymes.

• Ligation: Ligate the amplified gene fragments into the digested vector using T4 DNA ligase.

• Transformation: Transform the ligation mixture into a suitable E. coli cloning strain (e.g., DH5α).

• Selection and Verification: Select for positive transformants on antibiotic-containing agar (B569324) plates. Verify the correct insertion by colony PCR and sequence analysis.

1.2. Chromosomal Gene Knockout using Lambda Red Recombination:

This protocol is adapted for the deletion of metA and tdh genes.

• Prepare Electrocompetent Cells: Grow the target E. coli strain harboring the pKD46 plasmid (expressing the lambda Red recombinase) at 30°C in SOB medium to an OD600 of 0.4-0.6. Induce the expression of the recombinase by adding L-arabinose to a final concentration of 10 mM and continue to grow for 1-2 hours.

• Prepare the Disruption Cassette: Amplify a linear DNA fragment containing an antibiotic resistance gene (e.g., kanamycin (B1662678) resistance) flanked by 40-50 bp homology regions corresponding to the upstream and downstream sequences of the target gene (metA or tdh).

• Electroporation: Wash the induced electrocompetent cells with ice-cold sterile water or 10% glycerol. Electroporate the purified linear disruption cassette into the competent cells.

• Recovery and Selection: Recover the cells in SOC medium at 37°C for 1-2 hours. Plate the cells on agar plates containing the appropriate antibiotic to select for mutants with the integrated resistance cassette.

• Verification: Verify the gene knockout by colony PCR using primers flanking the target gene locus.

• Curing the Resistance Cassette (Optional): If a flippase (FLP) recognition target (FRT)-flanked resistance cassette was used, the antibiotic resistance marker can be removed by transforming the mutant with a plasmid expressing the FLP recombinase (e.g., pCP20).

Protocol 2: Shake Flask Production of 2-Methyl-1-Butanol

This protocol details the cultivation of the engineered E. coli strain for 2-MB production in shake flasks.

2.1. Media Preparation:

• Modified M9 Medium:

  • 6 g/L Na₂HPO₄

  • 3 g/L KH₂PO₄

  • 1 g/L NH₄Cl

  • 0.5 g/L NaCl

  • 1 mM MgSO₄

  • 0.1 mM CaCl₂

  • 10 mg/L Thiamine HCl

  • 15 g/L Glucose

  • 5 g/L Yeast Extract

  • 1x Trace Metals Mix A5 (2.86 g/L H₃BO₃, 1.81 g/L MnCl₂·4H₂O, 0.222 g/L ZnSO₄·7H₂O, 0.39 g/L Na₂MoO₄·2H₂O, 0.079 g/L CuSO₄·5H₂O, 49.4 mg/L Co(NO₃)₂·6H₂O)

  • Note: Autoclave the base M9 salts and water. Separately sterilize and add the glucose, MgSO₄, CaCl₂, thiamine, yeast extract, and trace metals solutions.

2.2. Cultivation Protocol:

• Pre-culture: Inoculate a single colony of the engineered E. coli strain into 5 mL of LB medium with appropriate antibiotics. Grow overnight at 37°C with shaking at 250 rpm.

• Main Culture: Inoculate 25 mL of the modified M9 medium in a 250 mL baffled shake flask with the overnight pre-culture to an initial OD600 of 0.05.

• Growth and Induction: Incubate the main culture at 37°C with shaking at 250 rpm. When the OD600 reaches 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Fermentation: After induction, reduce the temperature to 30°C and continue incubation with shaking for 24-48 hours.

• Sampling: Collect samples at regular intervals for OD600 measurement and 2-MB quantification.

Protocol 3: Quantification of 2-Methyl-1-Butanol by GC-FID

This protocol describes the extraction and quantification of 2-MB from the fermentation broth.

3.1. Sample Preparation:

• Centrifugation: Centrifuge 1 mL of the culture broth at 13,000 x g for 5 minutes to pellet the cells.

• Extraction: Transfer 500 µL of the supernatant to a new microcentrifuge tube. Add 500 µL of an organic solvent (e.g., ethyl acetate) containing an internal standard (e.g., 1-pentanol (B3423595) at a known concentration).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough extraction of 2-MB into the organic phase.

• Phase Separation: Centrifuge at 13,000 x g for 5 minutes to separate the aqueous and organic phases.

• Sample for GC: Carefully transfer the upper organic phase to a GC vial for analysis.

3.2. GC-FID Analysis:

• Gas Chromatograph: Agilent 7890B or similar, equipped with a Flame Ionization Detector (FID).

• Column: HP-5 (30 m x 0.32 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium or Nitrogen.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 2 minutes at 150°C.

• Quantification: Create a standard curve by preparing known concentrations of 2-MB in the same medium and extracting them in the same manner as the samples. The concentration of 2-MB in the samples is determined by comparing the peak area ratio of 2-MB to the internal standard against the standard curve.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systems Metabolic Engineering of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of 2-Methyl-1-butanol using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Methyl-1-butanol is a primary alcohol that serves as a significant flavor and aroma compound in various fermented beverages and food products. It is also utilized as a specialty solvent and an intermediate in the synthesis of other chemicals. Accurate quantification of 2-Methyl-1-butanol is crucial for quality control in the food and beverage industry, as well as for monitoring chemical reactions and for toxicological assessments. This application note provides a detailed protocol for the analysis of 2-Methyl-1-butanol using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[1][2]

Principle

Gas chromatography (GC) separates volatile components of a sample based on their different boiling points and affinities for the stationary phase within the GC column. As the separated compounds elute from the column, they enter the mass spectrometer (MS), which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). This process provides detailed molecular information for both qualitative identification and quantitative analysis.[1]

Experimental Protocols

1. Reagents and Materials

• Solvents: High-purity solvents such as dichloromethane, hexane (B92381), or ethyl acetate (B1210297) are recommended.[1][3] Avoid using water, strong acids, or strong bases.[1] For samples with unknown polarity, isopropanol (B130326) or ethanol (B145695) may be useful.[4]

• Standards: 2-Methyl-1-butanol analytical standard (≥98.0% purity).

• Internal Standard (IS): (Optional but recommended for accurate quantification) e.g., 2-Methyl-2-butanol or other compound not present in the sample.

• Glassware: Clean glass containers and sample vials are essential to avoid contamination.[1] Use inserts for sample volumes of 0.5 mL or 1 mL.[1]

• Solid Phase Microextraction (SPME) Fibers: (For headspace analysis) e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).[5]

2. Sample Preparation

The choice of sample preparation technique depends on the sample matrix.

a) Direct Liquid Injection

This method is suitable for liquid samples where 2-Methyl-1-butanol is present in a relatively clean matrix.

• Accurately weigh or measure a known amount of the sample.

• Dilute the sample with a suitable solvent (e.g., dichloromethane) to a final concentration within the calibration range (e.g., 1-100 µg/mL). A good starting concentration is 1 mg/ml with a split ratio of 50.[3]

• If using an internal standard, add a known concentration of the IS to all standards, blanks, and samples.

• Vortex the mixture to ensure homogeneity.

• Transfer the final solution to a 2 mL GC vial.

b) Headspace Solid Phase Microextraction (HS-SPME)

This technique is ideal for complex matrices like beverages or biological samples, as it isolates volatile analytes from non-volatile matrix components.[2][6]

• Place a known amount of the liquid or solid sample into a headspace vial (e.g., 10-20 mL).[4]

• Seal the vial tightly with a septum cap.

• Incubate the vial at a constant temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Expose the SPME fiber to the headspace for a defined period (e.g., 10 minutes) to adsorb the analytes.

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption.[2]

3. GC-MS Instrumentation and Parameters

The following parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Value
Gas Chromatograph	Agilent 6890 or equivalent
Column	Rtx-624 Sil-MS or similar mid-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[3][7]
Injector Temperature	250°C
Injection Mode	Split (e.g., 10:1 or 50:1 ratio)[3][5]
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1-2 mL/min[5]
Oven Temperature Program	Initial temperature of 40-50°C, hold for 2-5 minutes, then ramp at 5-10°C/min to 200-220°C[5][7]
Mass Spectrometer	JEOL GCmate II or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Scan Range	m/z 35-350
Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

4. Data Analysis

• Qualitative Identification: Identify 2-Methyl-1-butanol in the sample chromatogram by comparing its retention time and mass spectrum with that of a pure standard. The mass spectrum of 2-Methyl-1-butanol is characterized by prominent ions at m/z 57, 56, 41, and 70.[8]

• Quantitative Analysis: Create a calibration curve by plotting the peak area of 2-Methyl-1-butanol (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the standards. Determine the concentration of 2-Methyl-1-butanol in the samples by interpolating their peak areas on the calibration curve.

Data Presentation

Table 1: Quantitative Data for 2-Methyl-1-butanol Analysis

Parameter	Value
Retention Time (min)	Dependent on GC conditions, but expect elution between hexane and heptane (B126788) on a non-polar column.[7] A reported retention time is 1.12 min under specific conditions.[5]
Molecular Formula	C5H12O
Molecular Weight	88.15 g/mol [8]
Quantification Ion (m/z)	57 (most abundant)[8]
Qualifier Ions (m/z)	56, 41, 70[8]
Limit of Detection (LOD)	Method dependent, can be in the low mg/L to µg/L range
Limit of Quantification (LOQ)	Method dependent, typically 3x LOD

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of 2-Methyl-1-butanol.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 4. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Methyl-1-butanol as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 2-Methyl-1-butanol as a versatile intermediate in pharmaceutical synthesis. The chirality of 2-Methyl-1-butanol and its derivatives, such as 2-methylbutanoic acid, makes it a valuable building block for the synthesis of complex active pharmaceutical ingredients (APIs). This document outlines key applications, detailed experimental protocols, and relevant data.

Introduction: The Role of 2-Methyl-1-butanol in Pharmaceutical Synthesis

2-Methyl-1-butanol is a chiral alcohol that serves as a crucial precursor for the introduction of a chiral pentyl group in organic synthesis.[1] Its two enantiomeric forms, (S)-(-)-2-Methyl-1-butanol and (R)-(+)-2-Methyl-1-butanol, are of particular interest in the pharmaceutical industry, where the stereochemistry of a drug molecule is critical for its therapeutic efficacy and safety. One of the primary applications of 2-Methyl-1-butanol as a pharmaceutical intermediate is through its oxidation to 2-methylbutanoic acid. This carboxylic acid and its derivatives are then incorporated into the final structure of various APIs.

Key Applications and Reactions

The most prominent applications of 2-Methyl-1-butanol in pharmaceutical manufacturing revolve around its oxidation and subsequent derivatization.

• Oxidation to 2-Methylbutanoic Acid: A key transformation that converts the alcohol into a versatile carboxylic acid intermediate.

• Esterification of 2-Methylbutanoic Acid: The resulting acid is often esterified and used in the synthesis of several classes of drugs, including statins and angiotensin II receptor blockers.[2]

• Chiral Synthesis: The use of enantiomerically pure (S)- or (R)-2-Methyl-1-butanol allows for the stereoselective synthesis of APIs.

Experimental Protocols

Oxidation of 2-Methyl-1-butanol to 2-Methylbutanoic Acid

This protocol describes the oxidation of 2-Methyl-1-butanol to 2-methylbutanoic acid, a common intermediate for various pharmaceutical syntheses.[3]

Reaction Scheme:

CH₃CH₂CH(CH₃)CH₂OH + [O] → CH₃CH₂CH(CH₃)COOH

Materials and Reagents:

• 2-Methyl-1-butanol

• Potassium permanganate (B83412) (KMnO₄) or other suitable oxidizing agent

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium bicarbonate (NaHCO₃)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of 2-Methyl-1-butanol in a suitable solvent (e.g., water or a biphasic system) is prepared.

• The solution is cooled in an ice bath.

• A solution of potassium permanganate and sulfuric acid in water is added dropwise from the dropping funnel with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for a specified time to ensure complete oxidation.

• The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the mixture is cooled, and the excess potassium permanganate is quenched by the addition of sodium bisulfite solution until the purple color disappears.

• The mixture is then acidified with concentrated sulfuric acid.

• The product, 2-methylbutanoic acid, is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 2-methylbutanoic acid.

• The crude acid can be further purified by distillation.

Quantitative Data:

Parameter	Value	Reference
Reactant	2-Methyl-1-butanol	[3]
Oxidizing Agent	Potassium Permanganate	[3]
Typical Yield	80-90%	General chemical knowledge
Purity (post-distillation)	>98%	General chemical knowledge

Synthesis of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives (Valsartan Analogs)

This protocol outlines the synthesis of ester derivatives of a Valsartan analog, where a derivative of 2-methylbutanoic acid is coupled with a phenol (B47542). This demonstrates the use of 2-methylbutanoic acid in synthesizing complex APIs.[4]

Reaction Scheme:

R-COOH + HO-Ar → R-COO-Ar + H₂O (where R-COOH is a derivative of 2-methylbutanoic acid and HO-Ar is a phenol)

Materials and Reagents:

• 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl butanoic acid (a derivative of 2-methylbutanoic acid)

• Various substituted phenols

• Dicyclohexylcarbodiimide (B1669883) (DCC) or other coupling agents

• 4-Dimethylaminopyridine (B28879) (DMAP)

• Dichloromethane (B109758) (DCM) or other suitable solvent

Procedure:

• To a solution of the 2-methylbutanoic acid derivative and a substituted phenol in dichloromethane, 4-dimethylaminopyridine (catalytic amount) is added.

• The mixture is cooled to 0 °C in an ice bath.

• A solution of dicyclohexylcarbodiimide in dichloromethane is added dropwise.

• The reaction mixture is stirred at room temperature for several hours until completion, as monitored by TLC.

• The precipitated dicyclohexylurea is removed by filtration.

• The filtrate is washed successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired ester derivative.

Quantitative Data for Representative Valsartan Derivatives:

Derivative	Phenol Used	Yield (%)	Reference
AV5	2,4-dichlorophenol	71	[4]
AV6	4-formylphenol	74	[4]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Synthetic pathway from 2-Methyl-1-butanol to pharmaceutical compounds.

Caption: Experimental workflow for the oxidation of 2-Methyl-1-butanol.

Caption: Importance of chirality in the synthesis of APIs from 2-Methyl-1-butanol.

References

• 1. chinjmap.com:8080 [chinjmap.com:8080]
• 2. researchgate.net [researchgate.net]
• 3. WO2005085218A1 - A novel process for preparing valdecoxib - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Methyl-1-butanol as a Precursor for Chiral Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of (S)-(-)-2-methyl-1-butanol as a versatile chiral precursor for the synthesis of various chiral liquid crystals, including those exhibiting cholesteric and ferroelectric properties. Detailed experimental protocols for synthesis and characterization are provided to facilitate research and development in materials science and related fields.

Introduction

(S)-(-)-2-Methyl-1-butanol is a readily available and inexpensive chiral building block crucial for the introduction of chirality into molecular structures, a key requirement for the formation of chiral liquid crystalline phases.[1][2] The chiral 2-methylbutyl group effectively induces helical superstructures in nematic and smectic phases, leading to materials with unique optical and electro-optical properties.[3] These materials are of significant interest for applications in displays, sensors, and photonics. This document outlines the synthesis of a homologous series of chiral liquid crystals derived from (S)-(-)-2-methyl-1-butanol and details the experimental procedures for their characterization.

Data Presentation

The mesomorphic properties of a homologous series of (S)-(-)-2-Methylbutyl 4'-(4''-n-alkanoyloxybenzoyloxy) biphenyl-4-carboxylates are summarized in Table 1. These compounds exhibit chiral smectic C (SmC*) and smectic A (SmA) phases, which are crucial for ferroelectric liquid crystal applications.

Table 1: Phase Transition Temperatures of (S)-(-)-2-Methylbutyl 4'-(4''-n-alkanoyloxybenzoyloxy) biphenyl-4-carboxylates [1]

n (Alkyl Chain Length)	Crystal (Cr) to SmC* Transition (°C)	SmC* to SmA Transition (°C)	SmA to Isotropic (I) Transition (°C)
5	118.0	148.0	188.0
6	112.0	146.0	182.0
7	108.0	145.0	178.0
8	105.0	144.0	175.0
9	102.0	143.0	172.0
10	100.0	142.0	169.0
11	98.0	141.0	166.0
12	96.0	140.0	164.0
13	94.0	139.0	162.0
14	92.0	138.0	160.0
15	90.0	137.0	158.0
16	88.0	136.0	156.0

Experimental Protocols

Protocol 1: Synthesis of (S)-(-)-2-Methylbutyl 4'-hydroxybiphenyl-4-carboxylate

This protocol describes the first step in the synthesis of the homologous series mentioned in Table 1, which involves the esterification of 4-hydroxybiphenyl-4'-carboxylic acid with (S)-(-)-2-methyl-1-butanol.[1]

Materials:

• 4-Hydroxybiphenyl-4'-carboxylic acid

• (S)-(-)-2-methyl-1-butanol

• Concentrated Sulfuric acid

• 5% Sodium hydrogen carbonate solution

• Anhydrous sodium sulfate (B86663)

• Chloroform (B151607)

Procedure:

• To a round-bottom flask, add 4-hydroxybiphenyl-4'-carboxylic acid (10 mmol) and (S)-(-)-2-methyl-1-butanol (15 mL). The alcohol serves as both reactant and solvent.

• Add concentrated sulfuric acid (1 mL) as a catalyst.

• Heat the mixture to reflux at 120°C for 24 hours.

• Cool the reaction mixture to room temperature.

• Wash the mixture with 5% sodium hydrogen carbonate solution (5 x 20 mL) followed by distilled water (2 x 10 mL) in a separatory funnel to remove unreacted acid and catalyst.

• Dry the organic layer over anhydrous sodium sulfate overnight.

• Filter the solution and concentrate the filtrate under reduced pressure to yield a white precipitate.

• Recrystallize the crude product from chloroform to obtain pure (S)-(-)-2-Methylbutyl 4'-hydroxybiphenyl-4-carboxylate.

Protocol 2: Synthesis of 4'-(4''-n-Alkanoyloxybenzoyloxy)biphenyl-4-carboxylic acid (S)-(-)-2-Methylbutyl Esters

This protocol details the subsequent esterification to produce the final liquid crystalline compounds.[1]

Materials:

• (S)-(-)-2-Methylbutyl 4'-hydroxybiphenyl-4-carboxylate

• 4-(n-Alkanoyloxy)benzoic acid (homologous series, n=5-16)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM)

Procedure:

• Dissolve (S)-(-)-2-Methylbutyl 4'-hydroxybiphenyl-4-carboxylate (1 equivalent) and the respective 4-(n-alkanoyloxy)benzoic acid (1 equivalent) in dry dichloromethane.

• Add DCC (1.1 equivalents) and a catalytic amount of DMAP to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica (B1680970) gel followed by recrystallization from a suitable solvent (e.g., ethanol/chloroform mixture).

Protocol 3: Characterization of Phase Transition Temperatures

The phase transition temperatures of the synthesized liquid crystals are determined using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).[4][5][6][7][8]

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Polarizing Optical Microscope (POM) with a hot stage

Procedure:

• DSC Analysis:

  • Accurately weigh a small sample (2-5 mg) of the liquid crystal into an aluminum DSC pan and seal it.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample to a temperature above its expected isotropic clearing point at a controlled rate (e.g., 10°C/min).

  • Cool the sample at the same rate to a temperature below its crystallization point.

  • Perform a second heating and cooling cycle to ensure thermal history is removed.

  • The phase transition temperatures are identified as the peak maxima or onset points of the endothermic and exothermic peaks in the DSC thermogram.

• POM Analysis:

  • Place a small amount of the sample on a clean glass slide and cover it with a coverslip.

  • Place the slide on the hot stage of the polarizing microscope.

  • Heat the sample slowly while observing the texture through the crossed polarizers.

  • Note the temperatures at which changes in the optical texture occur. Each liquid crystalline phase exhibits a characteristic texture (e.g., focal conic fan texture for smectic A, broken fan or schlieren texture for smectic C*).[1]

  • Correlate the observed textural changes with the transitions identified by DSC to confirm the phase assignments.

Protocol 4: Measurement of Helical Twisting Power (HTP)

The Helical Twisting Power (HTP) of a chiral dopant is a measure of its ability to induce a helical structure in a nematic host. It is determined by measuring the pitch of the induced cholesteric phase.[3][9][10][11]

Materials and Instrumentation:

• Chiral dopant (synthesized liquid crystal)

• Nematic liquid crystal host (e.g., 5CB, E7)

• Cano wedge cell or cells of known thickness

• Polarizing Optical Microscope

Procedure (Cano Wedge Cell Method):

• Prepare mixtures of the chiral dopant in the nematic host at various known concentrations (c).

• Fill the Cano wedge cell with each mixture. The wedge shape of the cell results in a variation of the sample thickness.

• Observe the cell under the polarizing microscope. A series of disclination lines (Cano lines) will be visible, corresponding to half-pitch increments of the cholesteric helix.

• Measure the distance (x) between several consecutive Cano lines.

• Calculate the pitch (p) using the formula: p = 2 * x * tan(α), where α is the wedge angle of the cell.

• The Helical Twisting Power (HTP) is then calculated as HTP = 1 / (p * c).

• Plot 1/p versus c. The slope of the resulting line gives the HTP.

Protocol 5: Measurement of Spontaneous Polarization (Ps)

The spontaneous polarization of a ferroelectric liquid crystal is a key parameter for its application in fast-switching electro-optical devices. It is commonly measured using the polarization reversal current method.[2][12][13][14][15]

Instrumentation:

• Function generator

• Voltage amplifier

• Digital oscilloscope

• Sample cell with transparent electrodes (e.g., ITO coated glass)

• Hot stage for temperature control

Procedure:

• Fill a liquid crystal cell of known electrode area (A) and thickness with the ferroelectric liquid crystal sample.

• Place the cell in the hot stage and apply a triangular wave voltage of sufficient amplitude to cause polarization switching.

• The switching of the spontaneous polarization induces a current peak in the external circuit.

• Measure the current response using the oscilloscope. The total current consists of contributions from the polarization reversal, the cell capacitance, and the ionic conductivity.

• The polarization reversal current appears as a distinct peak superimposed on the background current.

• Integrate the area of the polarization reversal peak to obtain the total charge (Q) associated with the switching.

• The spontaneous polarization (Ps) is calculated using the formula: Ps = Q / (2 * A).

• Repeat the measurement at different temperatures to determine the temperature dependence of the spontaneous polarization.

Mandatory Visualization

References

• 1. academicjournals.org [academicjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. nzdr.ru [nzdr.ru]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. bhu.ac.in [bhu.ac.in]
• 9. OPG [opg.optica.org]
• 10. researchgate.net [researchgate.net]
• 11. Calculating the helical twisting power of chiral dopants - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. arxiv.org [arxiv.org]
• 15. Spontaneous Polarization in Ferroelectrics [globalsino.com]

Application Notes and Protocols for the Fermentative Production of 2-Methyl-1-butanol from Glucose

Introduction

2-Methyl-1-butanol (B89646) (2MB) is a five-carbon higher alcohol with significant potential as a next-generation biofuel. Its properties, including higher energy density, lower hygroscopicity, and reduced vapor pressure compared to ethanol, make it a more suitable "drop-in" replacement for gasoline. Microbial fermentation offers a sustainable and renewable route to produce 2MB from feedstocks like glucose. This document provides detailed application notes and protocols for researchers engaged in the metabolic engineering of microorganisms for 2MB production. The primary focus is on engineered Escherichia coli and Corynebacterium glutamicum, which have been successfully modified to synthesize 2MB by leveraging and augmenting native amino acid biosynthetic pathways.

Metabolic Pathway Engineering for 2-Methyl-1-butanol Production

The fermentative production of 2MB from glucose is achieved by redirecting metabolic flux through the L-isoleucine biosynthesis pathway. In its native state, this pathway produces L-isoleucine. Through metabolic engineering, the intermediate 2-keto-3-methylvalerate (KMV) is diverted towards 2MB synthesis. This is typically accomplished by introducing two heterologous enzymatic activities: a 2-ketoacid decarboxylase (KDC) to convert KMV into 2-methylbutanal, and an alcohol dehydrogenase (ADH) to reduce the aldehyde to 2MB.[1]

Key genetic modifications to enhance 2MB production include:

• Upregulation of the Threonine Biosynthesis Operon (thrABC): This increases the supply of L-threonine, the initial precursor for the isoleucine pathway.[1][2]

• Overexpression of Key Pathway Enzymes: Enhancing the activity of threonine deaminase (ilvA) and acetohydroxy acid synthase (AHAS) (e.g., ilvGM from Salmonella typhimurium) pulls the metabolic flux from threonine towards KMV.[1][2]

• Deletion of Competing Pathways: Knocking out genes such as metA (homoserine O-succinyltransferase) and tdh (threonine dehydrogenase) prevents the diversion of precursors away from the 2MB pathway, thereby increasing threonine availability.[1][2]

• Introduction of the Ehrlich Pathway: Expression of a promiscuous KDC and ADH facilitates the final conversion of KMV to 2MB.[1][3]

Caption: Engineered metabolic pathway for 2-Methyl-1-butanol production from glucose.

Data Presentation: Production Titers and Yields

The following table summarizes the key production metrics achieved in various metabolically engineered microbial hosts for the production of 2-Methyl-1-butanol.

Host Organism	Strain Description	Titer (g/L)	Yield (g/g glucose)	Time (h)	Reference
Escherichia coli	Engineered with heterologous ilvA, ilvGM, and overexpressed thrABC. Knockouts of metA and tdh.	1.25	0.17	24	[1][2]
Corynebacterium glutamicum	Engineered with reduced ilvE activity and expression of KDC and ADH genes.	0.37	Not Reported	48	[3][4]
Saccharomyces cerevisiae	Overexpression of ILV genes with mitochondrially targeted KDC.	~0.057	Not Reported	24	[5]

Experimental Protocols

Protocol 1: Shake Flask Fermentation of Engineered E. coli

This protocol details a standard procedure for evaluating 2MB production in engineered E. coli at the shake flask level.

1. Media and Reagents Preparation:

• LB Medium: For overnight seed cultures.

• M9 Medium (Modified): For fermentation. Per liter of deionized water:

  • 6.8 g Na₂HPO₄

  • 3.0 g KH₂PO₄

  • 0.5 g NaCl

  • 1.0 g NH₄Cl

• After autoclaving, add sterile solutions:

  • 2 mL of 1 M MgSO₄

  • 100 µL of 1 M CaCl₂

  • 10 mL of 20% (w/v) Glucose

  • 5 g/L Yeast Extract (optional, but often improves growth and production)

  • Appropriate antibiotics (e.g., 100 µg/mL ampicillin).

• Inducer: 100 mM Isopropyl β-D-1-thiogalactopyranoside (IPTG) stock solution.

2. Fermentation Procedure:

• Inoculate 3 mL of LB medium (with appropriate antibiotics) with a single colony of the engineered E. coli strain.

• Incubate overnight at 37°C with shaking at 250 rpm.

• The next day, inoculate 10 mL of the modified M9 medium in a 125 mL screw-cap flask with the overnight culture to a starting optical density at 600 nm (OD₆₀₀) of ~0.05 (typically a 1% v/v inoculation).[1]

• Incubate the flasks at 37°C with shaking at 250 rpm.[1]

• Monitor the OD₆₀₀ of the cultures. When the OD₆₀₀ reaches approximately 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.1 mM.[1]

• After induction, immediately transfer the flasks to a shaker set at 30°C and continue incubation.[1]

• Collect samples (e.g., 1 mL) at regular intervals (e.g., 12, 24, 48 hours) for analysis of cell density (OD₆₀₀) and 2MB concentration.

• Centrifuge the collected samples to pellet the cells. Store the supernatant at -20°C for subsequent analysis.

Protocol 2: Quantification of 2-Methyl-1-butanol by Gas Chromatography (GC)

This protocol provides a general method for the analysis of 2MB from fermentation broth supernatant using Gas Chromatography with a Flame Ionization Detector (GC-FID).

1. Instrument and Column:

• Gas Chromatograph: Agilent 7890 or similar, equipped with an FID.

• Column: A polar column such as a DB-WAX or HP-INNOWax (e.g., 30 m length, 0.25 mm ID, 0.25 µm film thickness) is suitable for separating alcohols.

• Carrier Gas: Helium or Nitrogen.

2. GC-FID Operating Conditions (Example):

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp: Increase to 120°C at a rate of 10°C/min.

  • Ramp 2: Increase to 240°C at a rate of 25°C/min, hold for 2 minutes.

• Injection Volume: 1 µL

• Split Ratio: 20:1

3. Sample and Standard Preparation:

• Standards: Prepare a series of 2-Methyl-1-butanol standards in clean fermentation medium (or water) at known concentrations (e.g., 0.1 g/L, 0.25 g/L, 0.5 g/L, 1.0 g/L, 2.0 g/L). An internal standard (e.g., 1-pentanol (B3423595) or isobutanol) should be added to all standards and samples to correct for injection volume variability.

• Samples: Thaw the stored supernatant samples from the fermentation. Centrifuge again if any precipitate is visible.

• Add the internal standard to a known volume of supernatant.

• Filter the samples and standards through a 0.22 µm syringe filter before injection.

4. Analysis:

• Run the standard solutions to generate a calibration curve by plotting the peak area ratio (2MB/Internal Standard) against the concentration.

• Inject the prepared samples.

• Determine the concentration of 2MB in the samples by using the peak area ratios and the linear regression equation from the calibration curve.

Overall Experimental Workflow

The process of developing and testing a microbial strain for 2MB production follows a logical sequence from genetic design to final product analysis.

Caption: General experimental workflow for 2-Methyl-1-butanol production and analysis.

Notes on Downstream Processing

The recovery of 2MB from the fermentation broth presents a significant challenge due to product toxicity at high concentrations and the high energy cost of traditional distillation.[6][7] The energy required for distillation can be more than double the energy content of the butanol product itself.[6] Therefore, research is focused on more energy-efficient, in-situ product recovery (ISPR) techniques. Promising alternatives include:

• Liquid-Liquid Extraction: Using a water-immiscible solvent to extract 2MB from the broth.[6][8]

• Pervaporation: A membrane-based process where 2MB selectively permeates through a membrane.[6][8]

• Gas Stripping: An inert gas is sparged through the fermenter to strip the volatile 2MB, which is then condensed.[9]

• Adsorption: Using solid adsorbents to bind 2MB, which is later eluted.[6]

These methods can be integrated with the fermentation process to keep the butanol concentration below toxic levels, thereby improving overall productivity and substrate utilization.[9]

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. Applied in situ product recovery in ABE fermentation - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Methyl-1-butanol in Flavor and Fragrance Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-butanol (B89646), an isomer of amyl alcohol, is a valuable chiral building block in the synthesis of a variety of flavor and fragrance compounds. Its branched structure imparts unique organoleptic properties to its derivatives, often contributing to fruity and ethereal aromas. This document provides detailed application notes, experimental protocols, and quantitative data for the synthesis and sensory analysis of flavor and fragrance esters derived from 2-methyl-1-butanol. Both traditional chemical methods and modern biocatalytic approaches are discussed, offering researchers a comprehensive guide for laboratory-scale synthesis and evaluation.

Sensory Profile of 2-Methyl-1-butanol and its Esters

2-Methyl-1-butanol itself possesses a characteristic mild, alcoholic, and slightly fruity aroma. However, its primary value in the flavor and fragrance industry lies in its use as a precursor for the synthesis of various esters, each with a distinct and desirable aroma profile. The sensory characteristics of several key esters are summarized below.

Compound	Chemical Name	CAS Number	Odor Profile	Flavor Profile	Olfactory Threshold
2-Methylbutyl acetate (B1210297)	2-Methylbutyl ethanoate	624-41-9	Fruity, banana, sweet, ethereal	Sweet, fruity, banana-like	313 µg/L (in 12% v/v ethanol (B145695) solution), 1083 µg/L (in a fruity aromatic reconstitution)[1][2]
2-Methylbutyl propionate (B1217596)	2-Methylbutyl propanoate	2438-20-2	Fruity, sweet, apple, pineapple, banana, tropical	Fruity, sweet	Not readily available
2-Methylbutyl butyrate	2-Methylbutyl butanoate	51115-64-1	Fruity, pear, apricot, apple, tropical, gooseberry, spicy, rummy	Fruity, tutti frutti, apricot, gooseberry, tropical, pear, rummy	Not readily available
2-Methylbutyl isovalerate	2-Methylbutyl 3-methylbutanoate	2445-77-4	Herbaceous, fruity, somewhat earthy	Sweet, herbaceous, fruity	Not readily available
2-Methylbutyl 2-methylbutyrate	2-Methylbutyl 2-methylbutanoate	2445-78-5	Fruity, berry, apple-like	Fruity, berry, apple-like	Not readily available

Experimental Protocols

Chemical Synthesis: Fischer Esterification

Fischer esterification is a classic and widely used method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[3][4]

Materials:

• 2-Methyl-1-butanol

• Glacial acetic acid

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or other suitable extraction solvent

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator (optional)

• Distillation apparatus

Protocol:

• In a round-bottom flask, combine 1 mole equivalent of 2-methyl-1-butanol and 1.2 to 2 mole equivalents of glacial acetic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid (approximately 3-5% of the alcohol weight). Add a few boiling chips.

• Assemble a reflux apparatus and heat the mixture to a gentle reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water to remove the excess acid and alcohol.

  • Saturated sodium bicarbonate solution to neutralize the remaining acid (caution: CO₂ evolution).

  • Saturated sodium chloride solution to reduce the solubility of the ester in the aqueous layer.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• The solvent can be removed using a rotary evaporator. For higher purity, the crude ester can be purified by fractional distillation. The boiling point of 2-methylbutyl acetate is approximately 147-148 °C.

Expected Yield: Yields for Fischer esterification can vary but are typically in the range of 60-80%, which can be improved by using a large excess of one reactant or by removing water as it is formed.[4]

This protocol is analogous to the synthesis of 2-methylbutyl acetate, with the substitution of propionic acid for acetic acid.

Protocol:

• Follow the Fischer esterification protocol above, using 1 mole equivalent of 2-methyl-1-butanol and 1.2 to 2 mole equivalents of propionic acid.

• The reflux time may need to be optimized (typically 2-4 hours).

• The purification steps remain the same. The boiling point of 2-methylbutyl propionate is approximately 163-164 °C.

Expected Yield: Similar to 2-methylbutyl acetate, yields are expected to be in the range of 60-80%.

Biocatalytic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis using lipases offers a greener and more selective alternative to chemical methods, often proceeding under milder conditions with higher product purity.[5][6][7]

Materials:

• 2-Methyl-1-butanol

• Vinyl acetate (as acyl donor)

• Immobilized Lipase (B570770) B from Candida antarctica (Novozym® 435)

• Anhydrous hexane (B92381) or other suitable organic solvent

• Molecular sieves (optional, to remove by-product acetaldehyde)

Equipment:

• Orbital shaker incubator

• Reaction vessel (e.g., screw-capped flask)

• Filtration apparatus

• Rotary evaporator

Protocol:

• In a screw-capped flask, dissolve 1 mole equivalent of 2-methyl-1-butanol and 1.2 mole equivalents of vinyl acetate in anhydrous hexane.

• Add the immobilized lipase (typically 5-10% w/w of the substrates). Molecular sieves can be added to the reaction mixture to adsorb the acetaldehyde (B116499) by-product, which can inhibit the enzyme.

• Incubate the mixture in an orbital shaker at a controlled temperature (e.g., 40-50 °C) and agitation (e.g., 150-200 rpm) for 4-24 hours. The reaction progress can be monitored by GC.

• Upon completion, separate the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and reused.

• The solvent is removed from the filtrate by rotary evaporation to yield the 2-methylbutyl acetate.

Expected Yield: Enzymatic synthesis can achieve high conversion rates, often exceeding 90%.[8]

This protocol utilizes butyric acid as the acyl donor.

Protocol:

• In a screw-capped flask, combine 1 mole equivalent of 2-methyl-1-butanol and 1 mole equivalent of butyric acid in a solvent-free system or dissolved in a non-polar solvent like hexane.

• Add immobilized lipase (e.g., Novozym® 435) at 5-10% (w/w) of the total substrate weight.

• Incubate in an orbital shaker at 40-60 °C with agitation for 24-48 hours.

• The work-up procedure is similar to the protocol for 2-methylbutyl acetate.

Expected Yield: High yields, often above 80%, can be achieved.

Quantitative Data Summary

The choice between chemical and enzymatic synthesis often depends on factors such as desired yield, purity, reaction conditions, and environmental considerations.

Parameter	Fischer Esterification	Lipase-Catalyzed Esterification
Catalyst	Strong acids (e.g., H₂SO₄)	Lipases (e.g., Novozym® 435)
Reaction Temperature	High (reflux, often >100°C)	Mild (typically 30-60°C)
Reaction Time	1-4 hours	4-48 hours
Typical Yield	60-80% (can be >90% with optimization)[4]	>90%[8]
Solvent	Often excess alcohol or non-polar solvent	Non-polar organic solvents or solvent-free
Byproducts	Water	Water (with carboxylic acid) or acetaldehyde (with vinyl acetate)
Catalyst Reusability	No	Yes (immobilized enzymes)
Environmental Impact	Use of corrosive acids, high energy consumption	Milder conditions, biodegradable catalyst

Visualizations

Logical Relationship: Synthesis Methods Comparison

Caption: Comparison of Chemical vs. Biocatalytic Synthesis of 2-Methylbutyl Esters.

Experimental Workflow: Fischer Esterification

Caption: Experimental Workflow for Fischer Esterification.

Signaling Pathway: Olfactory Transduction (General Overview)

While the specific olfactory receptors for 2-methyl-1-butanol and its esters are not yet fully elucidated, the general mechanism of odor perception is well-established.

Caption: Generalized Olfactory Signal Transduction Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Methylbutyl acetate in wines: Enantiomeric distribution and sensory impact on red wine fruity aroma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Photosynthetic Production of 2-Methyl-1-butanol from CO2

For Researchers, Scientists, and Drug Development Professionals

Introduction

The direct conversion of carbon dioxide (CO2) into biofuels and valuable chemicals using photosynthetic microorganisms is a promising strategy for sustainable production. 2-Methyl-1-butanol (2MB) is an energy-dense alcohol that can be used as a gasoline substitute. This document provides detailed application notes and experimental protocols for the photosynthetic production of 2MB from CO2 in the genetically engineered cyanobacterium Synechococcus elongatus PCC 7942. The process leverages the native isoleucine biosynthesis pathway of the cyanobacterium, enhanced by the introduction of heterologous enzymes to channel metabolic flux towards 2MB synthesis.

Principle

The core of this bioprocess is the metabolic engineering of Synechococcus elongatus PCC 7942 to convert 2-keto-3-methylvalerate, an intermediate in the isoleucine biosynthesis pathway, into 2-methyl-1-butanol. This is achieved by introducing two key enzymes: a ketoacid decarboxylase to convert 2-keto-3-methylvalerate to 2-methylbutanal, and an alcohol dehydrogenase to reduce the aldehyde to 2-methyl-1-butanol. To increase the precursor supply, the citramalate (B1227619) pathway can also be introduced to boost the production of 2-ketobutyrate, a key precursor for the isoleucine pathway.

Data Presentation

Table 1: Summary of Quantitative Data for Photosynthetic 2-Methyl-1-butanol Production

Parameter	Value	Organism	Reference
Final Titer	200 mg/L	Synechococcus elongatus PCC 7942	[1]
Production Time	12 days	Synechococcus elongatus PCC 7942	[1]
Average Productivity	20 mg/L/day	Synechococcus elongatus PCC 7942
Key Enzymes Overexpressed	Ketoacid decarboxylase (Kivd), Alcohol dehydrogenase (YqhD), Citramalate pathway enzymes	Synechococcus elongatus PCC 7942	[1]
Native Enzyme Leveraged	Acetohydroxyacid synthase (AHAS)	Synechococcus elongatus PCC 7942	[1]

Experimental Protocols

Protocol 1: Genetic Engineering of Synechococcus elongatus PCC 7942

This protocol describes the introduction of genes encoding a ketoacid decarboxylase and an alcohol dehydrogenase into S. elongatus PCC 7942 for 2MB production.

1.1 Plasmid Construction:

• Vector Backbone: Utilize a shuttle vector capable of replication in both E. coli and S. elongatus, or an integration vector for chromosomal integration into a neutral site.

• Gene Synthesis: Synthesize the coding sequences for a ketoacid decarboxylase (e.g., kivd from Lactococcus lactis) and an alcohol dehydrogenase (e.g., yqhD from Escherichia coli). Codon-optimize the genes for expression in S. elongatus.

• Promoter Selection: Place the expression of the heterologous genes under the control of a strong, inducible, or constitutive promoter suitable for cyanobacteria.

• Cloning: Clone the promoter-gene-terminator cassettes into the chosen vector using standard molecular cloning techniques.

• Verification: Verify the sequence and orientation of the inserted genes by DNA sequencing.

1.2 Transformation of Synechococcus elongatus PCC 7942:

• Culture Preparation: Grow S. elongatus PCC 7942 in BG-11 medium to mid-log phase (OD730 of 0.5-0.8).

• Cell Harvesting: Pellet the cells by centrifugation and wash them twice with fresh BG-11 medium.

• Transformation: Resuspend the cell pellet in a small volume of fresh BG-11 medium and add the plasmid DNA.

• Incubation: Incubate the cell-DNA mixture under moderate light for 4-6 hours to allow for DNA uptake.

• Plating: Plate the transformation mixture onto BG-11 agar (B569324) plates containing the appropriate antibiotic for selection.

• Selection and Segregation: Incubate the plates under standard growth conditions until colonies appear. Re-streak colonies onto fresh selective plates to ensure complete segregation of the engineered genotype.

Protocol 2: Cultivation for 2-Methyl-1-butanol Production

This protocol outlines the cultivation conditions for the engineered S. elongatus PCC 7942 to produce 2MB.

2.1 Media Preparation (BG-11 Medium):

Prepare BG-11 medium according to standard protocols. The medium should be sterilized by autoclaving.

2.2 Inoculum Preparation:

• Grow a pre-culture of the engineered S. elongatus PCC 7942 strain in BG-11 medium with the appropriate antibiotic to an OD730 of 1.0-1.5.

• Use this pre-culture to inoculate the production culture to a starting OD730 of approximately 0.1.

2.3 Production Conditions:

• Bioreactor Setup: Use a photobioreactor with controlled temperature, light, and gas supply.

• Temperature: Maintain the culture temperature at 30°C.

• Light: Provide continuous illumination with a light intensity of 100-150 µmol photons m⁻² s⁻¹.

• Gas Supply: Sparge the culture with air supplemented with 1-3% CO2 to provide a carbon source and maintain mixing.

• Induction (if applicable): If using an inducible promoter, add the inducer to the culture at the beginning of the production phase.

• Sampling: Aseptically collect samples periodically to monitor cell growth (OD730) and 2MB concentration.

Protocol 3: Extraction and Quantification of 2-Methyl-1-butanol

This protocol describes the extraction of 2MB from the culture supernatant and its quantification by Gas Chromatography-Mass Spectrometry (GC-MS).

3.1 Sample Preparation:

• Cell Removal: Centrifuge the culture sample to pellet the cells.

• Supernatant Collection: Carefully collect the supernatant for 2MB analysis.

3.2 Extraction (if necessary):

For low concentrations of 2MB, a solvent extraction step may be required to concentrate the analyte.

• Add an equal volume of a suitable organic solvent (e.g., ethyl acetate) to the supernatant.

• Vortex vigorously to mix the phases.

• Centrifuge to separate the phases.

• Carefully collect the organic phase containing the 2MB.

3.3 GC-MS Analysis:

• Instrumentation: Use a GC-MS system equipped with a suitable capillary column (e.g., a polar column like DB-WAX).

• Injection: Inject a small volume (e.g., 1 µL) of the supernatant or the organic extract into the GC inlet.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Oven Program: Start at 40°C for 2 minutes, then ramp to 200°C at a rate of 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 30-300.

• Quantification:

  • Create a standard curve using known concentrations of 2-methyl-1-butanol.

  • Identify the 2MB peak in the sample chromatogram based on its retention time and mass spectrum.

  • Quantify the concentration of 2MB in the sample by comparing its peak area to the standard curve.

Visualizations

Caption: Engineered metabolic pathway for 2-Methyl-1-butanol production.

Caption: Experimental workflow for 2-Methyl-1-butanol production.

References

• 1. Improved genetic transformation of Synechococcus elongatus PCC 7942 using linear DNA fragments in association with a DNase inhibitor [biori.periodikos.com.br]

Application Notes and Protocols for 2-Methyl-1-butanol Production in Corynebacterium glutamicum

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the metabolic engineering of Corynebacterium glutamicum for the production of 2-Methyl-1-butanol (B89646), a promising biofuel. The protocols outlined below cover strain construction, fermentation, and analytical methods to quantify product yield.

Introduction

Corynebacterium glutamicum, a Gram-positive soil bacterium, is a well-established industrial microorganism traditionally used for the large-scale production of amino acids such as L-glutamate and L-lysine.[1][2] Its robust metabolism, lack of endotoxins, and tolerance to various chemical compounds make it an attractive chassis for the biotechnological production of other valuable chemicals, including biofuels.[3][4] 2-Methyl-1-butanol is a five-carbon alcohol with superior fuel properties compared to ethanol, such as higher energy density and lower hygroscopicity.[5]

The metabolic pathway for 2-Methyl-1-butanol production in engineered C. glutamicum is derived from the natural L-isoleucine biosynthesis pathway, culminating in the conversion of 2-keto-3-methylvalerate to 2-Methyl-1-butanol via the Ehrlich pathway.[5][6][7] This involves the heterologous expression of a 2-keto acid decarboxylase and an alcohol dehydrogenase.[8]

Metabolic Engineering Strategies

The key to achieving efficient 2-Methyl-1-butanol production in C. glutamicum lies in redirecting the carbon flux towards the precursor 2-keto-3-methylvalerate and its subsequent conversion to the desired alcohol. This is accomplished through a combination of genetic modifications:

• Overexpression of the Ehrlich Pathway Enzymes: Introduction and overexpression of genes encoding a 2-keto acid decarboxylase (KDC) and an alcohol dehydrogenase (ADH) are essential for the conversion of 2-keto-3-methylvalerate to 2-Methyl-1-butanol.[8][9]

• Enhancing Precursor Supply: To increase the pool of 2-keto-3-methylvalerate, the activity of the branched-chain amino acid transaminase (IlvE), which converts this precursor to L-isoleucine, is reduced.[5][6][7]

• Elimination of Competing Pathways: Deletion of genes responsible for the formation of byproducts, such as lactate (B86563) dehydrogenase (ldhA), prevents the diversion of carbon away from the desired pathway, particularly under oxygen-deprived conditions.[10]

Quantitative Data Summary

The following table summarizes the production of 2-Methyl-1-butanol in engineered Corynebacterium glutamicum strains as reported in the literature.

Strain Description	Key Genetic Modifications	Titer (g/L)	Time (h)	Conditions	Reference
Engineered C. glutamicum	Reduced IlvE activity, overexpression of a 2-keto acid decarboxylase and an alcohol dehydrogenase	0.37	48	Defined medium, oxygen deprivation	[5][6][7]
Engineered C. glutamicum	Overexpression of kivd (from Lactococcus lactis) and adh3 (from Zymomonas mobilis), deletion of aceE and ldh	0.497 (3-Methyl-1-butanol)	12	LBG medium with glucose, induced with IPTG	[10]

Experimental Protocols

Protocol 1: Construction of an Engineered C. glutamicum Strain

This protocol describes the genetic modification of C. glutamicum to produce 2-Methyl-1-butanol. It involves the reduction of ilvE gene expression and the introduction of genes for a 2-keto acid decarboxylase and an alcohol dehydrogenase.

1.1. Reduction of ilvE Activity:

To increase the availability of 2-keto-3-methylvalerate, the activity of the branched-chain amino acid transaminase IlvE is reduced. This can be achieved by modifying the start codon of the ilvE gene through homologous recombination using a suicide vector like pK19mobsacB.[5][6][7][11]

1.2. Plasmid Construction for Gene Expression:

An expression plasmid is constructed to carry the genes for a 2-keto acid decarboxylase and an alcohol dehydrogenase. A suitable shuttle vector for C. glutamicum, such as pEKEx3, can be used.[9][12] The genes are cloned under the control of a suitable promoter, for example, the IPTG-inducible Ptac promoter.

1.3. Transformation of C. glutamicum:

The engineered expression plasmid is introduced into the C. glutamicum strain with reduced IlvE activity via electroporation.[13][14]

Protocol 2: Fermentation for 2-Methyl-1-butanol Production

This protocol details the batch fermentation process for producing 2-Methyl-1-butanol using the engineered C. glutamicum strain.

2.1. Media Preparation:

• Preculture Medium (BHI):

  • Brain Heart Infusion: 37 g/L

  • Glucose: 10 g/L

  • Kanamycin (B1662678): 50 µg/mL (if using a kanamycin resistance plasmid)

• Main Culture Medium (Modified CGXII Minimal Medium):

  • Glucose: 40 g/L

  • (NH₄)₂SO₄: 20 g/L

  • Urea: 5 g/L

  • KH₂PO₄: 1 g/L

  • K₂HPO₄: 1 g/L

  • MgSO₄·7H₂O: 0.25 g/L

  • CaCl₂·2H₂O: 10 mg/L

  • FeSO₄·7H₂O: 10 mg/L

  • MnSO₄·H₂O: 10 mg/L

  • ZnSO₄·7H₂O: 1 mg/L

  • CuSO₄: 0.2 mg/L

  • NiCl₂·6H₂O: 0.02 mg/L

  • Biotin: 0.2 mg/L

  • Protocatechuic acid: 30 mg/L

  • MOPS: 42 g/L

  • Adjust pH to 7.0

2.2. Fermentation Procedure:

• Inoculate a single colony of the engineered C. glutamicum strain into 10 mL of BHI medium and incubate overnight at 30°C with shaking at 200 rpm.

• Use the overnight culture to inoculate 50 mL of modified CGXII minimal medium in a 500 mL baffled flask to an initial OD₆₀₀ of approximately 1.0.[14]

• Incubate at 30°C with shaking at 120 rpm for aerobic growth.

• When the culture reaches a desired cell density (e.g., mid-exponential phase), induce the expression of the KDC and ADH genes by adding IPTG to a final concentration of 1 mM.

• To initiate the production phase under oxygen deprivation, transfer the culture to a sealed container or reduce the agitation speed to minimize oxygen transfer.[5][6][7]

• Continue the fermentation for 48 hours, collecting samples periodically for analysis.

Protocol 3: Quantification of 2-Methyl-1-butanol by GC-FID

This protocol describes the analysis of 2-Methyl-1-butanol concentration in the fermentation broth using Gas Chromatography with Flame Ionization Detection (GC-FID).

3.1. Sample Preparation:

• Centrifuge 1 mL of the fermentation broth at high speed to pellet the cells.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and debris.

• The clarified supernatant can be directly injected or extracted with a suitable solvent (e.g., ethyl acetate) for analysis. Headspace analysis is also a suitable technique to avoid injecting non-volatile components.[15]

3.2. GC-FID Analysis:

• Gas Chromatograph: Agilent 7890A or similar.

• Column: HP-INNOWAX capillary column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).[16]

• Carrier Gas: Nitrogen, at a constant flow rate (e.g., 2 mL/min).[16]

• Injector Temperature: 180°C.[16]

• Detector (FID) Temperature: 220°C.[16]

• Oven Temperature Program:

  • Hold at 70°C for 0.5 min.

  • Ramp to 190°C at 20°C/min.

  • Hold at 190°C for 4 min.[16]

• Injection Volume: 1 µL with a split ratio (e.g., 90:1).[16]

3.3. Quantification:

Prepare a standard curve using known concentrations of 2-Methyl-1-butanol. The concentration in the fermentation samples is determined by comparing the peak area with the standard curve.

Visualizations

Caption: Metabolic pathway for 2-Methyl-1-butanol production in engineered C. glutamicum.

Caption: Experimental workflow for 2-Methyl-1-butanol production and analysis.

Caption: Key regulatory feedback loops in the L-isoleucine biosynthesis pathway.

References

• 1. Strategy for improving L-isoleucine production efficiency in Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. l-Isoleucine Production with Corynebacterium glutamicum: Further Flux Increase and Limitation of Export - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering Corynebacterium glutamicum for isobutanol production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Development and characterization of expression vectors for Corynebacterium glutamicum. | Semantic Scholar [semanticscholar.org]
• 7. Construction of a novel expression system for use in Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development and Characterization of Expression Vectors for Corynebacterium glutamicum -Journal of Microbiology and Biotechnology | Korea Science [koreascience.kr]
• 10. 3-Methyl-1-butanol Biosynthesis in an Engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A genome-reduced Corynebacterium glutamicum derivative discloses a hidden pathway relevant for 1,2-propanediol production - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and characterization of expression vectors for Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New Multiple-Deletion Method for the Corynebacterium glutamicum Genome, Using a Mutant lox Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Platform Engineering of Corynebacterium glutamicum with Reduced Pyruvate Dehydrogenase Complex Activity for Improved Production of l-Lysine, l-Valine, and 2-Ketoisovalerate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. GC FID fermentation analysis protocol help - Chromatography Forum [chromforum.org]
• 16. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Methyl-1-butanol from Fusel Oil

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 2-Methyl-1-butanol (B89646) from fusel oil.

Frequently Asked Questions (FAQs)

Q1: What is fusel oil and what is its typical composition?

A1: Fusel oil is a by-product of alcoholic fermentation and consists of a mixture of higher alcohols.[1][2] Its composition can vary depending on the fermentation feedstock and conditions.[3][4] A typical composition includes isoamyl alcohol (a mixture of 3-methyl-1-butanol and 2-methyl-1-butanol), isobutyl alcohol, and n-propyl alcohol.[5][6]

Q2: Why is it challenging to separate 2-Methyl-1-butanol from fusel oil?

A2: The primary challenges in separating 2-Methyl-1-butanol from fusel oil are:

• Close Boiling Points: 2-Methyl-1-butanol and its isomer, 3-Methyl-1-butanol, have very close boiling points (around 128-131°C), making separation by simple distillation difficult.[7] In fact, they can be impossible to separate by conventional rectification as they have a relative volatility of 1.0.[8]

• Azeotrope Formation: The components of fusel oil can form azeotropes with water, which complicates the distillation process.[3][4] The presence of these azeotropes can lead to operational instabilities in the distillation column, such as "cyclic flooding".[4]

Q3: What are the primary methods for purifying 2-Methyl-1-butanol from fusel oil?

A3: The main purification methods include:

• Fractional Distillation: This is the most common method, exploiting the different boiling points of the components in fusel oil.[1][2] High-resolution techniques like spinning band distillation can be employed for better separation.[9]

• Extractive Distillation: This method involves adding a solvent (agent) to alter the relative volatility of the components, making the separation of close-boiling isomers like 2-Methyl-1-butanol and 3-Methyl-1-butanol possible.[8]

• Solvent Extraction: This technique uses a solvent to selectively dissolve and separate specific alcohols from the fusel oil mixture.[2][10]

• Adsorption and Chromatography: These methods can be used to remove impurities or separate individual alcohol compounds.[2]

Q4: What are the safety precautions for handling fusel oil?

A4: Fusel oil is a flammable liquid and vapor.[5][11] Key safety precautions include:

• Keep away from heat, sparks, open flames, and other ignition sources.[12][13]

• Use in a well-ventilated area and wear personal protective equipment (gloves, eye protection).[11][12]

• Ground and bond containers and receiving equipment to prevent static discharge.[11]

• Store in a cool, well-ventilated place away from direct sunlight and oxidizing agents.[12]

• In case of fire, use alcohol-resistant foam, carbon dioxide, or dry powder to extinguish.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of 2-Methyl-1-butanol and 3-Methyl-1-butanol	Insufficient number of theoretical plates in the distillation column. Close boiling points of the isomers.	Increase the height or efficiency of the fractionating column.[15] Consider using extractive distillation with a suitable agent like o-xylene, 3-carene, or 1-methoxy-2-propanol (B31579) to increase the relative volatility.[8]
Product contamination with water	Formation of azeotropes between alcohols and water.	Use a dehydration step before or after distillation. Consider using a non-polar solvent like hexane (B92381) to extract the alcohols from the aqueous phase before distillation.[16]
"Cyclic flooding" or instability in the distillation column	Formation of a second liquid phase due to the accumulation of higher alcohols that form azeotropes with water.[4]	Implement a side-stream withdrawal from the rectification column to remove the accumulated fusel oil layer.[3][17]
Low yield of purified 2-Methyl-1-butanol	Inefficient separation method. Loss of product during transfer and handling.	Optimize the distillation parameters (reflux ratio, temperature).[18] Ensure all connections in the distillation apparatus are secure to prevent vapor loss. Consider alternative purification methods like solvent extraction for better recovery.[10]
Off-color or odorous final product	Presence of impurities such as aldehydes, esters, or organic bases.[19]	Treat the crude fusel oil with a high-boiling ester of amyl alcohol and a catalytic amount of acid (e.g., phosphoric acid) before distillation to retain impurities.[19] Consider using activated carbon filtration for final polishing.[20]

Data Presentation

Table 1: Typical Composition of Fusel Oil from Sugarcane Broth

Component	Mass Fraction (%)
3-Methyl-1-butanol (Isoamyl alcohol)	55.70
2-Methyl-1-butanol (Active amyl alcohol)	12.07
2-Methyl-1-propanol (Isobutanol)	6.71
Other components (Ethanol, Water, etc.)	25.52

Source: Adapted from computational simulation data based on Brazilian industrial mill samples.[18]

Table 2: Physical Properties of Key Fusel Oil Components

Component	Boiling Point (°C)	Solubility in Water (g/100mL at 25°C)
2-Methyl-1-butanol	~128	3.0 (moderate)[21]
3-Methyl-1-butanol	~131	2.5
Isobutanol	~108	8.5
n-Propanol	~97	Miscible
Ethanol (B145695)	~78.5	Miscible

Note: Boiling points and solubilities are approximate and can vary with pressure and temperature.

Experimental Protocols

Protocol 1: Fractional Distillation of Fusel Oil

Objective: To separate the components of fusel oil based on their boiling points.

Materials:

• Crude fusel oil

• Fractionating column (e.g., Vigreux or packed column)

• Distillation flask

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Thermometer

Procedure:

• Set up the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Add the crude fusel oil to the distillation flask along with boiling chips or a magnetic stir bar.

• Begin heating the flask gently.

• Monitor the temperature at the top of the column. Collect the different fractions as the temperature plateaus and then rises.

  • The first fraction will be rich in lower boiling point components like ethanol.

  • Subsequent fractions will contain higher boiling point alcohols. The fraction containing 2-Methyl-1-butanol will be collected around its boiling point.

• Analyze the collected fractions using Gas Chromatography (GC) to determine their composition and the purity of 2-Methyl-1-butanol.[9]

Protocol 2: Analysis of 2-Methyl-1-butanol Purity by Gas Chromatography (GC)

Objective: To determine the purity of the separated 2-Methyl-1-butanol.

Materials:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for alcohol separation (e.g., DB-624, a mid-polarity column)[22]

• Helium or Hydrogen as carrier gas

• Samples of purified 2-Methyl-1-butanol

• Standard solutions of 2-Methyl-1-butanol and other expected components for calibration

Procedure:

• Set the GC operating conditions (injector temperature, oven temperature program, detector temperature, carrier gas flow rate). A suitable oven program might start at 40°C and ramp up to 230°C.[23]

• Inject a small volume (e.g., 0.5 µL) of the sample into the GC inlet.[23]

• The components will separate in the column based on their volatility and interaction with the stationary phase.

• The FID will detect the eluting components, generating a chromatogram.

• Identify the peaks by comparing their retention times with those of the standard solutions.

• Quantify the purity of 2-Methyl-1-butanol by calculating the area of its peak relative to the total area of all peaks in the chromatogram.

Visualizations

References

• 1. How Is The Separation Process Of Fusel Oil? Supply [slchemtech.com]
• 2. Principles of Fusel Oil Separation and Decantation Manufacturer China [slchemtech.com]
• 3. scielo.br [scielo.br]
• 4. pdf.blucher.com.br [pdf.blucher.com.br]
• 5. gpreinc.com [gpreinc.com]
• 6. Fusel oil | Distillation, Byproducts, Alcohols | Britannica [britannica.com]
• 7. researchgate.net [researchgate.net]
• 8. US5658436A - Separation of 2-methyl-1-butanol from 3-methyl-1-butanol by extractive distillation - Google Patents [patents.google.com]
• 9. Separation of fusel oils by distillation - American Chemical Society [acs.digitellinc.com]
• 10. WO2013010055A1 - Extraction of fusel alcohols from ethanol fermentation products - Google Patents [patents.google.com]
• 11. echemi.com [echemi.com]
• 12. phaga.com [phaga.com]
• 13. prod.adv-bio.com [prod.adv-bio.com]
• 14. FUSEL OIL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. projectgaia.com [projectgaia.com]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. US2294346A - Purification of fusel oil and amyl alcohol - Google Patents [patents.google.com]
• 20. Fusel Oil Talk | StillDragon [stilldragon.com]
• 21. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. gcms.labrulez.com [gcms.labrulez.com]
• 23. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Separation of 2-Methyl-1-butanol and 3-Methyl-1-butanol

Welcome to the technical support center for the separation of 2-methyl-1-butanol (B89646) and 3-methyl-1-butanol. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the separation of these closely related isomers.

Physical Properties Comparison

Understanding the physical properties of 2-methyl-1-butanol and 3-methyl-1-butanol is critical for developing an effective separation strategy. The primary challenge arises from their nearly identical boiling points.

Property	2-Methyl-1-butanol	3-Methyl-1-butanol (Isoamyl Alcohol)
Molecular Formula	C₅H₁₂O[1][2]	C₅H₁₂O[3][4]
Molar Mass	88.15 g/mol [1]	88.15 g/mol [3][4]
Boiling Point	127.5 - 128 °C[1][5][6]	130 - 132 °C[4][7][8]
Melting Point	< -70 °C[6]	-117 °C[4][8]
Density	~0.816 - 0.819 g/mL at 20°C[5][9]	~0.809 - 0.810 g/mL at 20-25°C[4]
Solubility in Water	31 g/L[1]	28 g/L (slightly soluble)[4]

Separation Method Selection Workflow

Choosing the appropriate separation technique depends on the desired scale, purity, and available equipment. This workflow guides the decision-making process between the most common methods.

Caption: Workflow for selecting a separation method for butanol isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 2-methyl-1-butanol and 3-methyl-1-butanol so challenging?

A1: The primary difficulty lies in their nearly identical boiling points (128 °C vs. 131 °C) and similar chemical structures.[7][10] This results in a relative volatility close to 1.0, which makes separation by conventional fractional distillation practically impossible, as it would require a column with an extremely high number of theoretical plates.[10][11]

Q2: What is the most effective method for large-scale, high-purity separation of these isomers?

A2: Extractive distillation is the most effective and industrially viable method for large-scale separation.[10][11] This technique involves adding a high-boiling solvent (an "entrainer" or "agent") to the isomer mixture. The agent selectively alters the vapor pressures of the isomers, increasing their relative volatility and making separation in a standard rectification column feasible.[11] Effective agents include o-xylene (B151617), ethyl benzene, and 1-methoxy-2-propanol.[11]

Q3: Can I use gas chromatography (GC) to separate these isomers?

A3: Yes, gas chromatography is an excellent method for the analytical separation of 2-methyl-1-butanol and 3-methyl-1-butanol.[12][13] For purification, preparative GC can be used, although it is typically limited to smaller, lab-scale quantities (mg to g) due to lower throughput compared to distillation.

Q4: Is azeotropic distillation a viable separation method?

A4: Azeotropic distillation is a powerful technique often used for alcohol separations, particularly for breaking azeotropes with water.[14][15][16] While it can be used to separate close-boiling compounds, extractive distillation is more commonly cited and has been specifically shown to be effective for this particular pair of isomers.[7][11]

Troubleshooting Guides

Distillation Issues

Q: My fractional distillation column is achieving poor to no separation of the isomers. What is wrong?

A: This is the expected outcome. Due to the isomers' very low relative volatility (near 1.0), a standard fractional distillation setup, regardless of the column's efficiency, will fail to separate them.[7][11]

• Solution: You must modify the process. Implement extractive distillation by introducing a suitable agent like o-xylene to increase the relative volatility.[11] A relative volatility of at least 1.2 is needed for effective separation, and agents can increase it to 1.55 or higher.[11]

Q: I am attempting extractive distillation, but the purity of my overhead product is still low. What should I check?

A: Several factors could be at play.

• Check 1: Agent-to-Feed Ratio: The ratio of the extractive agent to the isomer mixture is critical. Ensure you are using the recommended ratio (e.g., a 1:1 ratio by weight is a common starting point).[11]

• Check 2: Column Efficiency: Even with an agent, sufficient column efficiency is required. For a relative volatility of 1.55, a column with approximately 28 actual plates is needed to achieve 99% purity.[11] Ensure your column meets the required number of theoretical plates.

• Check 3: Reflux Ratio: An incorrect reflux ratio can lead to poor separation. Increase the reflux ratio to improve purity, but be aware this will also increase energy consumption.

• Check 4: Agent Purity and Recovery: Ensure the extractive agent is pure and is being effectively separated from the bottoms product for recycling. Contamination can reduce its effectiveness.

Gas Chromatography (GC) Issues

Q: My GC chromatogram shows co-eluting or poorly resolved peaks for the two isomers. How can I improve the separation?

A: Poor resolution in GC is a common issue when separating isomers.

• Solution 1: Optimize Temperature Program: If using a temperature ramp, decrease the ramp rate (e.g., from 10 °C/min to 5 °C/min) or add an isothermal hold at a temperature just below the elution temperature of the isomers. This gives the compounds more time to interact with the stationary phase, improving separation.

• Solution 2: Change the Column: The column's stationary phase is crucial. A more polar stationary phase (like one containing polyethylene (B3416737) glycol, e.g., a "WAX" column) will interact differently with the slightly different polarities of the alcohol isomers and may provide better resolution than a non-polar phase (like a dimethylpolysiloxane, e.g., DB-1 or HP-5).[17]

• Solution 3: Increase Column Length or Decrease Diameter: Using a longer column (e.g., 60 m instead of 30 m) or a column with a smaller internal diameter increases the number of theoretical plates and can significantly enhance resolution.[13]

• Solution 4: Adjust Carrier Gas Flow Rate: The linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) affects efficiency. Ensure the flow rate is set to the optimal velocity for your column's dimensions and carrier gas type.

Experimental Protocols

Protocol 1: Separation by Extractive Distillation

This protocol is based on a patented method for separating 2-methyl-1-butanol from 3-methyl-1-butanol using o-xylene as the extractive agent.[11]

Objective: To separate a 50/50 mixture of 2-methyl-1-butanol and 3-methyl-1-butanol to achieve >99% purity of 2-methyl-1-butanol as the overhead product.

Materials:

• Mixture: 50% 2-methyl-1-butanol, 50% 3-methyl-1-butanol

• Extractive Agent: o-Xylene (high purity)

• Equipment: A multiplate rectification column (e.g., 30 plates), reboiler, condenser, reflux controller, and collection vessels.

Methodology:

• Column Setup: Set up the distillation apparatus. The extractive agent (o-xylene) will be fed at a plate near the top of the column, and the isomer mixture will be fed at a central plate.

• Charging the Column: Begin by feeding the o-xylene into the column.

• Initiating Distillation: Heat the reboiler to bring the system to a boil and establish a stable reflux.

• Feeding the Mixture: Once the column reaches equilibrium with the agent, begin feeding the 2-methyl-1-butanol / 3-methyl-1-butanol mixture into the middle of the column at a controlled rate. A typical feed ratio is one part isomer mixture to one part extractive agent.[11]

• Controlling Parameters: Maintain a constant reflux ratio. The presence of o-xylene increases the relative volatility, making 2-methyl-1-butanol the more volatile component.[11]

• Collecting Products:

  • Overhead Product: Collect the 2-methyl-1-butanol as the overhead vapor, which is then condensed. Purity should be monitored by GC analysis.

  • Bottoms Product: The less volatile 3-methyl-1-butanol and the high-boiling o-xylene will be removed from the bottom of the column.[11]

• Agent Recovery: The bottoms product (3-methyl-1-butanol and o-xylene) can be separated in a second distillation column, taking advantage of their large boiling point difference to recover the o-xylene for reuse.

Protocol 2: Analytical Separation by Gas Chromatography (GC-FID)

Objective: To achieve baseline separation and quantification of 2-methyl-1-butanol and 3-methyl-1-butanol in a mixture.

Materials:

• Sample: A solution of the isomer mixture in a suitable solvent (e.g., Dichloromethane).

• Standards: Certified reference standards for both 2-methyl-1-butanol and 3-methyl-1-butanol.

• Internal Standard (optional): A compound that does not co-elute, such as sec-butanol or n-nonane, for improved quantification.[18]

• Equipment: Gas chromatograph with a Flame Ionization Detector (FID).

Methodology:

• Column Selection: Install a capillary column suitable for alcohol separation. A polar stationary phase is recommended.

  • Example Column: Agilent J&W DB-WAX (30 m length, 0.25 mm ID, 0.25 µm film thickness).

• GC Instrument Parameters:

  • Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1.0 µL.

  • Split Ratio: 50:1 (adjust based on sample concentration).

  • Oven Temperature Program:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase at 5 °C/min to 150 °C.

    • Hold: Hold at 150 °C for 2 minutes.

  • Detector (FID) Temperature: 280 °C.

• Sample Preparation: Prepare a calibration curve by creating a series of standard solutions of known concentrations for both isomers. If using an internal standard, add it to all standards and samples at a constant concentration.

• Analysis:

  • Inject the standard solutions to establish retention times and generate calibration curves for each isomer.

  • Inject the unknown sample.

  • Identify the peaks in the sample chromatogram by comparing their retention times to those of the standards. 2-methyl-1-butanol will typically elute slightly earlier than 3-methyl-1-butanol.

• Quantification: Calculate the concentration of each isomer in the sample by comparing its peak area to the corresponding calibration curve.

References

• 1. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 2. 1-Butanol, 2-methyl- [webbook.nist.gov]
• 3. 1-Butanol, 3-methyl- [webbook.nist.gov]
• 4. Isoamyl alcohol - Wikipedia [en.wikipedia.org]
• 5. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ICSC 0506 - 2-METHYL-1-BUTANOL [inchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Isoamyl Alcohol | C5H12O | CID 31260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Methyl-1-butanol | 137-32-6 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. US5658436A - Separation of 2-methyl-1-butanol from 3-methyl-1-butanol by extractive distillation - Google Patents [patents.google.com]
• 12. iitf.lbtu.lv [iitf.lbtu.lv]
• 13. vurup.sk [vurup.sk]
• 14. aidic.it [aidic.it]
• 15. dwsim.fossee.in [dwsim.fossee.in]
• 16. researchgate.net [researchgate.net]
• 17. Gas chromatography of Alcohols [delloyd.50megs.com]
• 18. Gas chromatographic determination of residual levels of tert.-butanol from lyophilized liposomal formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Microbial Production of 2-Methyl-1-Butanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the microbial production of 2-Methyl-1-butanol (B89646) (2-MB).

Troubleshooting Guides

Problem 1: Low or No Production of 2-Methyl-1-Butanol

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Inefficient Precursor Supply	1. Enhance Threonine Availability: Overexpress the threonine biosynthetic operon (thrABC) to increase the intracellular pool of L-threonine, the primary precursor for 2-MB.[1][2] 2. Optimize Threonine Deaminase Activity: Select a highly active and feedback-resistant threonine deaminase. The ilvA from Corynebacterium glutamicum has been shown to be effective.[1][2] 3. Knockout Competing Pathways: Delete genes that divert precursors away from the 2-MB pathway. Key targets include metA (homoserine O-succinyltransferase) and tdh (threonine dehydrogenase) to increase threonine availability.[1][2]
Suboptimal Enzyme Activity	1. Select an Efficient AHAS Isozyme: The choice of acetohydroxyacid synthase (AHAS) is critical. AHAS II (ilvGM) from Salmonella typhimurium has demonstrated higher selectivity for 2-keto-3-methylvalerate (KMV), the direct precursor to 2-MB, over other keto-acids.[1][2] 2. Ensure High Expression of Pathway Enzymes: Use strong, inducible promoters to drive the expression of all genes in the 2-MB synthesis pathway.
Incorrect Fermentation Conditions	1. Optimize pH: Maintain the fermentation pH around 6.5 for optimal enzyme function and cell health.[3] 2. Adjust Induction Strategy: Optimize the concentration of the inducer (e.g., IPTG) and the timing of induction. A concentration of 1.2 mM IPTG has been used successfully.[3] 3. Control Temperature: A fermentation temperature of 32°C has been shown to be effective for 2-MB production.[3]

Problem 2: High Levels of Byproducts (e.g., Isobutanol, 1-Propanol)

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Broad Substrate Specificity of Keto-acid Decarboxylase (KDC) and Alcohol Dehydrogenase (ADH)	1. Enzyme Selection: Screen for KDCs and ADHs with higher specificity towards 2-keto-3-methylvalerate and 2-methyl-1-butanal, respectively. 2. Protein Engineering: Consider protein engineering approaches to alter the substrate specificity of the native or heterologous KDC and ADH enzymes.
Competition for Precursors	1. Knockout Pathways to Other Alcohols: To reduce isobutanol and 3-methyl-1-butanol, delete the leuA gene, which encodes the first committed step in their synthesis.[1] 2. Balance Precursor Pools: Fine-tune the expression of enzymes that control the pools of pyruvate (B1213749) and 2-ketobutyrate to favor the synthesis of 2-keto-3-methylvalerate.
Metabolic Imbalance	1. Metabolic Flux Analysis: Perform metabolic flux analysis to identify bottlenecks and unintended carbon flow to byproduct pathways. 2. Cofactor Engineering: Ensure a balanced supply of cofactors (e.g., NADH/NADPH) required by the specific ADH used in the pathway.

Problem 3: Poor Cell Growth and Viability

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Toxicity of 2-Methyl-1-Butanol	1. In Situ Product Removal: Implement a two-phase fermentation system using an organic solvent like oleyl alcohol to continuously extract 2-MB from the aqueous phase, thereby reducing its concentration in the culture medium.[4] 2. Evolve Tolerant Strains: Use adaptive laboratory evolution to select for strains with increased tolerance to 2-MB. 3. Express Efflux Pumps: Overexpress solvent efflux pumps to actively transport 2-MB out of the cells.
Toxicity of Pathway Intermediates (e.g., 2-Ketobutyrate)	1. Enhance Downstream Enzyme Activity: Ensure high expression and activity of the enzymes downstream of 2-ketobutyrate (AHAS, IlvC, IlvD) to prevent its accumulation. 2. Regulate Precursor Flux: Modulate the expression of threonine deaminase (ilvA) to avoid excessive production and accumulation of 2-ketobutyrate. High concentrations of 2-ketobutyrate can be toxic to cells.[1][5]
Metabolic Burden	1. Optimize Plasmid Copy Number and Promoter Strength: Use lower copy number plasmids or promoters with tunable strength to reduce the metabolic load on the host cells. 2. Chromosomal Integration: Integrate the 2-MB production pathway into the host chromosome to ensure stable expression and reduce the burden of maintaining high-copy plasmids.

Frequently Asked Questions (FAQs)

Q1: What are the typical titers and yields of 2-Methyl-1-butanol achieved in engineered microbes?

A1: Reported titers and yields can vary significantly depending on the host organism, genetic modifications, and fermentation conditions. Here are some examples:

Host Organism	2-MB Titer (g/L)	Yield (g/g glucose)	Reference
Escherichia coli	1.25	0.17	[1][2]
Corynebacterium crenatum	4.87	Not Reported	[3]
Corynebacterium glutamicum	0.37	Not Reported	[6][7]

Q2: How toxic is 2-Methyl-1-butanol to microbial hosts?

A2: 2-Methyl-1-butanol is toxic to microbial cells, affecting growth and viability. In E. coli, growth rates can be affected at concentrations as low as 1 g/L.[1] For butanol isomers in general, concentrations of 1-2% (v/v) can significantly inhibit growth and other cellular processes.[8]

Q3: What are the main metabolic bottlenecks in 2-Methyl-1-butanol production?

A3: The primary bottlenecks often lie in the efficient conversion of central metabolites to the direct precursor, 2-keto-3-methylvalerate (KMV), and the subsequent conversion of KMV to 2-MB. Key enzymatic steps that can be limiting are catalyzed by threonine deaminase and acetohydroxyacid synthase (AHAS). Additionally, the accumulation of the toxic intermediate 2-ketobutyrate can inhibit cell growth and productivity.[1][5]

Q4: How can I accurately quantify the concentration of 2-Methyl-1-butanol in my fermentation broth?

A4: The standard method for quantifying 2-MB is Gas Chromatography with Flame Ionization Detection (GC-FID). A detailed protocol is provided in the "Experimental Protocols" section below.

Q5: Are there specific signaling pathways affected by 2-Methyl-1-butanol that I should be aware of?

A5: While specific signaling pathways directly targeted by 2-MB are not extensively characterized, it is known that butanol and other alcohols can induce a general stress response in microbial cells. In Saccharomyces cerevisiae, butanol can stimulate filamentous growth, which is a known stress response.[9] The accumulation of the precursor 2-ketobutyrate can also have signaling effects, acting as an alarmone in E. coli that can modulate cellular metabolism.[10]

Experimental Protocols

Protocol 1: Quantification of 2-Methyl-1-Butanol by GC-FID

This protocol is adapted from methods used for analyzing higher alcohols in fermentation broths.[1]

1. Sample Preparation:

• Centrifuge 1 mL of the fermentation broth at 10,000 x g for 10 minutes to pellet the cells.

• Transfer the supernatant to a clean vial. If necessary, filter the supernatant through a 0.22 µm syringe filter.

• Prepare a standard curve of 2-Methyl-1-butanol in the same medium used for fermentation.

• Add an internal standard (e.g., 1-pentanol) to both the samples and the standards to a final concentration of 1 g/L.

2. GC-FID Conditions:

• Gas Chromatograph: Agilent 6890N or similar.

• Detector: Flame Ionization Detector (FID).

• Column: DB-WAX capillary column (30 m x 0.32 mm i.d., 0.50 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 60°C at 5°C/min.

  • Ramp 2: Increase to 150°C at 75°C/min, hold for 3 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Data Analysis:

• Identify the peak corresponding to 2-Methyl-1-butanol based on the retention time of the standard.

• Calculate the peak area ratio of 2-Methyl-1-butanol to the internal standard.

• Determine the concentration of 2-Methyl-1-butanol in the samples by comparing the peak area ratios to the standard curve.

Protocol 2: Microbial Cell Viability Assay in the Presence of 2-Methyl-1-Butanol

This protocol is a general method for assessing cell viability using a two-color fluorescence assay, which can be adapted for bacteria and yeast exposed to solvents.[11][12]

1. Materials:

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit (for bacteria) or LIVE/DEAD™ Yeast Viability Kit (for yeast).

• Fluorescence microscope with appropriate filter sets.

• 96-well microplate (optional, for plate reader-based quantification).

• Wash buffer (e.g., 0.85% NaCl for bacteria, or 10 mM HEPES with 2% glucose, pH 7.2 for yeast).

2. Procedure:

• Harvest cells from the fermentation broth by centrifugation (e.g., 10,000 x g for 10 minutes).

• Wash the cell pellet twice with the appropriate wash buffer to remove residual medium.

• Resuspend the cells in the wash buffer to a suitable density (e.g., OD600 of 0.1).

• Prepare a working solution of the fluorescent dyes according to the kit manufacturer's instructions.

• Add the dye mixture to the cell suspension and incubate in the dark at room temperature for 15-30 minutes.

• Place a small volume (e.g., 5 µL) of the stained cell suspension on a microscope slide and cover with a coverslip.

• Observe the cells under a fluorescence microscope. Live cells will fluoresce green, while dead or membrane-compromised cells will fluoresce red.

• For quantification, count the number of live and dead cells in several fields of view to determine the percentage of viable cells. Alternatively, use a microplate reader to measure the fluorescence intensity at the appropriate wavelengths.

Visualizations

Caption: Metabolic pathway for 2-Methyl-1-butanol production in E. coli.

Caption: Troubleshooting workflow for low 2-Methyl-1-butanol production.

Caption: Key factors for achieving high-titer 2-Methyl-1-butanol production.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enriching the Production of 2-Methyl-1-Butanol in Fermentation Process Using Corynebacterium crenatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-Methyl-1-butanol production in Escherichia coli: random mutagenesis and two-phase fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Characterization of Alcohol-induced Filamentous Growth in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effect of 2-Ketobutyrate on Mitochondrial Substrate-Level Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LIVE/DEAD BacLight Bacterial Viability Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. LIVE/DEAD Yeast Viability Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Byproducts of 2-Methyl-1-butanol synthesis in fermentation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with byproduct formation during the fermentative synthesis of 2-Methyl-1-butanol (B89646).

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts observed during the fermentative synthesis of 2-Methyl-1-butanol?

A1: 2-Methyl-1-butanol is a fusel alcohol synthesized via the isoleucine biosynthetic pathway from the precursor 2-keto-3-methylvalerate (KMV).[1] During this process, particularly in metabolically engineered organisms like E. coli, several other fusel alcohols are commonly formed as byproducts. The most significant byproducts include:

• 3-Methyl-1-butanol (Isoamyl alcohol): Derived from the leucine (B10760876) biosynthesis pathway.[2][3]

• Isobutanol: Derived from the valine biosynthesis pathway.[1]

• 1-Propanol: Formed from the precursor 2-ketobutyrate (2KB).[1][4]

These compounds arise due to the broad substrate specificity of the 2-ketoacid decarboxylase and alcohol dehydrogenase enzymes used in the engineered pathway, which can act on various 2-ketoacid intermediates present in the host's metabolism.[1]

Q2: How do fermentation conditions influence the production of these byproducts?

A2: Fermentation parameters have a significant impact on the profile of fusel alcohols. Higher temperatures generally lead to increased production of total fusel alcohols.[5][6][7] Other factors such as yeast pitching rate, wort composition, amino acid concentration, and the presence of trub can also influence the final byproduct concentrations.[5][8] In lager fermentations, the formation curve for fusel alcohols is often sigmoidal, while in ale fermentations, it is hyperbolic, with ales typically producing larger quantities.[5]

Q3: What analytical methods are recommended for quantifying 2-Methyl-1-butanol and its byproducts?

A3: The standard and most reliable method for the separation and quantification of volatile compounds like fusel alcohols is Headspace Gas Chromatography (HS-GC) coupled with a Flame Ionization Detector (FID).[9][10] This technique effectively separates complex mixtures of alcohols and allows for accurate quantification.[11] Direct injection GC is also used, but HS-GC is often preferred as it prevents non-volatile components from contaminating the GC inlet.[12][13]

Troubleshooting Guide

Problem: High concentration of 3-Methyl-1-butanol (Isoamyl Alcohol) detected.

Potential Cause	Suggested Solution
High flux through the leucine biosynthesis pathway. The precursor for 3-methyl-1-butanol, 2-ketoisocaproate (KIC), is diverted from leucine synthesis.[3]	Knock out or down-regulate key genes in the leucine pathway. Deletion of leuA, which encodes the first committed step in the leucine pathway from the valine intermediate 2-ketoisovalerate, can reduce 3-methyl-1-butanol formation.[1]
Broad substrate range of the ketoacid decarboxylase. The enzyme used to convert KMV to 2-methyl-1-butyraldehyde also efficiently converts KIC.	Enzyme screening and engineering. Screen for or engineer a ketoacid decarboxylase with higher specificity for 2-keto-3-methylvalerate (KMV) over 2-ketoisocaproate (KIC).

Problem: Significant levels of 1-Propanol and/or Isobutanol are compromising the purity of 2-Methyl-1-butanol.

Potential Cause	Suggested Solution
Accumulation of precursors. 1-Propanol and Isobutanol are formed from the precursors 2-ketobutyrate (2KB) and 2-ketoisovalerate (KIV), respectively.[1] This indicates that the acetohydroxyacid synthase (AHAS) enzyme is not efficiently converting these precursors to the next intermediate.	Optimize AHAS expression and selection. Screen for AHAS isozymes with higher activity and specificity for condensing 2KB with pyruvate. For example, AHAS II (ilvGM) from Salmonella typhimurium has been shown to improve 2-Methyl-1-butanol production.[1][14]
Competing native pathways. Native AHAS isozymes in the host organism may favor the production of KIV, leading to isobutanol.	Delete competing native AHAS genes. In E. coli, knocking out native AHAS isozymes encoded by ilvI and ilvB can reduce the flux towards isobutanol.[1]
Insufficient flux towards threonine. The synthesis of 2-Methyl-1-butanol is dependent on the availability of threonine, the precursor to 2KB.	Overexpress threonine biosynthesis genes. Overexpression of the native threonine operon (thrABC) can increase the precursor supply for 2-Methyl-1-butanol synthesis.[1][14] Additionally, deleting competing pathways for threonine precursors, such as knocking out metA, can further improve availability.[1]

Data Presentation

Table 1: Influence of Fermentation Parameters on Fusel Alcohol Byproduct Formation.

Parameter	Effect on Byproduct Formation	Rationale	Citation(s)
Temperature	Higher temperatures increase fusel alcohol production.	Faster consumption rates of sugar and Free Amino Nitrogen (FAN) can stress the yeast, leading to increased byproduct formation.	[5][7][8]
Yeast Pitching Rate	Higher pitching rates can increase fusel alcohol levels, particularly isoamyl alcohol.	A four-fold increase in pitching rate has been shown to increase isoamyl alcohol by 80%. More cells lead to more metabolic activity, including byproduct formation.	[5]
Wort Gravity/Sugar Content	High sugar adjunct levels can lead to higher levels of fusel alcohols.	High osmotic stress and excess carbon can alter yeast metabolism, favoring fusel alcohol production pathways.	[5]
Free Amino Nitrogen (FAN)	Both excessively high and low FAN levels increase fusel alcohols.	High FAN provides excess amino acids that are converted to fusel alcohols via the Ehrlich pathway. Low FAN forces the yeast to synthesize amino acids, and the intermediate ketoacids can be converted to fusel alcohols.	[8]
Wort Aeration	Insufficient aeration can lead to an accumulation of fusel aldehydes.	Oxygen is required for the synthesis of acetyl-CoA, which is needed to convert fusel alcohols into less flavor-active esters. A lack of oxygen also limits the availability of NADH required to reduce fusel aldehydes to alcohols.	[8]

Experimental Protocols

Protocol 1: Quantification of Fusel Alcohols by Headspace Gas Chromatography (HS-GC-FID)

This protocol outlines the general procedure for analyzing 2-Methyl-1-butanol and its primary byproducts from a fermentation broth.

1. Materials and Reagents:

• GC system with FID and headspace autosampler.

• GC column suitable for volatile compound separation (e.g., DB-Wax, HP-FFAP).[10][15]

• Analytical standards: 2-Methyl-1-butanol, 3-Methyl-1-butanol, Isobutanol, 1-Propanol.

• Internal Standard (IS): e.g., 3-pentanol (B84944) or 2-butanol.[10]

• Deionized water and absolute ethanol (B145695) for standard preparation.

• 20 mL headspace vials with PTFE-lined crimp caps.

2. Standard Preparation:

• Prepare a stock standard solution containing known concentrations of all target fusel alcohols and the internal standard in ethanol.

• Create a series of working calibration standards by diluting the stock standard in deionized water to cover the expected concentration range in the samples.[12]

3. Sample Preparation:

• Collect a sample of the fermentation broth.

• Clarify the sample by centrifugation (e.g., 10,000 x g for 5 minutes) or filtration (0.22 µm syringe filter) to remove cells and particulate matter.

• Dilute the clarified supernatant with deionized water to bring the analyte concentrations within the calibration range. High ethanol content in samples may require dilution to ensure proper volatilization.[10]

• Pipette a fixed volume (e.g., 5-10 mL) of the diluted sample or calibration standard into a 20 mL headspace vial.

• Add a precise amount of the internal standard solution to each vial.

• Immediately seal the vial with a crimp cap.

4. HS-GC-FID Analysis:

• Headspace Parameters:

  • Incubation Temperature: 70-80°C

  • Incubation Time: 15-30 minutes

  • Injection Volume: ~1 mL of headspace gas

• GC Parameters:

  • Inlet Temperature: 220-250°C

  • Column: e.g., DB-Wax, 30 m x 0.32 mm ID x 1.8 µm film thickness

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start at 40°C, hold for 5 minutes, then ramp to ~200°C.

  • Detector Temperature (FID): 250-300°C

• Run the sequence of calibration standards followed by the unknown samples.

5. Data Analysis:

• Integrate the peak areas for each target analyte and the internal standard.

• Construct a calibration curve for each analyte by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of each fusel alcohol in the unknown samples using the regression equation from the calibration curve.

Visualizations

Caption: Biosynthetic pathway to 2-Methyl-1-butanol and major byproducts.

Caption: Troubleshooting workflow for byproduct formation.

Caption: Experimental workflow for fusel alcohol analysis.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Engineering of an Escherichia coli Strain for the Production of 3-Methyl-1-Butanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photosynthetic production of 2-methyl-1-butanol from CO2 in cyanobacterium Synechococcus elongatus PCC7942 and characterization of the native acetohydroxyacid synthase - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 5. mbaa.com [mbaa.com]
• 6. researchgate.net [researchgate.net]
• 7. labelpeelers.com [labelpeelers.com]
• 8. Troubleshooting - Fusel Alcohols (Fusels) - Escarpment Laboratories Knowledge Base [knowledge.escarpmentlabs.com]
• 9. 2019 ASBC Meeting [asbc.confex.com]
• 10. Determination of acetaldehyde, methanol and fusel oils in distilled liquors and sakès by headspace gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. scioninstruments.com [scioninstruments.com]
• 13. Analysis of Fusel Alcohols using HT3 Headspace Sampling [scioninstruments.com]
• 14. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cdn.imagearchive.com [cdn.imagearchive.com]

Technical Support Center: Optimizing 2-Methyl-1-butanol Production

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on optimizing 2-methyl-1-butanol (B89646) (2-MB) yield in engineered microorganisms.

Frequently Asked Questions (FAQs)

Q1: What is the general metabolic pathway for 2-methyl-1-butanol production in engineered microorganisms?

A1: The production of 2-MB in common host organisms like E. coli and Corynebacterium glutamicum is typically achieved by leveraging the host's native isoleucine biosynthetic pathway.[1] The pathway is engineered to divert the precursor 2-keto-3-methylvalerate (KMV) towards 2-MB synthesis. This is accomplished by introducing two key enzymes: a 2-ketoacid decarboxylase (KDC) to convert KMV to an aldehyde, and an alcohol dehydrogenase (ADH) to reduce the aldehyde to 2-MB.[1]

Q2: Which host organisms are commonly used for 2-MB production?

A2: Escherichia coli and Corynebacterium glutamicum are the most frequently reported host organisms for engineering 2-MB production.[1][2] Both have well-characterized genetics and metabolic pathways, making them suitable for engineering.

Q3: What are the primary challenges in optimizing 2-MB yield?

A3: The main challenges include low final product titer, formation of competing byproducts, limited availability of precursors, and the inherent toxicity of butanol to the host microorganisms.[3][4] Optimizing enzyme expression and fermentation conditions is also critical for maximizing yield.[5]

Q4: How does 2-MB toxicity affect the host cells?

A4: Like other butanols, 2-MB is toxic to microbial cells and can inhibit growth, thereby limiting the final product concentration.[3][6] Amphiphilic solvents like butanol can partition into the cell membrane, disrupting its integrity and function, which can lead to cell death.[6] This toxicity is a major roadblock to achieving high titers in fermentation processes.[3]

Troubleshooting Guide

Issue 1: Low 2-Methyl-1-butanol (2-MB) Titer or Yield

Potential Cause	Troubleshooting Steps & Recommendations
Insufficient Precursor Supply	1. Enhance Threonine Availability: Overexpress the native threonine biosynthetic operon (thrABC) to increase the initial precursor pool.[7][8]2. Block Competing Pathways: Create gene knockouts for pathways that consume threonine precursors. Common targets are metA and tdh.[1][7]
Inefficient Enzyme Activity	1. Screen Enzyme Homologs: The choice of enzymes is critical. Test different isozymes for key steps. For example, threonine deaminase (ilvA) from C. glutamicum and AHAS II (ilvGM) from S. typhimurium have been shown to improve 2-MB production in E. coli.[1][7]2. Codon Optimization: Ensure the genes for your KDC and ADH are codon-optimized for your specific host organism to improve expression levels.
Suboptimal Fermentation Conditions	1. Optimize Process Parameters: Systematically test different pH levels, temperatures, and inducer (e.g., IPTG) concentrations. Optimal conditions for a C. crenatum strain were found to be pH 6.5, 32°C, and 1.2 mM IPTG.[5][9]2. Aeration: Test different aeration conditions (e.g., microaerobic vs. anaerobic), as oxygen deprivation can influence pathway flux.[2]
Host Strain Toxicity	1. Strain Adaptation: Evolve the host strain through serial passaging in the presence of sub-lethal concentrations of 2-MB to select for more tolerant variants.2. In-situ Product Removal: Implement techniques like gas stripping or liquid-liquid extraction during fermentation to continuously remove 2-MB from the culture, thereby reducing its toxic effect.[10][11]

Issue 2: High Levels of Competing Byproducts

Observed Byproduct	Potential Cause & Troubleshooting Steps
1-Propanol	Cause: Accumulation of the precursor 2-ketobutyrate (2-KB), which is then converted to 1-propanol.Solution: Improve the efficiency of the acetohydroxyacid synthase (AHAS) enzyme to more effectively convert 2-KB into the 2-MB pathway.[1]
Isobutanol	Cause: The AHAS enzyme is also involved in the valine biosynthesis pathway, which leads to isobutanol. Native AHAS isozymes may have a higher affinity for pyruvate, leading to isobutanol precursors.Solution: Delete native AHAS genes that contribute more to valine/isobutanol production (e.g., ilvB and ilvI in E. coli).[1]
3-Methyl-1-butanol & 1-Butanol (B46404)	Cause: These alcohols are derived from the leucine (B10760876) biosynthesis pathway.Solution: Knock out the leuA gene, which encodes the enzyme for the first committed step in the formation of these byproducts.[1]
Isoleucine	Cause: The native pathway efficiently converts the key precursor KMV into isoleucine via the branched-chain amino acid transaminase, IlvE.Solution: Reduce or eliminate the activity of IlvE. This can be done via gene knockout (ΔilvE) or by modifying the start codon to reduce translational efficiency.[1][2]

Quantitative Data Summary

Table 1: 2-Methyl-1-butanol Production in Engineered Microorganisms

Host Organism	Key Genetic Modifications	Titer (g/L)	Yield (g/g glucose)	Time (h)	Reference
Escherichia coli	Overexpression of S. typhimurium ilvGM, C. glutamicum ilvA, E. coli thrABC; Knockouts of metA, tdh	1.25	0.17	24	[1][7][8]
Corynebacterium glutamicum	Reduced IlvE activity; Expression of KDC and ADH	0.37	Not Reported	48	[2][12]
Corynebacterium crenatum	Metabolic pathway modification & fermentation optimization	4.87	Not Reported	96	[5][9]

Table 2: Effect of Gene Deletions on Byproduct Formation in E. coli

Strain Modification	2-MB Production	Isobutanol Production	Key Outcome	Reference
Deletion of ilvB and ilvI	Slightly reduced (~15%)	Reduced by one third	Decreased isobutanol byproduct formation.	[1]
Deletion of leuA	Maintained	Eliminated	Completely removed 1-butanol and 3-methyl-1-butanol byproducts.	[1]

Experimental Protocols

Protocol 1: Fermentation for 2-MB Production in E. coli

• Inoculum Preparation: Inoculate a single colony of the engineered E. coli strain into 5 mL of Luria-Bertani (LB) medium with appropriate antibiotics for plasmid maintenance. Incubate overnight at 37°C with shaking.

• Main Culture: Inoculate 50 mL of M9 minimal medium (supplemented with glucose, thiamine, and casamino acids) in a 250 mL flask with the overnight culture to an initial OD600 of ~0.05.

• Induction: Grow the main culture at 37°C with shaking until the OD600 reaches 0.6-0.8. Induce protein expression by adding IPTG to a final concentration of 0.1-1.2 mM.[5]

• Production Phase: After induction, transfer the culture to a sealed screw-cap flask and reduce the temperature to 30°C.[8]

• Sampling: Collect samples at regular intervals (e.g., 12, 24, 48 hours) for analysis. Centrifuge the sample to pellet the cells and collect the supernatant for quantification.

Protocol 2: Quantification of 2-MB by Gas Chromatography (GC)

• Instrumentation: Use a Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).[1]

• Column: A DB-WAX capillary column (e.g., 30 m, 0.32 mm i.d., 0.50 μm film thickness) is suitable for separating higher alcohols.[1]

• GC Method:

  • Injector and Detector Temperature: 225°C.[8]

  • Carrier Gas: Helium.[8]

  • Oven Temperature Program:

    • Hold at 40°C for 2 minutes.

    • Ramp at 5°C/min to 45°C.

    • Hold at 45°C for 4 minutes.

    • Ramp at 15°C/min to 190°C.

    • Ramp at 50°C/min to 230°C and hold for 4 minutes to clean the column.[8]

• Sample Injection: Inject 0.5 μL of the culture supernatant using a split injection mode (e.g., 1:15 split ratio).[8]

• Quantification: Create a standard curve using known concentrations of 2-methyl-1-butanol to quantify the concentration in the experimental samples.

Visualizations

Caption: Biosynthetic pathway for 2-Methyl-1-butanol production.

Caption: Logical workflow for troubleshooting low 2-MB yield.

Caption: General experimental workflow for 2-MB production.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of butanol-tolerant Bacillus subtilis strain GRSW2-B1 as a potential bioproduction host - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced butanol production by optimization of medium parameters using Clostridium acetobutylicum YM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enriching the Production of 2-Methyl-1-Butanol in Fermentation Process Using Corynebacterium crenatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Problems with the microbial production of butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Chiral 2-Methyl-1-Butanol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with chiral 2-methyl-1-butanol (B89646). The focus is on identifying and mitigating the risk of epimerization during synthesis to maintain enantiomeric purity.

Troubleshooting Guide: Unexpected Loss of Optical Purity

This guide addresses common issues related to the loss of stereochemical integrity of 2-methyl-1-butanol during synthetic manipulations.

Issue 1: Significant decrease in enantiomeric excess (ee) after a substitution reaction at the hydroxyl group (e.g., tosylation, mesylation followed by nucleophilic substitution).

Potential Cause	Recommended Solution
SN1 Pathway Participation: While primary alcohols typically favor SN2 reactions, certain conditions (e.g., protic solvents, elevated temperatures, or acidic catalysts) can promote an SN1 mechanism, leading to a carbocation intermediate and subsequent racemization.	Optimize Reaction Conditions: • Use aprotic polar solvents (e.g., THF, DMF, acetone) to favor the SN2 pathway.• Maintain low reaction temperatures (0 °C to room temperature) to suppress SN1 reactions.• Employ non-acidic conditions where possible. For tosylation, use a non-nucleophilic base like pyridine (B92270) to neutralize the HCl byproduct without promoting side reactions.[1][2]
Incomplete Conversion to Leaving Group: If the alcohol is not fully converted to the tosylate or mesylate, the remaining alcohol will not react in the subsequent substitution step, leading to a lower overall ee in the final product mixture.	Ensure Complete Reaction: • Use a slight excess of the sulfonyl chloride and base.• Monitor the reaction progress by TLC or LC-MS to confirm the complete consumption of the starting alcohol before proceeding with the substitution.
Side Reactions: Strong bases can potentially cause elimination reactions or other side reactions that may affect the chiral center, although this is less common for primary alcohols.	Use Appropriate Base: • Utilize a sterically hindered, non-nucleophilic base like 2,6-lutidine or diisopropylethylamine (DIPEA) to minimize side reactions.

Issue 2: Racemization observed after acidic or basic work-up.

Potential Cause	Recommended Solution
Acid-Catalyzed Racemization: Strong acidic conditions, especially at elevated temperatures, can protonate the hydroxyl group, which could lead to the formation of a carbocation intermediate and racemization, although this is less likely for a primary alcohol compared to secondary or tertiary ones.[3]	Use Mild Work-up Conditions: • Neutralize the reaction mixture with a mild base like saturated sodium bicarbonate solution at low temperatures.• Avoid prolonged exposure to strong acids. If an acidic wash is necessary, use a dilute acid and perform the extraction quickly at 0 °C.
Base-Catalyzed Epimerization of Derivatives: If 2-methyl-1-butanol has been converted to a derivative where the proton at the chiral center becomes acidic (e.g., an adjacent electron-withdrawing group), strong bases can cause deprotonation and subsequent epimerization.[4]	Careful pH Control: • Use weak bases for neutralization (e.g., NH4Cl solution).• If a strong base is required for the reaction, ensure it is completely quenched at low temperature before work-up.• During purification, consider using neutral alumina (B75360) for chromatography instead of silica (B1680970) gel, which can be acidic.[5]

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a concern for chiral 2-methyl-1-butanol?

Epimerization is a process where the configuration of a single stereocenter in a chiral molecule is inverted. For a molecule with only one chiral center like 2-methyl-1-butanol, epimerization leads to its enantiomer, resulting in racemization (a 50:50 mixture of both enantiomers) if allowed to reach equilibrium. This is a critical issue in pharmaceutical and fine chemical synthesis because enantiomers can have different biological activities, and regulatory agencies often require the use of a single, pure enantiomer.[6]

Q2: Is 2-methyl-1-butanol, as a primary alcohol, susceptible to epimerization?

Primary alcohols like 2-methyl-1-butanol are generally considered stereochemically robust. The chiral center is at the C2 position, and in many reactions involving the hydroxyl group (e.g., conversion to a tosylate or mesylate), the C-O bond at the stereocenter is not broken, thus preserving the configuration.[2][7] However, epimerization can occur under specific conditions, particularly if a reaction proceeds through an intermediate that renders the chiral center planar, or in multi-step sequences where an SN2 reaction causes a predictable inversion of configuration.

Q3: Which reaction conditions pose the highest risk of epimerization for 2-methyl-1-butanol?

While direct epimerization of the alcohol is uncommon, loss of enantiomeric purity can occur during its conversion to other functional groups:

• Reactions proceeding through carbocations: Conditions that favor an SN1 mechanism, such as the use of strong acids (HBr, HCl) without careful temperature control, can lead to racemization.[1][8]

• Oxidation-Reduction Sequences: Some racemization catalysts, often ruthenium-based, function by reversibly oxidizing the alcohol to a ketone (which is achiral) and then reducing it back to the alcohol.[9] While not a typical synthetic step unless racemization is desired, contamination with such metals could be a concern.

• Mitsunobu Reaction: This reaction typically proceeds with a clean inversion of stereochemistry at the carbon bearing the hydroxyl group via an SN2 mechanism.[10][11][12] While this is a predictable epimerization and can be used intentionally, any deviation from a pure SN2 pathway could lead to a mixture of enantiomers.

Q4: How can I prevent epimerization during the synthesis of 2-methyl-1-butanol derivatives?

To maintain the stereochemical integrity of 2-methyl-1-butanol, consider the following:

• Low Temperatures: Perform reactions at the lowest temperature that allows for a reasonable reaction rate. This is particularly crucial when strong acids or bases are used.[13]

• Mild Reagents: Whenever possible, opt for milder reagents that are less likely to promote side reactions or alternative reaction pathways.

• Aprotic Solvents: Use aprotic solvents to disfavor the formation of carbocation intermediates.

• Protecting Groups: If the chiral center is at risk in a subsequent step, the hydroxyl group can be protected (e.g., as a silyl (B83357) ether). This protection can be removed later under mild conditions.

• Careful Work-up and Purification: Avoid prolonged exposure to harsh pH conditions during work-up. Be mindful that standard silica gel for chromatography is acidic and can potentially cause issues with sensitive compounds.[5]

Data on Reaction Conditions and Stereochemical Outcome

The following table summarizes the expected stereochemical outcomes for common reactions involving chiral alcohols. Note that quantitative data for the epimerization of 2-methyl-1-butanol specifically is sparse in the literature, as it is generally considered stereochemically stable. The data presented is based on well-established reaction mechanisms.

Reaction Type	Reagents	Typical Conditions	Expected Stereochemical Outcome at C2	Risk of Racemization
Tosylation/Mesylation	TsCl or MsCl, Pyridine	0 °C to RT	Retention	Low
Halogenation (SN2)	PBr3, SOCl2 with Pyridine	0 °C to RT	Inversion	Low
Halogenation (SN1 potential)	conc. HBr, HCl	Reflux	Racemization	High
Mitsunobu Reaction	DEAD, PPh3, Nucleophile	0 °C to RT	Inversion	Low to Moderate
Acidic Work-up	1M HCl	0 °C to RT	Retention	Low (increases with temperature)
Basic Work-up	1M NaOH	0 °C to RT	Retention	Very Low

Experimental Protocols

Protocol 1: Enantiomeric Excess (ee) Determination by Chiral Gas Chromatography (GC)

This protocol outlines a general method for determining the enantiomeric excess of 2-methyl-1-butanol. Derivatization to the corresponding acetate (B1210297) can sometimes improve separation.

• Sample Preparation (Direct Analysis):

  • Prepare a stock solution of 2-methyl-1-butanol in a suitable solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

  • Prepare a standard of racemic 2-methyl-1-butanol for peak identification.

• Sample Preparation (via Acetate Derivatization):

  • To 10 mg of 2-methyl-1-butanol in a vial, add 0.5 mL of pyridine and 0.2 mL of acetic anhydride.

  • Seal the vial and heat at 60 °C for 1 hour.

  • Cool to room temperature, add 1 mL of water, and extract with 2 mL of diethyl ether.

  • Analyze the organic layer.

• GC Conditions:

  • Column: A chiral stationary phase column, such as one based on a cyclodextrin (B1172386) derivative (e.g., CP Chirasil-DEX CB or similar).[14]

  • Carrier Gas: Hydrogen or Helium.

  • Injector Temperature: 230 °C.

  • Detector: Flame Ionization Detector (FID) at 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 2 °C/min to 150 °C.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Identify the peaks for the (R) and (S) enantiomers by running the racemic standard.

  • Integrate the peak areas for each enantiomer in the sample chromatogram.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Protocol 2: Conversion of (S)-2-Methyl-1-butanol to (R)-1-Iodo-2-methylbutane with Inversion of Stereochemistry

This protocol demonstrates a typical SN2 reaction where the stereochemistry is inverted.

• Tosylation (Retention of Configuration):

  • Dissolve (S)-2-methyl-1-butanol (1.0 eq) in anhydrous pyridine at 0 °C under an inert atmosphere (N2 or Ar).

  • Slowly add p-toluenesulfonyl chloride (1.1 eq).

  • Stir the mixture at 0 °C for 4-6 hours.

  • Pour the reaction mixture into ice-water and extract with diethyl ether.

  • Wash the organic layer sequentially with cold dilute HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the tosylate. The configuration is still (S).

• Iodination (Inversion of Configuration):

  • Dissolve the (S)-tosylate (1.0 eq) in acetone (B3395972).

  • Add sodium iodide (3.0 eq) and stir the mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Once complete, remove the acetone under reduced pressure.

  • Partition the residue between water and diethyl ether.

  • Wash the organic layer with saturated sodium thiosulfate (B1220275) solution to remove any remaining iodine, followed by brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate to yield (R)-1-iodo-2-methylbutane.

Visualizations

Caption: Mechanism of base-catalyzed epimerization via a planar intermediate.

Caption: Comparison of SN2 (inversion) and SN1 (racemization) pathways.

Caption: Troubleshooting workflow for loss of enantiomeric excess (ee).

References

• 1. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - Do I retain stereochemistry, alcohol>tosylate>halide? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Mitsunobu Reaction [organic-chemistry.org]
• 12. Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Extractive Distillation for 2-Methyl-1-butanol Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-Methyl-1-butanol (B89646) via extractive distillation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extractive distillation of 2-Methyl-1-butanol.

Question: Why is the purity of my 2-Methyl-1-butanol product lower than expected?

Answer:

Several factors can contribute to poor product purity. Consider the following potential causes and solutions:

• Inadequate Solvent Selection: The chosen solvent may not be effective at altering the relative volatility of 2-Methyl-1-butanol and its close-boiling impurities.

  • Solution: Review your solvent selection. For separating 2-Methyl-1-butanol from 1-pentanol (B3423595), consider aromatic carboxylic acids or their esters.[1] For separation from 3-methyl-1-butanol, o-xylene, 3-carene, or 1-methoxy-2-propanol (B31579) have been suggested.[2]

• Incorrect Operating Conditions: The reflux ratio, solvent-to-feed ratio, or operating temperature may not be optimized.

  • Solution: Methodically adjust these parameters. An excessively low reflux ratio can lead to incomplete separation.

• Column Inefficiency: The distillation column may not have enough theoretical plates for the desired separation.

  • Solution: If possible, use a column with a higher number of theoretical plates. The required number of plates is inversely related to the relative volatility achieved with the solvent.[2][3]

• Flooding: The liquid and vapor flow rates in the column may be too high, leading to liquid being carried up the column and contaminating the distillate.

  • Solution: Reduce the feed rate or the heat input to the reboiler to decrease vapor velocity.

• Weeping: Low vapor flow can cause liquid to leak through the trays instead of flowing across them, reducing separation efficiency.

  • Solution: Increase the vapor flow by increasing the reboiler duty.

Question: I'm observing a significant pressure drop across the distillation column. What could be the cause?

Answer:

A high-pressure drop is often indicative of flooding within the column. This occurs when the upward vapor flow is too high, preventing the downward flow of liquid.

• Immediate Actions:

  • Reduce the heat input to the reboiler to decrease the vapor rate.

  • Decrease the feed rate to the column.

• Further Investigation:

  • Check for any blockages in the column, such as fouled trays or packing.

  • Ensure that the condenser is functioning correctly and not causing a backup of vapor.

Question: My solvent recovery is inefficient, leading to solvent loss and contamination of the bottom product. How can I improve this?

Answer:

Efficient solvent recovery is crucial for the economic viability and sustainability of the process.

• Check the Solvent Recovery Column's Operating Conditions: The second distillation column used for solvent recovery needs to be operating optimally. Ensure the reboiler temperature is sufficient to vaporize the lower-boiling component from the solvent.

• Solvent Properties: The chosen solvent should have a significantly higher boiling point than the components being separated to facilitate easy separation.[3][4] A difference of at least 20°C is recommended.[1][3]

• Solvent Feed Location: The solvent should be introduced a few trays below the top of the extractive distillation column to prevent it from being carried over with the overhead product.[2][3][5]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying 2-Methyl-1-butanol by distillation?

A1: The main difficulty lies in separating it from isomers with very close boiling points, such as 3-methyl-1-butanol (both boil at approximately 130°C) and 1-pentanol (boiling point 138°C, compared to 128°C for 2-Methyl-1-butanol).[1][2] This proximity in boiling points results in a low relative volatility, making conventional distillation ineffective.[1][2][4]

Q2: How does extractive distillation overcome this challenge?

A2: Extractive distillation introduces a high-boiling point solvent (also known as an entrainer) into the mixture.[4][5] This solvent interacts differently with the components of the mixture, altering their activity coefficients and thereby increasing their relative volatility.[4] This makes the separation by distillation feasible. The more volatile component (in this case, 2-Methyl-1-butanol) is then collected as the overhead product.[4]

Q3: What are the key criteria for selecting a suitable solvent for 2-Methyl-1-butanol purification?

A3: An ideal solvent should:

• Significantly increase the relative volatility of the components to be separated.[4]

• Have a boiling point that is considerably higher than the components of the mixture to ensure it remains in the liquid phase in the extractive column and is easily separated in the recovery column.[3][4]

• Be miscible with the feed components and not form a new azeotrope.[4][5]

• Be chemically stable at the operating temperatures.

• Be non-corrosive, non-toxic, readily available, and inexpensive.[5]

Q4: Can you provide some examples of effective solvents for 2-Methyl-1-butanol purification?

A4: Yes, based on literature, the following solvents have been shown to be effective:

• For separation from 1-pentanol: Mixtures of aromatic carboxylic acids and their esters, such as benzoic acid, ethyl salicylate, and salicylic (B10762653) acid.[1]

• For separation from 3-methyl-1-butanol: o-xylene, 3-carene, and 1-methoxy-2-propanol.[2]

Q5: What is a typical solvent-to-feed ratio for extractive distillation?

A5: The optimal solvent-to-feed ratio depends on the specific solvent and the feed composition. Generally, a higher solvent concentration leads to a greater increase in relative volatility, but also increases the energy required for solvent recovery. It is a critical parameter that needs to be optimized for each specific process. A common starting point mentioned in some patents is a 1:1 ratio by weight of extractive agent to the feed mixture.[1]

Data Presentation

Table 1: Effectiveness of Entrainers for the Separation of 2-Methyl-1-butanol from 3-Methyl-1-butanol

Entrainer	Relative Volatility
None	1.0
Ethyl benzene	1.45
o-Xylene	1.55
Limonene	1.4
Dipentene	1.5
3-Carene	1.5
2-Ethoxyethanol	1.4
1-Methoxy-2-propanol	1.5
1-Nitropropane	1.3

Data sourced from US Patent 5658436A.[2]

Experimental Protocols

General Protocol for Laboratory-Scale Extractive Distillation of 2-Methyl-1-butanol from an Isomeric Impurity

This protocol describes a general procedure for a batch extractive distillation experiment.

Materials and Equipment:

• Mixture of 2-Methyl-1-butanol and the isomeric impurity (e.g., 3-methyl-1-butanol).

• Selected entrainer (e.g., o-xylene).

• A multiplate rectification column with a reboiler (still pot) and a condenser.

• Heating mantle for the reboiler.

• Feed pumps for the alcohol mixture and the entrainer.

• Collection vessels for the distillate and bottoms product.

• Gas chromatograph (GC) for composition analysis.

Procedure:

• System Setup: Assemble the distillation column according to the manufacturer's instructions. Ensure all connections are secure.

• Initial Charge: Charge the reboiler with a known quantity of the 2-Methyl-1-butanol mixture.

• Startup: Begin heating the reboiler. Once the mixture starts to boil, allow the column to reach total reflux (all condensed vapor is returned to the column) to achieve equilibrium. This can take several hours.

• Entrainer Introduction: Start feeding the preheated entrainer at a controlled rate to a tray near the top of the column.

• Feed Introduction: Begin feeding the 2-Methyl-1-butanol mixture to a central tray in the column at a constant rate.

• Distillate Collection: Once the column reaches a steady state (stable temperature profile), start collecting the overhead product (distillate), which should be enriched in 2-Methyl-1-butanol.

• Bottoms Collection: Simultaneously, withdraw the bottoms product, which will contain the less volatile isomer and the entrainer.

• Sampling and Analysis: Periodically take samples from the distillate, bottoms, and various points along the column (if possible) for analysis by GC to determine the composition and monitor the separation efficiency.

• Shutdown: Once the experiment is complete, safely shut down the system by turning off the heaters and feeds.

• Solvent Recovery: The bottoms product can then be distilled in a separate, simpler distillation setup to recover the entrainer for reuse.

Mandatory Visualization

Caption: Workflow of a continuous extractive distillation process.

Caption: Troubleshooting logic for low product purity.

References

• 1. US4969977A - Separation of 2-methyl-butanol-1 from pentanol-1 by extractive distillation - Google Patents [patents.google.com]
• 2. US5658436A - Separation of 2-methyl-1-butanol from 3-methyl-1-butanol by extractive distillation - Google Patents [patents.google.com]
• 3. US5723025A - Separation of 2-methyl-1-propanol from 2-butanol by extractive distillation - Google Patents [patents.google.com]
• 4. Extractive distillation - Wikipedia [en.wikipedia.org]
• 5. Hyper-TVT: on line Thermische VerfahrensTechnik [hyper-tvt.ethz.ch]

Technical Support Center: Overcoming 2-Methyl-1-butanol Toxicity to Microbial Hosts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the toxicity of 2-Methyl-1-butanol (B89646) (2-MB) to microbial hosts during their experiments.

I. Frequently Asked Questions (FAQs)

General Understanding

Q1: What is 2-Methyl-1-butanol and why is its toxicity a concern?

2-Methyl-1-butanol (2-MB) is a branched-chain higher alcohol with potential applications as a biofuel and a specialty chemical. However, like many organic solvents, it is toxic to the microbial hosts used for its production, such as Escherichia coli and Saccharomyces cerevisiae. This toxicity can inhibit cell growth, reduce metabolic activity, and ultimately limit the final product titer, making its biological production economically challenging.[1]

Q2: How does 2-Methyl-1-butanol exert its toxic effects on microbial cells?

The primary mechanism of 2-MB toxicity is the disruption of cell membranes. Its amphipathic nature allows it to intercalate into the lipid bilayer, increasing membrane fluidity and permeability. This leads to the dissipation of proton motive force, leakage of essential ions and metabolites, and impaired function of membrane-embedded proteins involved in transport and energy generation. At higher concentrations, it can also lead to protein denaturation and aggregation, as well as oxidative stress.

Q3: Are some microbes naturally more tolerant to 2-Methyl-1-butanol than others?

Yes, microbial tolerance to solvents like 2-MB varies significantly among different species and even strains. Generally, Gram-positive bacteria have shown higher tolerance to butanol isomers compared to Gram-negative bacteria. For instance, some Lactobacillus and Clostridium species exhibit greater intrinsic resistance than E. coli. Similarly, certain yeast strains, particularly those used in industrial fermentations, have evolved to better withstand alcohol stress.

Troubleshooting Common Issues

Q4: My microbial culture stops growing after an initial period of 2-MB production. What could be the cause?

This is a classic sign of product inhibition. As 2-MB accumulates in the culture medium, it reaches a concentration that becomes toxic to the cells, leading to growth arrest. In E. coli, growth can be affected at concentrations as low as 1 g/L.[1]

Q5: I am trying to express a heterologous pathway for 2-MB production, but the yields are very low, even at low cell densities. What should I investigate?

Low yields at early stages can be due to several factors:

• Intermediate Toxicity: Precursor molecules in the 2-MB synthesis pathway, such as 2-ketobutyrate, can also be toxic to the host.

• Metabolic Burden: Overexpression of multiple heterologous enzymes can impose a significant metabolic load on the cells, diverting resources from essential cellular processes and growth.

• Sub-optimal Enzyme Activity: The enzymes in your pathway may not be functioning optimally in the chosen microbial host due to issues with codon usage, protein folding, or cofactor availability.

Q6: My engineered strain shows initial promise but loses its 2-MB production capability over subsequent generations. What is happening?

This phenomenon, known as strain instability, can occur due to:

• Plasmid Loss: If the genes for the 2-MB pathway are on a plasmid, it can be lost during cell division, especially if there is no strong selective pressure to maintain it.

• Metabolic Inactivation: Cells may acquire spontaneous mutations that inactivate the production pathway to alleviate the toxic effects of 2-MB and regain a growth advantage.

II. Troubleshooting Guides

Issue 1: Poor Growth in the Presence of 2-Methyl-1-butanol

Possible Cause	Troubleshooting Steps
High 2-MB Concentration	- Monitor 2-MB concentration in real-time. - Implement in-situ product removal techniques like gas stripping or liquid-liquid extraction. - Use a two-phase fermentation system where 2-MB partitions into an organic solvent layer.
Sub-optimal Culture Conditions	- Optimize temperature, pH, and aeration to minimize stress. - Supplement the medium with nutrients that can bolster cell robustness, such as yeast extract or specific amino acids.
Inherent Sensitivity of the Host Strain	- Screen different microbial hosts for higher intrinsic 2-MB tolerance. - Employ adaptive laboratory evolution (ALE) to select for more tolerant mutants.

Issue 2: Low or No 2-Methyl-1-butanol Production

Possible Cause	Troubleshooting Steps
Inefficient Precursor Supply	- Overexpress upstream pathways leading to the key precursor, 2-ketomethylvalerate. - Knock out competing metabolic pathways that drain the precursor pool.
Low Enzyme Activity	- Codon-optimize the genes in your pathway for the specific host. - Co-express molecular chaperones to ensure proper protein folding. - Ensure adequate availability of necessary cofactors (e.g., NADH, NADPH).
Feedback Inhibition	- Use enzymes that are less sensitive to feedback inhibition by 2-MB or pathway intermediates. - Engineer enzymes to remove allosteric binding sites.

III. Data Presentation

Table 1: Toxicity of 2-Methyl-1-butanol to Various Microbial Hosts

Microbial Host	2-MB Concentration	Observed Effect	Reference
Escherichia coli	1 g/L	Inhibition of cell growth	[1]
Bacillus subtilis	1% (v/v)	~25% reduction in relative growth rate	[2]
Escherichia coli	1% (v/v)	~40% reduction in relative growth rate	[2]
Bacillus subtilis	2% (v/v)	~60% reduction in relative growth rate	[2]
Escherichia coli	2% (v/v)	~75% reduction in relative growth rate	[2]
Corynebacterium glutamicum	Not specified	Higher tolerance than E. coli	[3]

Table 2: Comparison of Toxicity of Butanol Isomers

Butanol Isomer	LogP	Relative Growth Rate of E. coli at 1% (v/v)	Relative Growth Rate of B. subtilis at 1% (v/v)
1-Butanol	0.88	56.24%	68.32%
2-Methyl-1-butanol	1.29	~60%	~75%
Isobutanol	0.76	Higher than 1-butanol	Higher than 1-butanol

Note: Data for 2-Methyl-1-butanol is estimated based on trends observed in the provided references. Higher LogP values generally correlate with increased toxicity.

IV. Experimental Protocols

Protocol 1: Adaptive Laboratory Evolution (ALE) for Increased 2-MB Tolerance

This protocol describes a general method for improving the 2-MB tolerance of a microbial strain through serial passaging in the presence of increasing concentrations of the solvent.

Methodology:

• Initial Culture: Inoculate the microbial strain into a fresh liquid medium.

• Initial 2-MB Exposure: Once the culture reaches the mid-exponential phase, add a sub-lethal concentration of 2-MB (e.g., a concentration that causes a 20-30% reduction in growth rate).

• Serial Passaging: Once the culture reaches the stationary phase, transfer a small aliquot (e.g., 1%) to a fresh medium containing the same concentration of 2-MB.

• Increasing 2-MB Concentration: Repeat the serial passaging. Once the growth rate in the presence of 2-MB is stable for several passages, increase the concentration of 2-MB in the fresh medium.

• Isolation of Tolerant Mutants: Continue this process of serial passaging and gradual increase in 2-MB concentration for a desired number of generations. Finally, plate the evolved culture on solid medium and isolate single colonies.

• Characterization: Test the isolated mutants for their tolerance to 2-MB by measuring their growth rates at various concentrations and compare them to the parental strain.

Protocol 2: Overexpression of Efflux Pumps for Enhanced 2-MB Tolerance

This protocol outlines the steps for overexpressing a putative solvent efflux pump in a microbial host to actively export 2-MB.

Methodology:

• Gene Selection: Identify a candidate efflux pump gene. This could be a native gene identified through transcriptomics to be upregulated under 2-MB stress, or a heterologous pump known to export other solvents.

• Plasmid Construction: Clone the selected efflux pump gene into an expression vector under the control of a strong, inducible, or constitutive promoter.

• Transformation: Transform the expression plasmid into the desired microbial host.

• Expression and Tolerance Assay: a. Grow the transformed strain and a control strain (with an empty vector) in a suitable medium. b. Induce the expression of the efflux pump (if using an inducible promoter). c. Expose both cultures to various concentrations of 2-MB. d. Monitor the growth of both cultures over time to determine if the overexpression of the efflux pump confers a growth advantage in the presence of 2-MB.

Protocol 3: CRISPR-Cas9 Mediated Deletion of Competing Pathways

This protocol provides a general workflow for using CRISPR-Cas9 to knock out genes of competing metabolic pathways to increase the precursor supply for 2-MB synthesis.

Methodology:

• Target Gene Selection: Identify a gene in a pathway that competes for a key precursor of 2-MB.

• Guide RNA Design: Design a guide RNA (gRNA) that specifically targets the selected gene.

• Donor DNA Design: Design a donor DNA template that will be used for homologous recombination to delete the target gene. This template should contain flanking regions homologous to the upstream and downstream regions of the target gene.

• Plasmid Construction: Clone the gRNA sequence into a Cas9-expressing plasmid.

• Co-transformation: Co-transform the microbial host with the Cas9-gRNA plasmid and the donor DNA.

• Selection and Verification: Select for transformants and verify the deletion of the target gene by colony PCR and DNA sequencing.

• Phenotypic Analysis: Assess the impact of the gene deletion on 2-MB production and tolerance.

V. Visualizations

Caption: Mechanism of 2-Methyl-1-butanol toxicity in a microbial cell.

Caption: Strategies to overcome 2-Methyl-1-butanol toxicity.

Caption: Workflow for Adaptive Laboratory Evolution (ALE).

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bacterial Tolerance to 1-Butanol and 2-Butanol: Quantitative Assessment and Transcriptomic Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving selectivity in the biosynthesis of 2-Methyl-1-butanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the selectivity of 2-Methyl-1-butanol (B89646) (2-MB) biosynthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the metabolic engineering and fermentation processes for 2-MB production.

Problem	Potential Cause	Recommended Solution
Low 2-MB Titer	Insufficient precursor (2-Ketobutyrate) supply: The metabolic flux towards the isoleucine biosynthesis pathway is too low.	1. Overexpress threonine deaminase (ilvA): This enzyme catalyzes the conversion of threonine to 2-ketobutyrate. Using a feedback-resistant variant, such as IlvA from Corynebacterium glutamicum, can prevent inhibition by isoleucine.[1][2][3] 2. Overexpress the threonine biosynthetic operon (thrABC): This increases the overall production of threonine, the precursor to 2-ketobutyrate.[1][2][3]
Inefficient condensation of 2-ketobutyrate and pyruvate (B1213749): The native acetohydroxyacid synthase (AHAS) may have low activity or specificity for 2-ketobutyrate.	Screen for and overexpress a suitable AHAS: AHAS II (ilvGM) from Salmonella typhimurium has been shown to improve 2-MB production and selectivity.[1][2][3]
Feedback inhibition of key enzymes: High concentrations of isoleucine, an intermediate in the pathway, can inhibit the activity of threonine deaminase.	Use feedback-resistant enzyme variants: Employ a threonine deaminase that is not inhibited by isoleucine, such as the catabolic threonine deaminase (tdcB) or IlvA from C. glutamicum.[2]
Poor Selectivity (High Byproduct Formation)	Formation of 1-Propanol (B7761284): 2-Ketobutyrate is being decarboxylated to propionaldehyde (B47417) and then reduced to 1-propanol.	Select an AHAS with high specificity for 2-ketobutyrate: AHAS II from S. typhimurium demonstrates higher selectivity for 2-MB production over 1-propanol compared to other AHAS isozymes.[2]
Formation of Isobutanol: Pyruvate is being converted to 2-ketoisovalerate and subsequently to isobutanol.	Knock out competing AHAS enzymes: Deleting genes encoding AHAS isozymes that primarily contribute to valine (and thus isobutanol) biosynthesis, such as ilvB and ilvI in E. coli, can reduce isobutanol formation.[2]
Formation of other byproducts (e.g., 3-Methyl-1-butanol): The keto-acid decarboxylase (KDC) and alcohol dehydrogenase (ADH) used may have broad substrate specificity.	Engineer KDC and ADH for improved specificity: While challenging, protein engineering of the KDC and ADH enzymes can potentially increase their specificity towards the 2-MB precursors.
Cell Growth Inhibition	Toxicity of 2-MB and other alcohols: The accumulation of 2-MB and other alcohol byproducts can be toxic to the host organism.[2]	1. Implement in-situ product removal: Techniques like gas stripping or two-phase fermentation can continuously remove the toxic alcohols from the culture medium.[4][5][6][7] 2. Improve host tolerance: Evolutionary engineering or overexpression of stress-response genes can enhance the host's tolerance to higher alcohol concentrations.
Metabolic burden from plasmid overexpression: High-copy number plasmids and strong promoters can impose a significant metabolic load on the cells.	Optimize protein expression levels: Use lower-copy number plasmids or inducible promoters with optimized inducer concentrations to balance pathway flux and cell health.

Frequently Asked Questions (FAQs)

Q1: What is the primary biosynthetic pathway for 2-Methyl-1-butanol?

A1: The primary route for 2-Methyl-1-butanol (2-MB) biosynthesis in engineered microorganisms leverages the native L-isoleucine biosynthesis pathway. The key steps involve the conversion of L-threonine to 2-ketobutyrate, followed by the condensation of 2-ketobutyrate with pyruvate to form 2-aceto-2-hydroxybutyrate. This intermediate is then converted through a series of enzymatic reactions to 2-keto-3-methylvalerate (KMV). Finally, a 2-ketoacid decarboxylase (KDC) converts KMV to 2-methylbutanal, which is then reduced to 2-MB by an alcohol dehydrogenase (ADH).[2][8]

Q2: Which enzymes are critical for improving 2-MB selectivity?

A2: The two most critical enzymes for improving 2-MB selectivity are threonine deaminase (IlvA) and acetohydroxyacid synthase (AHAS) . Selecting an IlvA that is resistant to feedback inhibition by isoleucine, such as the one from Corynebacterium glutamicum, is crucial for maintaining a high flux towards 2-ketobutyrate.[1][2][3] Furthermore, the choice of AHAS is vital for selectivity against the byproduct 1-propanol. AHAS II from Salmonella typhimurium has been shown to have a higher preference for the condensation of 2-ketobutyrate and pyruvate, leading to improved 2-MB production.[1][2][3]

Q3: What are the major byproducts in 2-MB biosynthesis and how can they be minimized?

A3: The major byproducts are 1-propanol and isobutanol .[2]

• 1-Propanol is formed from the decarboxylation of the precursor 2-ketobutyrate. Its formation can be minimized by selecting an AHAS enzyme with high activity and specificity, which outcompetes the enzymes responsible for 1-propanol formation for the 2-ketobutyrate substrate.[2]

• Isobutanol is produced from the valine biosynthesis pathway, which also utilizes pyruvate. To reduce isobutanol formation, competing AHAS enzymes that favor the valine pathway can be knocked out.[2] Additionally, deleting genes in the leucine (B10760876) biosynthesis pathway, such as leuA, can eliminate the production of 3-methyl-1-butanol.[2]

Q4: How can I increase the precursor supply for 2-MB production?

A4: To increase the supply of the key precursor, 2-ketobutyrate, you can:

• Overexpress the threonine biosynthetic operon (thrABC): This boosts the endogenous production of L-threonine, the direct precursor to 2-ketobutyrate.[1][2][3]

• Knock out competing pathways: Deleting genes for pathways that consume threonine or its precursors can redirect metabolic flux towards 2-MB. For example, knocking out metA (homoserine O-succinyltransferase) and tdh (threonine dehydrogenase) can increase threonine availability.[1][2][3]

• Supplement the medium with L-threonine: Although potentially costly for large-scale production, adding L-threonine to the culture medium can directly feed into the 2-MB pathway.[2]

Q5: What are typical fermentation conditions for 2-MB production in engineered E. coli?

A5: Typical lab-scale fermentation conditions for 2-MB production in engineered E. coli involve a two-stage process. Cells are first grown aerobically in a rich medium (like LB) or a defined minimal medium (like M9) at 37°C to a certain optical density (e.g., OD600 of 0.6). Then, gene expression is induced (e.g., with IPTG), and the culture is transferred to a sealed, oxygen-limited environment at a lower temperature (e.g., 30°C) for the production phase.[2] The pH is often controlled, and a carbon source like glucose is provided.[2][9]

Quantitative Data Summary

Table 1: Comparison of Genetically Engineered E. coli Strains for 2-MB Production

Strain	Relevant Genotype/Expressed Genes	2-MB Titer (g/L)	Total Alcohol (g/L)	Yield (g 2-MB/g glucose)	Reference
Engineered E. coli	Overexpression of ilvA from C. glutamicum, AHAS II from S. typhimurium, and thrABC operon; ΔmetA, Δtdh	1.25	3.0	0.17	[1][2][3]

Table 2: Comparison of AHAS Isozymes for 2-MB Production

AHAS Isozyme Source	2-MB Produced (mM)	1-Propanol Produced (mM)	Selectivity (2-MB/1-Propanol)	Reference
S. typhimurium AHAS II	12.5	8.5	1.47	[2]
E. coli AHAS III	10.0	14.0	0.71	[2]
C. glutamicum AHAS I	4.0	5.5	0.73	[2]
E. coli AHAS I	1.5	5.0	0.30	[2]

Experimental Protocols

1. General Strain Engineering for 2-MB Production in E. coli

This protocol outlines the general steps for constructing an E. coli strain for 2-MB production based on published methodologies.[2]

• Host Strain Selection: Start with a suitable E. coli host strain, such as BW25113.

• Gene Knockouts:

  • Use a standard gene knockout method (e.g., lambda red recombineering) to delete genes encoding competing pathways.

  • Target genes for deletion may include metA and tdh to increase threonine availability, and ilvB and ilvI to reduce isobutanol byproduct formation.[2]

• Plasmid Construction:

  • Clone the desired genes into expression plasmids. This typically involves two plasmids: one for the KDC and ADH, and another for the upstream pathway enzymes.

  • Upstream Pathway Plasmid: Clone the threonine deaminase (ilvA from C. glutamicum), AHAS (ilvGM from S. typhimurium), and potentially the threonine biosynthetic operon (thrABC) into a suitable expression vector.

  • Downstream Pathway Plasmid: Clone a promiscuous 2-ketoacid decarboxylase and an alcohol dehydrogenase into a compatible expression vector.

• Transformation: Transform the engineered plasmids into the knockout host strain.

• Verification: Verify all genetic modifications through PCR and DNA sequencing.

2. Shake Flask Fermentation for 2-MB Production

This protocol describes a typical shake flask fermentation for evaluating 2-MB production.[2]

• Pre-culture Preparation: Inoculate a single colony of the engineered strain into 5 mL of LB medium and grow overnight at 37°C with shaking.

• Main Culture Inoculation: Inoculate 100 mL of modified M9 medium in a 250 mL baffled flask with 1% of the overnight pre-culture.

• Growth Phase: Incubate at 37°C with shaking until the culture reaches an OD600 of approximately 0.6.

• Induction and Production Phase:

  • Induce protein expression by adding IPTG to a final concentration of 0.1 mM.

  • Transfer the culture to a 125 mL screw-cap flask to create an oxygen-limited environment.

  • Reduce the incubation temperature to 30°C and continue shaking.

• Sampling and Analysis:

  • Collect samples at regular intervals (e.g., 24, 48, 72 hours).

  • Centrifuge the samples to pellet the cells.

  • Analyze the supernatant for alcohol content using Gas Chromatography with a Flame Ionization Detector (GC-FID).

3. Quantification of Alcohols by GC-FID

This protocol provides a general method for quantifying 2-MB and other alcohols in the culture supernatant.[2]

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-WAX).

• Sample Preparation:

  • Centrifuge the culture sample to obtain the supernatant.

  • Add an internal standard (e.g., 1-pentanol) to the supernatant to a known final concentration.

• GC Method:

  • Injector Temperature: 225°C

  • Detector Temperature: 225°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 min.

    • Ramp 1: 5°C/min to 45°C, hold for 4 min.

    • Ramp 2: 15°C/min to 190°C.

    • Ramp 3: 50°C/min to 230°C, hold for 4 min.

  • Carrier Gas: Helium

  • Injection Volume: 0.5 µL

  • Split Ratio: 1:15

• Quantification:

  • Generate standard curves for each alcohol of interest using known concentrations.

  • Determine the concentration of each alcohol in the samples by comparing their peak areas to the standard curves, normalized to the internal standard.

Visualizations

Caption: Biosynthetic pathway for 2-Methyl-1-butanol production.

Caption: Experimental workflow for 2-MB fermentation and analysis.

Caption: Troubleshooting logic for improving 2-MB biosynthesis.

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Problems with the microbial production of butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-Methyl-1-butanol production in Escherichia coli: random mutagenesis and two-phase fermentation [escholarship.org]
• 6. [PDF] 3-Methyl-1-butanol production in Escherichia coli: random mutagenesis and two-phase fermentation | Semantic Scholar [semanticscholar.org]
• 7. 3-Methyl-1-butanol production in Escherichia coli: random mutagenesis and two-phase fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 9. Enriching the Production of 2-Methyl-1-Butanol in Fermentation Process Using Corynebacterium crenatum - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Methyl-1-butanol stability and storage conditions

Technical Support Center: 2-Methyl-1-butanol (B89646)

This technical support guide provides essential information on the stability and storage of 2-Methyl-1-butanol for researchers, scientists, and professionals in drug development. It includes a troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and key data presented for ease of use.

Stability and Storage

Proper handling and storage of 2-Methyl-1-butanol are crucial to maintain its integrity and ensure experimental success and safety.

Key Stability and Storage Recommendations:

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] The recommended storage temperature is typically indicated on the product label.[2] Keep the container in a fireproof and cool place.[3][4][5]

• Incompatible Materials: Keep away from strong oxidizing agents.[6][7] Violent reactions can occur with these substances.[6]

• Handling Precautions: Handle in a well-ventilated place, using non-sparking tools to prevent fire from electrostatic discharge.[1] Avoid contact with skin and eyes, and wear suitable protective clothing, including gloves and safety goggles.[1][4][8]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Methyl-1-butanol.

Property	Value	Reference(s)
Molecular Formula	C5H12O	[8][9]
Molecular Weight	88.15 g/mol	[8]
Boiling Point	128-130 °C at 760 mmHg	[3][8][10]
Melting Point	< -70 °C	[3][8]
Flash Point	42.5 - 43 °C (closed cup)	[6][8][10]
Auto-ignition Temperature	340 - 385 °C	[5][6][8]
Vapor Pressure	3 - 4.159 hPa at 20 °C	[6][8][10]
Density	0.815 - 0.82 g/cm³ at 20 °C	[6][10]
Water Solubility	30 - 36 g/L at 25-30 °C	[6][8]
Log P (n-octanol/water)	1.29	[6]

Troubleshooting Guide

This section addresses common issues that may be encountered during the handling and use of 2-Methyl-1-butanol in an experimental setting.

Q1: My 2-Methyl-1-butanol has developed a slight yellow color. Is it still usable?

A slight yellowing may indicate the presence of impurities or degradation products. While it might be acceptable for some non-critical applications, for sensitive experiments such as drug formulation or synthesis of active pharmaceutical ingredients, it is crucial to assess the purity. It is recommended to perform a purity analysis, for instance, using gas chromatography (GC), before use. If the purity does not meet the required specifications, a fresh, unopened container of 2-Methyl-1-butanol should be used.

Q2: I observe unexpected side products in my reaction where 2-Methyl-1-butanol is a solvent. What could be the cause?

Unexpected side products can arise from several sources. Firstly, ensure the 2-Methyl-1-butanol meets the required purity for your reaction. Contaminants in the solvent can participate in side reactions. Secondly, consider the stability of 2-Methyl-1-butanol under your specific reaction conditions. Although generally stable, extreme temperatures, pressures, or the presence of strong acids or bases could potentially lead to its degradation or participation in the reaction. For example, in the presence of a strong acid catalyst, 2-Methyl-1-butanol can undergo dehydration to form alkenes.

Q3: My sample of 2-Methyl-1-butanol appears cloudy. What should I do?

Cloudiness in 2-Methyl-1-butanol often indicates water contamination. Given its moderate water solubility, it can absorb moisture from the atmosphere if not stored in a tightly sealed container.[6][8] For applications requiring anhydrous conditions, the presence of water can be detrimental. You can dry the solvent using a suitable drying agent, such as anhydrous magnesium sulfate (B86663) or molecular sieves, followed by filtration. However, for high-purity applications, it is advisable to use a new, unopened bottle.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues with 2-Methyl-1-butanol.

Caption: Troubleshooting workflow for 2-Methyl-1-butanol.

Frequently Asked Questions (FAQs)

Q1: What are the main safety hazards associated with 2-Methyl-1-butanol?

2-Methyl-1-butanol is a flammable liquid and vapor.[6] It can cause skin and eye irritation, and may cause respiratory irritation. In case of fire, use alcohol-resistant foam, powder, or carbon dioxide to extinguish.[4] Always handle this chemical in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles and gloves.[1][4]

Q2: How should I dispose of waste 2-Methyl-1-butanol?

Waste 2-Methyl-1-butanol should be disposed of in accordance with local, state, and federal regulations. It should be collected in a suitable, closed container for disposal.[1] Do not dispose of it down the drain. It is often classified as hazardous waste due to its flammability.

Q3: Can 2-Methyl-1-butanol be used as a biofuel?

Yes, 2-Methyl-1-butanol has attracted attention as a potential biofuel due to its hydrophobic (gasoline-like) and branched structure.[9] Research has been conducted on its production from renewable resources like glucose using genetically modified microorganisms.[9]

Q4: What are the common degradation pathways for 2-Methyl-1-butanol?

While 2-Methyl-1-butanol is generally stable under recommended storage conditions, it can degrade under certain circumstances. A common degradation pathway, particularly in the presence of strong acids and heat, is dehydration to form various isomers of methyl-butene. Oxidation can also occur, especially in the presence of strong oxidizing agents, which could lead to the formation of aldehydes, ketones, or carboxylic acids.

Experimental Protocols

Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of 2-Methyl-1-butanol. The specific parameters may need to be optimized for your instrument and column.

Objective: To determine the purity of a 2-Methyl-1-butanol sample and identify any potential impurities.

Materials:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Capillary column suitable for polar compounds (e.g., a wax-type column like DB-WAX or a similar polyethylene (B3416737) glycol phase column)

• Helium or Nitrogen (carrier gas)

• Hydrogen and Air (for FID)

• 2-Methyl-1-butanol sample

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or methanol, if necessary)

• Autosampler vials with caps

• Microsyringe

Procedure:

• Instrument Setup:

  • Install the appropriate GC column.

  • Set the oven temperature program. A typical starting point could be:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 150 °C.

    • Hold at 150 °C for 5 minutes.

  • Set the injector temperature to 200 °C.

  • Set the detector (FID) temperature to 250 °C.

  • Set the carrier gas flow rate (e.g., Helium at 1 mL/min).

  • Set the split ratio (e.g., 50:1).

• Sample Preparation:

  • If the sample is neat, it can often be injected directly.

  • If dilution is required, accurately prepare a 1% (v/v) solution of the 2-Methyl-1-butanol sample in a high-purity solvent.

  • Transfer the prepared sample to an autosampler vial.

• Injection and Analysis:

  • Inject 1 µL of the prepared sample into the GC.

  • Start the data acquisition.

• Data Analysis:

  • Identify the peak corresponding to 2-Methyl-1-butanol based on its retention time (determined by running a standard if necessary).

  • Integrate the areas of all peaks in the chromatogram.

  • Calculate the purity of the 2-Methyl-1-butanol by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the GC analysis of 2-Methyl-1-butanol.

Caption: Gas Chromatography workflow for 2-Methyl-1-butanol purity assessment.

References

• 1. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for (S)-2-Methyl-1-butanol (HMDB0031527) [hmdb.ca]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ez.restek.com [ez.restek.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. echemi.com [echemi.com]
• 10. 2-methyl-1-butanol, 137-32-6 [thegoodscentscompany.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methyl-1-butanol and 3-Methyl-1-butanol as Biofuels

For Researchers, Scientists, and Drug Development Professionals

Introduction

As the global imperative shifts towards sustainable energy, advanced biofuels are garnering significant attention. Among these, higher alcohols such as the C5 pentanol (B124592) isomers, 2-Methyl-1-butanol (B89646) (2MB) and 3-Methyl-1-butanol (3MB), present compelling advantages over traditional bioethanol. Their properties, including higher energy density, lower hygroscopicity, and better blending characteristics with gasoline, position them as promising "drop-in" biofuels. Both 2MB and 3MB, often found as components of fusel oil, are natural by-products of amino acid metabolism in fermentation processes.[1] Advances in metabolic engineering have enabled their targeted production in microorganisms like Escherichia coli and Corynebacterium glutamicum.[2][3] This guide provides an objective, data-driven comparison of 2-Methyl-1-butanol and 3-Methyl-1-butanol, focusing on their physicochemical properties and biotechnological production to inform research and development in the biofuel sector.

Physicochemical Properties

The structural difference between 2-Methyl-1-butanol and 3-Methyl-1-butanol—the position of the methyl group—leads to subtle but distinct differences in their physical and chemical properties. These properties are critical in determining their behavior as a fuel, including storage, blending, and combustion characteristics. While both share the same molecular formula and molar mass, their densities, boiling points, and other key metrics vary slightly. A summary of their core properties is presented below.

Property	2-Methyl-1-butanol	3-Methyl-1-butanol (Isoamyl Alcohol)
Molecular Formula	C₅H₁₂O	C₅H₁₂O
Molar Mass	88.15 g/mol	88.15 g/mol
Appearance	Colorless liquid	Colorless liquid
Density	~0.816 g/cm³ (at 20°C)[4]	~0.809 g/cm³ (at 20°C)
Boiling Point	~128 °C[4]	~131-132 °C
Melting Point	< -70 °C[4]	-117 °C
Flash Point	~43.3 °C	~43.5 °C
Water Solubility	31 g/L[1]	Soluble
Vapor Pressure	~3.12 mmHg (at 25°C)[4]	~2 mmHg (at 20°C)
Lower Heating Value	Data not readily available	33.7 MJ/kg
Research Octane (B31449) Number (RON)	Data not readily available for pure compound, but generally high for pentanols	Data not readily available for pure compound, but generally high for pentanols

Note: Exact values may vary slightly between sources.

Biofuel Performance and Emissions

Direct, comparative experimental data on the engine performance and emission profiles of pure 2-Methyl-1-butanol versus 3-Methyl-1-butanol is limited in publicly available literature. However, studies on pentanol isomers as a class indicate favorable biofuel characteristics.[5] Higher alcohols generally offer improved energy density over ethanol (B145695) and can be blended with gasoline at higher concentrations without engine modification.[6]

In general, the oxygen content of both alcohols contributes to more complete combustion, which can lead to a reduction in carbon monoxide (CO) and unburned hydrocarbon (HC) emissions compared to conventional gasoline.[7][8] However, this can sometimes lead to an increase in nitrogen oxide (NOx) emissions due to higher combustion temperatures. The branched-chain structure of both 2MB and 3MB is associated with a higher octane number, which allows for higher compression ratios in an engine, thereby increasing thermal efficiency.[5] Without direct comparative testing, the subtle differences in properties like boiling point and density make it difficult to definitively state which isomer would perform better. Further experimental research using standardized engine testbeds is required for a conclusive performance comparison.

Biotechnological Production Pathways

Both 2-Methyl-1-butanol and 3-Methyl-1-butanol can be sustainably produced via microbial fermentation by engineering the amino acid biosynthetic pathways of a host organism.[2] The primary route for their synthesis is the Ehrlich pathway, which converts α-keto acids (derived from amino acid metabolism) into their corresponding higher alcohols.[9][10]

• 2-Methyl-1-butanol is derived from the L-isoleucine biosynthetic pathway. The key precursor is 2-keto-3-methylvalerate (KMV).[3]

• 3-Methyl-1-butanol is derived from the L-leucine biosynthetic pathway. The key precursor is 2-ketoisocaproate (KIC).[11]

The general pathway involves three enzymatic steps: transamination of the amino acid to its corresponding α-keto acid, decarboxylation of the α-keto acid to an aldehyde, and finally, reduction of the aldehyde to the alcohol.[12]

Caption: The Ehrlich pathway for 2MB and 3MB production from amino acid precursors.

Experimental Protocols: Microbial Production

The following provides a generalized methodology for the microbial production of 2MB and 3MB, based on protocols for engineered Corynebacterium glutamicum.[2]

1. Strain Engineering:

• Objective: To channel metabolic flux from amino acid precursors to the target alcohol.

• Methodology:

  • Precursor Accumulation: To increase the pool of the α-keto acid precursor, the activity of the branched-chain amino acid transaminase (encoded by the ilvE gene) is reduced. This can be achieved via a start codon exchange (e.g., ATG to GTG) to down-regulate translation.[2]

  • Ehrlich Pathway Introduction: A 2-keto acid decarboxylase (KDC) and an alcohol dehydrogenase (ADH) are overexpressed. Genes for these enzymes are often sourced from other organisms for optimal activity (e.g., aro10 from Saccharomyces cerevisiae for KDC and yqhD from E. coli for ADH).[13]

  • Vector Construction: The selected KDC and ADH genes are cloned into an appropriate expression vector (e.g., pVWEx1) under the control of a strong, inducible promoter (e.g., Ptac).

  • Transformation: The engineered plasmid is transformed into the desired C. glutamicum host strain (e.g., one optimized for L-isoleucine or L-leucine production).

2. Fermentation Protocol:

• Objective: To cultivate the engineered strain under conditions that favor alcohol production.

• Methodology:

  • Pre-culture: A single colony is inoculated into a rich medium (e.g., BHI broth) and grown overnight at 30°C with shaking.

  • Main Culture: The pre-culture is used to inoculate the main production medium (e.g., defined CGXII medium) containing a primary carbon source (e.g., 4% glucose), buffers, and essential salts.

  • Growth Phase: The main culture is grown aerobically at 30°C until it reaches a specific optical density (e.g., OD600 of 7-8).

  • Production Phase: Gene expression is induced by adding an inducer like IPTG (Isopropyl β-D-1-thiogalactopyranoside). To favor the Ehrlich pathway and regenerate the NADH cofactor for the ADH step, conditions are switched to be oxygen-deprived or anaerobic. This is often achieved by sealing the culture flasks.[2]

  • Sampling and Analysis: Samples are taken periodically (e.g., at 24 and 48 hours post-induction). The supernatant is analyzed to quantify the concentration of 2MB and 3MB.

3. Analytical Quantification:

• Objective: To accurately measure the titer of the produced alcohols.

• Methodology:

  • Sample Preparation: Culture samples are centrifuged to pellet the cells, and the supernatant is filtered.

  • Gas Chromatography (GC): The supernatant is analyzed using a Gas Chromatograph equipped with a Flame Ionization Detector (FID). A suitable column (e.g., FFAP) is used to separate the different alcohols.

  • Quantification: The concentration of each alcohol is determined by comparing the peak areas from the samples to a standard curve generated from known concentrations of pure 2-Methyl-1-butanol and 3-Methyl-1-butanol.[2]

Caption: A generalized experimental workflow for microbial production of pentanol isomers.

Conclusion

Both 2-Methyl-1-butanol and 3-Methyl-1-butanol are viable candidates for next-generation biofuels, offering distinct advantages over ethanol. Their physicochemical properties are largely similar, suggesting comparable performance as fuel additives, though direct engine testing is needed for a definitive comparison. The key differentiator currently lies in their biotechnological production. Studies have shown significantly different production titers depending on the engineered host and pathway, with one study reporting titers of 2.76 g/L for 3MB compared to 0.37 g/L for 2MB under similar conditions in C. glutamicum.[2] This suggests that, at present, the L-leucine pathway to 3MB may be more readily optimized for higher yields. Future research should focus on direct comparative engine performance and emissions testing, alongside further metabolic engineering efforts to improve production titers and yields for both isomers.

References

• 1. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 2. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | Utilization of Pentanol as Biofuels in Compression Ignition Engines [frontiersin.org]
• 6. escholarship.org [escholarship.org]
• 7. researchgate.net [researchgate.net]
• 8. Experimental Investigation of Combustion and Emission Characteristics of Ethanol–Gasoline Blends across Varying Operating Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. Engineering of an Escherichia coli Strain for the Production of 3-Methyl-1-Butanol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Isoamyl Alcohol Isomers for Researchers and Drug Development Professionals

An in-depth guide to the properties, performance, and applications of key isoamyl alcohol isomers, supported by experimental data and protocols.

This guide provides a comprehensive comparison of the isomers of isoamyl alcohol, with a focus on those most relevant to research and pharmaceutical applications: 3-methyl-1-butanol and 2-methyl-1-butanol. This analysis is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate isomer for their specific needs by providing a clear overview of their physical properties, performance in common laboratory applications, and biological interactions.

Physical and Chemical Properties

The isomers of isoamyl alcohol share the same chemical formula (C₅H₁₂O) but differ in the arrangement of their atoms, leading to distinct physical and chemical properties. These differences can significantly impact their behavior as solvents, reagents, and in biological systems. A summary of key physical properties is presented in Table 1.

Property	3-methyl-1-butanol	2-methyl-1-butanol	1-Pentanol	2-Pentanol	3-Pentanol
Synonyms	Isoamyl alcohol, Isopentyl alcohol	Active amyl alcohol	n-Amyl alcohol	sec-Amyl alcohol	Diethyl carbinol
CAS Number	123-51-3	137-32-6	71-41-0	6032-29-7	584-02-1
Molecular Weight ( g/mol )	88.15	88.15	88.15	88.15	88.15
Boiling Point (°C)	131.1[1]	~128	138	119	115.6
Density (g/cm³ at 20°C)	0.810[1]	0.816	0.814	0.812	0.820
Solubility in water (g/L at 20°C)	28[1]	31	22	45	55
Flash Point (°C)	43	43	49	34	41

Table 1: Comparative physical properties of selected isoamyl alcohol isomers.

Performance in Laboratory Applications

A primary application of isoamyl alcohol in research, particularly in molecular biology, is as a component in the phenol-chloroform extraction of nucleic acids. It is typically added to chloroform (B151607) to create a phenol:chloroform:isoamyl alcohol (PCIA) mixture (25:24:1 ratio).

Role in DNA Extraction

In the PCIA method, isoamyl alcohol serves two main purposes:

• Antifoaming Agent: During the vigorous mixing required for extraction, emulsions can form, making the separation of the aqueous and organic phases difficult. Isoamyl alcohol acts as an antifoaming agent, reducing the formation of these emulsions and leading to a sharper interface between the phases.

• Inhibition of RNase Activity: Isoamyl alcohol helps to denature and precipitate proteins, including RNases, which can degrade RNA samples. It also helps to prevent the solubilization of long RNA molecules with poly(A) tails in the organic phase.

While 3-methyl-1-butanol is the most commonly used isomer for this purpose, other isomers can also be utilized. However, their effectiveness may vary. It is generally accepted that 3-methyl-1-butanol is preferred due to its superior ability to prevent emulsification, which can lead to higher yields and purity of the extracted DNA.

Experimental Protocols

Protocol 1: Phenol-Chloroform-Isoamyl Alcohol (PCIA) DNA Extraction

This protocol provides a general method for the extraction of genomic DNA from biological samples using a PCIA solution.

Materials:

• Biological sample (e.g., cell culture, tissue homogenate)

• Lysis buffer (e.g., Tris-EDTA, SDS)

• Proteinase K

• Phenol:Chloroform:Isoamyl alcohol (25:24:1, pH 8.0)

• Chloroform:Isoamyl alcohol (24:1)

• Isopropanol (B130326) or Ethanol (B145695)

• 70% Ethanol

• TE buffer or nuclease-free water

Procedure:

• Sample Lysis: Resuspend the sample in lysis buffer and add Proteinase K. Incubate at an appropriate temperature (e.g., 56°C) to digest proteins.

• First Extraction: Add an equal volume of PCIA to the lysate. Vortex vigorously for 30 seconds and centrifuge at high speed (e.g., 12,000 x g) for 10 minutes.

• Phase Separation: Carefully transfer the upper aqueous phase containing the DNA to a new tube. Be cautious not to disturb the interface containing precipitated proteins.

• Second Extraction (Optional): To remove residual phenol, add an equal volume of chloroform:isoamyl alcohol (24:1) to the aqueous phase. Vortex and centrifuge as before. Transfer the aqueous phase to a new tube.

• DNA Precipitation: Add 0.7-1.0 volumes of isopropanol or 2-3 volumes of cold ethanol to the aqueous phase. Invert gently to precipitate the DNA.

• DNA Washing: Centrifuge to pellet the DNA. Wash the pellet with 70% ethanol to remove salts.

• DNA Resuspension: Air-dry the pellet and resuspend in TE buffer or nuclease-free water.

Protocol 2: Comparative Evaluation of Antifoaming Properties

This protocol can be adapted to compare the antifoaming efficiency of different isoamyl alcohol isomers.

Materials:

• Aqueous solution prone to foaming (e.g., a solution containing a surfactant like SDS)

• Different isomers of isoamyl alcohol (e.g., 3-methyl-1-butanol, 2-methyl-1-butanol, 1-pentanol)

• Graduated cylinders

• Vortex mixer

Procedure:

• Preparation: To separate graduated cylinders, add a fixed volume of the foaming solution.

• Addition of Alcohol: To each cylinder, add a small, precise volume (e.g., 1% v/v) of a different isoamyl alcohol isomer. Include a control cylinder with no alcohol.

• Foam Generation: Vortex all cylinders under identical conditions (speed and duration) to induce foaming.

• Measurement: Immediately after vortexing, measure the initial foam volume in each cylinder. Record the time it takes for the foam to collapse to half its initial volume (foam half-life).

• Comparison: Compare the initial foam volume and foam half-life across the different isomers. The isomer resulting in the lowest initial foam volume and the shortest foam half-life has the most effective antifoaming properties.

Biological Interactions and Signaling Pathways

Isoamyl alcohol isomers can interact with biological systems, influencing cellular processes. One notable interaction is the induction of cytochrome P450 (CYP) enzymes, which are crucial for the metabolism of xenobiotics, including drugs.

Induction of Cytochrome P450 Enzymes

Studies have shown that isoamyl alcohol can induce the expression of certain CYP enzymes, particularly CYP2E1 and CYP3A4, in liver cells.[2] This induction can have significant implications for drug metabolism, potentially leading to altered drug efficacy or toxicity.

Caption: Induction of Cytochrome P450 by Isoamyl Alcohol.

Biosynthesis of Isoamyl Alcohol

In microorganisms like Saccharomyces cerevisiae, isoamyl alcohol is produced as a byproduct of amino acid metabolism, specifically from the degradation of leucine (B10760876) via the Ehrlich pathway. Understanding this pathway is relevant for biotechnological applications aimed at producing biofuels and specialty chemicals.

Caption: Biosynthesis of Isoamyl Alcohol via the Ehrlich Pathway.

Conclusion

The isomers of isoamyl alcohol, while structurally similar, exhibit distinct properties that influence their suitability for various applications. For routine laboratory procedures such as DNA extraction, 3-methyl-1-butanol remains the isomer of choice due to its effective antifoaming capabilities. However, for applications where specific solvent characteristics or biological interactions are critical, a thorough evaluation of the different isomers is warranted. This guide provides the foundational information and experimental frameworks to aid researchers and drug development professionals in making informed decisions regarding the use of isoamyl alcohol isomers in their work.

References

• 1. Isoamyl alcohol - Wikipedia [en.wikipedia.org]
• 2. Synergistic induction of cytochrome P450 by ethanol and isopentanol in cultures of chick embryo and rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Standards for 2-Methyl-1-butanol

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. A critical component in achieving this is the use of high-quality analytical standards. This guide provides a comprehensive comparison of commercially available analytical standards for 2-Methyl-1-butanol, detailing their specifications, the methodologies for their analysis, and the workflows for their certification.

Comparison of 2-Methyl-1-butanol Analytical Standards

The selection of an appropriate analytical standard is crucial for ensuring the accuracy and traceability of measurement results. Key suppliers in the market, including CPAChem, Sigma-Aldrich, and LGC Standards, offer 2-Methyl-1-butanol in various grades, from analytical standards to Certified Reference Materials (CRMs). CRMs, produced under an ISO 17034 accredited quality system, provide the highest level of accuracy and traceability.

Supplier	Product Name	Grade	Certified Purity (%)	Uncertainty (%)	Water Content	Notes
CPAChem	2-Methyl-1-butanol	Certified Reference Material (CRM)	99.8	± 0.1	0.198 mg/g	ISO 17034, ISO/IEC 17025, ISO 9001 certified.[1][2]
Sigma-Aldrich	2-Methyl-1-butanol	Analytical Standard	≥98.0 (GC)	Not Specified	Not Specified	Quality Level 100.
LGC Standards	2-Methyl-1-butanol	Reference Material	Not Specified	Not Specified	Not Specified	Produced in accordance with ISO 17034.[3]

Note: The information for Sigma-Aldrich and LGC Standards is based on publicly available product information. For detailed specifications, including uncertainty and impurity profiles, it is recommended to consult the Certificate of Analysis (CoA) for the specific lot number.

Experimental Protocols for Analysis

The purity and identity of 2-Methyl-1-butanol analytical standards are typically determined using gas chromatography with a flame ionization detector (GC-FID) and nuclear magnetic resonance (NMR) spectroscopy.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for assessing the purity of volatile organic compounds like 2-Methyl-1-butanol.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column is used. A suitable column for the analysis of butanol isomers is a mid-polarity column, such as one with a cyanopropylphenyl stationary phase.

• Sample Preparation: A stock solution of 2-Methyl-1-butanol is prepared in a suitable solvent (e.g., methanol (B129727) or ethanol). An internal standard (e.g., n-Propanol or t-Butanol) of known concentration is added to both the standard and sample solutions for accurate quantification.[4]

• GC-FID Parameters (Example):

  • Column: Rtx-1301 (60 m x 0.25 mm ID, 1.40 µm film thickness)

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min

  • Oven Temperature Program: Initial temperature of 40 °C, hold for 5 minutes, then ramp at 10 °C/min to 200 °C, and hold for 5 minutes.

  • Injection Volume: 1 µL (split ratio 50:1)

Data Analysis: The purity of 2-Methyl-1-butanol is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For quantitative analysis, a calibration curve is generated using standards of known concentrations, and the concentration of the sample is determined by comparing its peak area ratio (analyte/internal standard) to the calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can be used to determine the purity of a substance with high accuracy and without the need for a specific reference standard of the same compound.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is required.

• Sample Preparation:

  • Accurately weigh a specific amount of the 2-Methyl-1-butanol sample (e.g., 10-20 mg) into an NMR tube.

  • Accurately weigh and add a certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The internal standard should have a signal that does not overlap with the analyte signals.

  • Add a known volume of a deuterated solvent (e.g., Chloroform-d, DMSO-d6) to dissolve the sample and internal standard completely.[5]

• NMR Acquisition Parameters (Example for ¹H qNMR):

  • Solvent: Chloroform-d (CDCl₃)

  • Spectrometer Frequency: 400 MHz

  • Pulse Angle: 90°

  • Acquisition Time: ≥ 3 seconds

  • Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton of interest (typically 15-30 seconds for accurate quantification).[6][7][8]

  • Number of Scans: 8 or more to achieve an adequate signal-to-noise ratio.

Data Analysis: The purity of 2-Methyl-1-butanol is calculated by comparing the integral of a specific, well-resolved proton signal of the analyte with the integral of a known proton signal from the internal standard, taking into account the number of protons giving rise to each signal and the molar masses and weights of the analyte and the internal standard.

Visualization of Workflows

To provide a clearer understanding of the processes involved in the production and analysis of analytical standards, the following diagrams illustrate the key workflows.

CRM Production Workflow based on ISO 17034.

GC-FID Analysis Workflow.

qNMR Analysis Workflow.

References

• 1. colorado.edu [colorado.edu]
• 2. 2-Methyl-1-butanol | CAS 137-32-6 | LGC Standards [lgcstandards.com]
• 3. 2-Methyl-1-butanol | CAS 137-32-6 | LGC Standards [lgcstandards.com]
• 4. faa.gov [faa.gov]
• 5. 2-METHYL-1-BUTANOL(34713-94-5) 1H NMR [m.chemicalbook.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays — Nanalysis [nanalysis.com]
• 8. Building Block. The relaxation delay [imserc.northwestern.edu]

A Comparative Guide to the Quantitative Analysis of 2-Methyl-1-butanol in Complex Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of specific isomers like 2-Methyl-1-butanol in complex matrices is a frequent analytical challenge. This guide provides a detailed comparison of three prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method's performance is objectively compared, supported by experimental data and detailed protocols, to aid in selecting the most suitable technique for your specific research needs.

At a Glance: Performance Comparison

The following table summarizes the key quantitative performance parameters for the analysis of 2-Methyl-1-butanol using GC-MS, HPLC-RID, and qNMR.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-RID)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by change in refractive index.	Quantification based on the direct proportionality between NMR signal area and the number of nuclei.
Selectivity	High (mass fragmentation provides structural information).	Moderate (co-elution can be an issue).	High (unique chemical shifts for different protons).
Sensitivity (LOD)	Low (typically in the low mg/L to µg/L range).[1]	Moderate (typically in the mg/L range).	Lower (typically > 5 µM).[2]
**Linearity (R²) **	Excellent (>0.99).	Good (>0.99).	Excellent (inherently linear over a wide dynamic range).
Accuracy (% Recovery)	High (95-105%).	Good (97-103%).	High (can be a primary ratio method).[2]
Precision (%RSD)	Excellent (<5%).	Good (<5%).	Excellent (<2%).
Sample Throughput	High (with autosampler).	Moderate.	Low to Moderate.
Strengths	High sensitivity and selectivity, well-established methods.	Suitable for non-volatile compounds, simpler instrumentation.	Absolute quantification without a calibration curve for the analyte, structural information, non-destructive.
Weaknesses	Requires volatile and thermally stable analytes.	Lower sensitivity and selectivity compared to GC-MS.	Lower sensitivity, higher instrumentation cost, potential for signal overlap in very complex mixtures.

Experimental Protocols

Detailed methodologies for each technique are provided below, offering a practical guide for implementation in a laboratory setting.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly suitable for the analysis of volatile compounds like 2-Methyl-1-butanol in complex mixtures such as fermentation broths or alcoholic beverages.

1. Sample Preparation:

• For alcoholic beverages, direct injection may be possible.

• For fermentation broth, a simple liquid-liquid extraction with a suitable solvent (e.g., ethyl acetate) containing an internal standard (e.g., 1-pentanol) is recommended.

• Alternatively, headspace sampling can be employed to minimize matrix effects.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MS or equivalent.

• Column: DB-WAX capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 40°C for 5 minutes, ramped to 220°C at 10°C/min, and held for 5 minutes.

• MS Interface Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 30-200.

3. Calibration:

• Prepare a series of calibration standards of 2-Methyl-1-butanol in the appropriate matrix (e.g., 40% ethanol/water for alcoholic beverages) with a fixed concentration of the internal standard.

• Construct a calibration curve by plotting the ratio of the peak area of 2-Methyl-1-butanol to the peak area of the internal standard against the concentration of 2-Methyl-1-butanol.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This technique is applicable for the analysis of short-chain alcohols and is particularly useful when derivatization is not desirable.

1. Sample Preparation:

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

• Dilute the sample with the mobile phase if the concentration of 2-Methyl-1-butanol is expected to be high.

• An internal standard (e.g., n-propanol) can be added for improved accuracy.

2. HPLC-RID Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Refractive Index Detector (RID).

• Column: Aminex HPX-87H ion-exclusion column (300 mm x 7.8 mm) or a suitable C18 column.

• Mobile Phase: Isocratic elution with 5 mM sulfuric acid in water.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 60°C.

• Injection Volume: 20 µL.

3. Calibration:

• Prepare calibration standards of 2-Methyl-1-butanol in the mobile phase.

• Generate a calibration curve by plotting the peak area of 2-Methyl-1-butanol against its concentration.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR offers a powerful method for absolute or relative quantification without the need for an identical standard for the analyte.

1. Sample Preparation:

• Accurately weigh a known amount of the sample and a certified internal standard (e.g., maleic acid, 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP)) into an NMR tube.

• Add a known volume of a suitable deuterated solvent (e.g., D₂O or CDCl₃).

• Ensure complete dissolution of both the sample and the internal standard.

2. NMR Instrumentation and Conditions:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or higher field strength instrument.

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Parameters:

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to achieve a high signal-to-noise ratio (S/N > 150 for accurate integration).

• Processing: Apply appropriate phasing and baseline correction.

3. Quantification:

• Integrate a well-resolved signal of 2-Methyl-1-butanol and a signal of the internal standard.

• Calculate the concentration of 2-Methyl-1-butanol using the following formula:

  Cₓ = (Iₓ / Nₓ) * (Nₛ / Iₛ) * (Mₛ / Mₓ) * (mₛ / mₓ) * Pₛ

  Where:

  • Cₓ = Concentration of the analyte (2-Methyl-1-butanol)

  • I = Integral of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • ₓ refers to the analyte and ₛ refers to the standard.

Visualizing the Workflow

To better understand the logical flow of each analytical method, the following diagrams are provided.

References

• 1. Optimization and validation of a GC-FID method for the determination of acetone-butanol-ethanol fermentation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 2-Methyl-1-butanol

For researchers, scientists, and professionals in drug development, the efficient and selective synthesis of chiral building blocks like 2-Methyl-1-butanol (B89646) is of paramount importance. This guide provides a comparative overview of the primary synthesis pathways for 2-Methyl-1-butanol, offering experimental data, detailed protocols, and visual representations to aid in the selection of the most suitable method for a given application.

Comparison of Key Synthesis Pathways

The production of 2-Methyl-1-butanol can be broadly categorized into biosynthetic and chemical synthesis routes. Each pathway presents distinct advantages and disadvantages in terms of yield, stereoselectivity, scalability, and environmental impact.

Pathway	Starting Material(s)	Key Reagents/Catalysts	Typical Yield	Purity/Selectivity	Key Advantages	Key Disadvantages
Biosynthesis (E. coli)	Glucose	Genetically engineered E. coli	1.25 g/L[1][2][3]	High	Utilizes renewable feedstocks, mild reaction conditions.	Relatively low titers, complex downstream processing.
Biosynthesis (C. glutamicum)	Glucose	Genetically engineered Corynebacterium glutamicum	0.37 g/L[4][5][6]	High	Established industrial host, potential for high-density fermentation.	Lower reported yields compared to E. coli for this specific product.
Separation from Fusel Oil	Fusel Oil (by-product of ethanol (B145695) fermentation)	None (distillation)	Variable (dependent on fusel oil composition)	Variable	Utilizes a low-cost byproduct.	Complex mixture, requires efficient fractional distillation, composition varies.
Asymmetric Chemical Synthesis (Boronic Ester Homologation)	Boron triisopropylate, ethyl lithium, (S,S)-1,2-dicyclohexyl-1,2-ethanediol	Dichloromethyllithium, Zinc dichloride, Methyl magnesium chloride	71% (overall for 4 steps)[7]	High enantiomeric excess[7]	High stereocontrol, produces enantiomerically pure product.	Multi-step synthesis, requires specialized reagents and cryogenic conditions.
Chemical Synthesis (Hydroboration-Oxidation)	2-Methyl-1-butene	Borane-THF (BH3-THF), NaOH, H2O2	Not specified in searches	High (Anti-Markovnikov)	High regioselectivity, generally good yields.	Requires handling of borane (B79455) reagents.
Chemical Synthesis (Guerbet Reaction)	Ethanol, Isoamyl alcohol	Mg-Al mixed oxides, Ni/La2O3/Al2O3	Variable (focus on butanol and higher alcohols)	Produces a mixture of higher alcohols	Utilizes simple starting materials.	Not a direct, high-selectivity route to 2-Methyl-1-butanol.

Biosynthetic Pathways

The biosynthesis of 2-Methyl-1-butanol leverages the native amino acid metabolic pathways of microorganisms. By overexpressing key enzymes and knocking out competing pathways, strains can be engineered to efficiently convert simple sugars into the desired alcohol.

Synthesis of 2-Methyl-1-butanol in Escherichia coli

Genetically engineered E. coli has been developed to produce 2-Methyl-1-butanol by harnessing the isoleucine biosynthetic pathway. This work has led to strains capable of producing 1.25 g/L of 2-Methyl-1-butanol in 24 hours, with a yield of up to 0.17 g per gram of glucose.[1][3]

References

• 1. Production of 2-methyl-1-butanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol in engineered Escherichia coli. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of 2-methyl-1-butanol and 3-methyl-1-butanol in engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. research.uni-luebeck.de [research.uni-luebeck.de]
• 7. sciforum.net [sciforum.net]

A Comparative Analysis of 2-Methyl-1-butanol and Isobutanol as Biofuels

In the quest for sustainable and efficient alternatives to conventional fossil fuels, higher alcohols have emerged as promising candidates. Among these, 2-Methyl-1-butanol and isobutanol, both isomers of butanol, exhibit properties that make them attractive for use in internal combustion engines. This guide provides a detailed comparison of the key biofuel properties of 2-Methyl-1-butanol and isobutanol, supported by experimental data and standardized testing protocols, to assist researchers and professionals in the field of drug and biofuel development.

Quantitative Comparison of Biofuel Properties

The performance of a biofuel is determined by several key parameters. The table below summarizes the critical properties of 2-Methyl-1-butanol and isobutanol, providing a clear basis for comparison.

Property	2-Methyl-1-butanol	Isobutanol
Energy Density (MJ/L)	~30.2	~26.5[1]
Research Octane (B31449) Number (RON)	~90-92	~114 (Blending RON)[1]
Motor Octane Number (MON)	~83-85	~94 (Blending MON)[1]
Reid Vapor Pressure (RVP) (kPa)	~2.7 (@ 20°C)[2]	~1.17 (@ 20°C)[3]
Water Solubility ( g/100 mL)	3.6 (@ 30°C)[4]	~8.0 (@ 20°C)[1]

Key Property Comparison

Caption: Comparative properties of 2-Methyl-1-butanol and Isobutanol.

Experimental Protocols

Accurate and reproducible data are paramount in scientific research. The following are detailed methodologies for determining the key biofuel properties discussed.

Determination of Energy Density (Heat of Combustion)

The energy density is determined using a bomb calorimeter according to the ASTM D240 standard test method .[5][6][7]

Experimental Workflow:

Caption: Workflow for determining the heat of combustion.

Procedure:

• A precise mass of the biofuel sample is weighed into a sample holder (crucible).

• The sample holder is placed inside a high-pressure vessel known as a "bomb."

• The bomb is then filled with high-pressure oxygen.

• The sealed bomb is immersed in a known quantity of water in a thermally insulated container (calorimeter).

• The sample is ignited by passing an electric current through a fuse wire.

• The combustion of the sample releases heat, which is absorbed by the water, causing its temperature to rise.

• The temperature of the water is carefully monitored and recorded before and after combustion to determine the temperature change.

• The heat of combustion is calculated using the temperature change, the mass of the water, and the heat capacity of the calorimeter system.

Determination of Octane Number (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

Procedure:

• The CFR engine is operated under specific, controlled conditions as defined by ASTM standards (ASTM D2699 for RON and ASTM D2700 for MON).

• The knocking intensity of the test fuel is compared to that of primary reference fuels (mixtures of isooctane (B107328) and n-heptane).

• The compression ratio of the engine is adjusted until a standard level of knock is achieved for the test fuel.

• The octane number of the test fuel is the percentage by volume of isooctane in a primary reference fuel blend that produces the same knock intensity under the same operating conditions.

Determination of Reid Vapor Pressure (RVP)

The Reid Vapor Pressure is a measure of the volatility of a fuel. It is determined according to the ASTM D323 or D5191 standard test methods .

Procedure:

• A chilled sample of the fuel is introduced into a vapor pressure apparatus, which consists of a liquid chamber and a vapor chamber.

• The volume of the vapor chamber is four times the volume of the liquid chamber.

• The apparatus is sealed and immersed in a water bath maintained at 37.8°C (100°F).

• The apparatus is shaken to ensure equilibrium between the liquid and vapor phases.

• The pressure inside the apparatus is measured using a pressure gauge, and this reading is the Reid Vapor Pressure.

Determination of Hygroscopicity (Water Solubility)

The water content or solubility of biofuels is a critical property affecting their storage and use. The water content can be determined using the ASTM E1064 standard test method , which employs coulometric Karl Fischer titration.[1][3][8][9]

Experimental Workflow:

Caption: Workflow for determining water content via Karl Fischer titration.

Procedure:

• A specialized titration apparatus containing a Karl Fischer reagent is used.

• A known amount of the biofuel sample is injected into the titration cell.

• The Karl Fischer reagent reacts stoichiometrically with any water present in the sample.

• In the coulometric method, iodine, a key component of the reagent, is generated electrochemically.

• An electrode system detects the endpoint of the titration, which occurs when all the water has been consumed.

• The amount of water in the sample is directly proportional to the total electrical charge (in coulombs) required to generate the iodine, as governed by Faraday's law. This allows for a very precise determination of the water content.

References

• 1. store.astm.org [store.astm.org]
• 2. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. store.astm.org [store.astm.org]
• 4. 2-Methyl-1-butanol | 137-32-6 [chemicalbook.com]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D240 − 09: Standard Test Method for Heat of Combustion of Liquid Hydrocarbon Fuels by Bomb Calorimeter : American Society for Testing and Materials : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 8. standards.globalspec.com [standards.globalspec.com]
• 9. store.astm.org [store.astm.org]

A Spectroscopic Comparison of 2-Methyl-1-butanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of the enantiomers of 2-methyl-1-butanol (B89646): (R)-(-)-2-methyl-1-butanol and (S)-(+)-2-methyl-1-butanol. While enantiomers exhibit identical physical and spectroscopic properties in an achiral environment, their interaction with chiral entities, such as plane-polarized light or chiral molecules, reveals their distinct nature. This guide summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and chiroptical methods, supported by detailed experimental protocols.

Data Presentation

The following tables summarize the quantitative data for the spectroscopic analysis of 2-methyl-1-butanol enantiomers.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data

Since NMR spectroscopy is an achiral technique, the spectra for the (R) and (S) enantiomers are identical. The data presented here is for the racemic mixture, but it is representative of each individual enantiomer.[1][2]

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.4-3.5	dd	2H	-CH₂OH
~1.6	m	1H	-CH(CH₃)-
~1.4	m	2H	-CH₂-CH₃
~0.9	t	3H	-CH₂-CH₃
~0.9	d	3H	-CH(CH₃)-

¹³C NMR	Chemical Shift (δ) ppm	Assignment
~67.6-67.8	-CH₂OH
~37.5-38.0	-CH(CH₃)-
~25.9-26.8	-CH₂-CH₃
~16.2-16.7	-CH(CH₃)-
~11.4-11.6	-CH₂-CH₃

Table 2: Infrared (IR) Spectroscopy Data

Similar to NMR, IR spectroscopy is an achiral technique, and the spectra of both enantiomers are identical.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3330	Strong, Broad	O-H Stretch
~2950	Strong	C-H Stretch (sp³)
~2870	Strong	C-H Stretch (sp³)
~1460	Medium	C-H Bend
~1040	Strong	C-O Stretch

Table 3: Mass Spectrometry (MS) Data

Mass spectrometry, being an achiral technique, does not differentiate between enantiomers. The fragmentation pattern for both (R) and (S)-2-methyl-1-butanol is the same.[3]

m/z	Relative Intensity (%)	Assignment
88	< 1	[M]⁺ (Molecular Ion)
70	~15	[M-H₂O]⁺
57	~100	[C₄H₉]⁺
43	~95	[C₃H₇]⁺
41	~70	[C₃H₅]⁺
29	~48	[C₂H₅]⁺

Table 4: Chiroptical Data

Chiroptical methods are essential for distinguishing between enantiomers.

Technique	(R)-(-)-2-Methyl-1-butanol	(S)-(+)-2-Methyl-1-butanol
Specific Rotation [α]D	-5.75°	+5.75°
Circular Dichroism (CD)	Expected opposite sign signals	Expected opposite sign signals
Vibrational Circular Dichroism (VCD)	Expected opposite sign signals	Expected opposite sign signals

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural elucidation.

Protocol:

• Sample Preparation: Dissolve approximately 10-20 mg of 2-methyl-1-butanol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Use a standard NMR spectrometer (e.g., 300 or 400 MHz for ¹H NMR).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds.

  • Process the data using Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds.

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify functional groups present in the molecule.

Protocol:

• Sample Preparation: For a liquid sample like 2-methyl-1-butanol, the neat liquid can be analyzed. Place a drop of the sample between two KBr or NaCl plates to create a thin film.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder.

  • Place the sample in the beam path and record the sample spectrum.

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to generate the final transmittance or absorbance spectrum.

  • Typically, the spectrum is recorded from 4000 cm⁻¹ to 400 cm⁻¹.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a gas chromatograph (GC-MS) for separation and purification.

• Ionization: Use a suitable ionization method, such as Electron Ionization (EI) at 70 eV.

• Mass Analysis: The ionized fragments are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The detector records the abundance of each fragment, generating a mass spectrum.

Chiroptical Spectroscopy: Optical Rotation

Objective: To measure the rotation of plane-polarized light, which is a characteristic property of chiral molecules.

Protocol:

• Sample Preparation: Prepare a solution of the enantiomer of interest in a suitable solvent (e.g., ethanol) at a known concentration (c, in g/mL).

• Instrumentation: Use a polarimeter.

• Measurement:

  • Fill a polarimeter cell of a known path length (l, in dm) with the solution.

  • Measure the observed rotation (α) at a specific temperature (T) and wavelength (usually the sodium D-line, 589 nm).

  • Calculate the specific rotation using the formula: [α]ᵀλ = α / (l × c).

Chiral Derivatization for NMR Analysis

Objective: To distinguish between enantiomers using NMR by converting them into diastereomers with a chiral derivatizing agent.

Protocol:

• Derivatization: React the racemic or enantiomerically enriched 2-methyl-1-butanol with a chiral derivatizing agent, such as (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's acid) or its acid chloride, in the presence of a coupling agent (e.g., DCC) and a catalyst (e.g., DMAP). This reaction forms diastereomeric esters.

• NMR Analysis: Acquire the ¹H or ¹⁹F NMR spectrum of the resulting diastereomeric mixture. The corresponding protons or fluorine atoms in the two diastereomers will be in different chemical environments and will therefore exhibit different chemical shifts, allowing for their distinction and quantification.

Visualizations

Experimental Workflow for Spectroscopic Comparison

The following diagram illustrates the workflow for the spectroscopic comparison of 2-methyl-1-butanol enantiomers.

Caption: Workflow for the spectroscopic analysis of 2-methyl-1-butanol enantiomers.

Logical Relationship of Spectroscopic Techniques

This diagram shows the logical relationship between the spectroscopic techniques and the properties they elucidate for the enantiomers of 2-methyl-1-butanol.

Caption: Relationship between spectroscopic techniques and enantiomer properties.

References

• 1. 2-METHYL-1-BUTANOL(34713-94-5) 1H NMR [m.chemicalbook.com]
• 2. 2-METHYL-1-BUTANOL(34713-94-5) 13C NMR spectrum [chemicalbook.com]
• 3. massbank.eu [massbank.eu]

Purity Assessment of Commercially Available 2-Methyl-1-butanol: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of starting materials is a critical parameter that can significantly influence experimental outcomes and product quality. This guide provides a comparative analysis of the stated purity of commercially available 2-Methyl-1-butanol from various suppliers. Furthermore, it outlines a detailed experimental protocol for purity verification using gas chromatography, a widely accepted analytical technique for this purpose.

Comparative Purity of Commercial 2-Methyl-1-butanol

The purity of 2-Methyl-1-butanol can vary between suppliers and product grades. The following table summarizes the publicly available purity information for this chemical from several commercial sources. It is important to note that this data is based on information provided by the suppliers and may not reflect batch-to-batch variability. Independent verification is always recommended.

Supplier	Product Name/Grade	Stated Purity
Sigma-Aldrich	2-Methyl-1-butanol, FG (Fragrance grade)	≥99%[1][2]
Fisher Scientific	(+/-)-2-Methyl-1-butanol	98%[3]
Carl ROTH	2-Methyl-1-butanol, for synthesis	≥97.5%[4][5]
Advanced Biotech	2-METHYL 1-BUTANOL NATURAL	99% min[6]
Shaanxi Didu New Materials Co. Ltd.	2-Methyl-1-butanol	99.0% Min[7]
BOC Sciences	(S)-(-)-2-Methyl-1-butanol	>98.0%
Unnamed Supplier (via ChemicalBook)	2-Methyl-1-Butanol Analytical Standard	98.0%[8]

Experimental Protocol: Purity Determination by Gas Chromatography (GC)

Gas chromatography is a robust and widely used technique for assessing the purity of volatile organic compounds like 2-Methyl-1-butanol.[9] The following protocol provides a general methodology for this analysis. For determining the enantiomeric purity of chiral samples, a chiral stationary phase is required.[10]

Objective: To determine the purity of a 2-Methyl-1-butanol sample by quantifying the main component and any impurities.

Principle: The sample is vaporized and injected into a gas chromatograph. The components of the sample are separated based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. A detector records the elution of each component, and the resulting peak areas are used to calculate the relative percentage of each substance.

Materials and Reagents:

• 2-Methyl-1-butanol sample

• High-purity solvent for dilution (e.g., ethanol, HPLC grade)

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary GC column (a non-polar or medium-polarity column is generally suitable for purity assessment, e.g., a column with a stationary phase like SE-30 or Apiezon L)[11]

• High-purity carrier gas (e.g., Helium, Nitrogen)

• Microsyringe for sample injection

Procedure:

• Sample Preparation:

  • Accurately prepare a solution of the 2-Methyl-1-butanol sample in a suitable solvent. A typical concentration is 1 mg/mL, but this may need to be optimized based on detector response.

• Instrumental Conditions (Example):

  • Inlet Temperature: 250 °C

  • Detector Temperature (FID): 280 °C

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp rate: 10 °C/min to 150 °C

    • Hold at 150 °C for 5 minutes

  • Carrier Gas Flow Rate: 1 mL/min (Helium)

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted)

• Analysis:

  • Inject a blank (solvent only) to ensure the system is clean.

  • Inject the prepared sample solution into the GC.

  • Record the chromatogram.

• Data Analysis:

  • Identify the peak corresponding to 2-Methyl-1-butanol based on its retention time.

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of 2-Methyl-1-butanol by the total peak area of all components and multiplying by 100.

Note: For chiral analysis to determine the enantiomeric composition, a chiral GC column is necessary.[10] The methodology may also be adapted for use with ¹H-NMR spectrometry using a chiral derivatizing agent like L-valine to distinguish between enantiomers.[12]

Visualizing the Purity Assessment Workflow

The following diagram illustrates the key steps in the purity assessment of 2-Methyl-1-butanol using gas chromatography.

Caption: Workflow for Purity Assessment of 2-Methyl-1-butanol by Gas Chromatography.

References

• 1. 2-甲基-1-丁醇 ≥99%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Methyl-1-butanol = 99 137-32-6 [sigmaaldrich.com]
• 3. (+/-)-2-Methyl-1-butanol, 98% | Fisher Scientific [fishersci.ca]
• 4. 2-Methyl-1-butanol, 1 l, CAS No. 137-32-6 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 5. 2-Methyl-1-butanol, 1 l, CAS No. 137-32-6 | A to Z | Chemicals | Carl ROTH - Germany [carlroth.com]
• 6. 2-methyl-1-butanol, 137-32-6 [thegoodscentscompany.com]
• 7. 2-Methyl-1-butanol | 137-32-6 [chemicalbook.com]
• 8. 2-Methyl-1-Butanol Analytical Standard Best Price & High Purity, Supplier in Mumbai [nacchemical.com]
• 9. Solved Experiment 10- Dehydration of an | Chegg.com [chegg.com]
• 10. benchchem.com [benchchem.com]
• 11. 1-Butanol, 2-methyl- [webbook.nist.gov]
• 12. scielo.br [scielo.br]

A Comparative Analysis of 2-Methyl-1-butanol and Other Fusel Alcohols in Fermentation Byproducts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Formation, Properties, and Analytical Methodologies

Fusel alcohols, a group of higher alcohols produced as byproducts of fermentation, play a significant role in the chemical profile and sensory properties of alcoholic beverages and biofuels. Among these, 2-Methyl-1-butanol is a key compound, often found alongside other fusel alcohols such as 3-methyl-1-butanol (isoamyl alcohol), isobutanol, and 1-propanol. Understanding the distinct characteristics of these alcohols is crucial for quality control in the beverage industry, optimizing biofuel production, and for toxicological assessment in drug development. This guide provides a detailed comparison of 2-Methyl-1-butanol with other major fusel alcohols, supported by experimental data and standardized analytical protocols.

Formation and Relative Abundance in Fermentation

Fusel alcohols are primarily synthesized by yeast during fermentation via the Ehrlich pathway.[1][2][3][4][5] This metabolic route involves the transamination of amino acids to their corresponding α-keto acids, followed by decarboxylation to aldehydes, and finally, reduction to the respective higher alcohols.[1][3][4] The specific fusel alcohol produced is determined by the initial amino acid precursor.

The concentration of these alcohols can vary significantly depending on the fermentation conditions, yeast strain, and the composition of the fermentation medium.[6]

Table 1: Precursor Amino Acids and Typical Concentrations of Major Fusel Alcohols in Beer and Wine

Fusel Alcohol	Precursor Amino Acid	Typical Concentration in Beer (mg/L)	Typical Concentration in Wine (mg/L)
2-Methyl-1-butanol	Isoleucine	3 - 41[7]	12 - 311[7]
3-Methyl-1-butanol	Leucine	35 - 52[7]	49 - 180[7]
Isobutanol	Valine	6 - 72[7]	15 - 174[7]
1-Propanol	Threonine	4 - 60[7]	11 - 125[7]

Note: Concentrations can vary widely based on the specific type of beer or wine and the fermentation process.

Comparative Physicochemical and Toxicological Properties

The physicochemical properties of fusel alcohols, such as boiling point and solubility, influence their volatility and impact on the sensory characteristics of a product. From a toxicological perspective, while all fusel alcohols are more toxic than ethanol (B145695), their acute toxicity varies.

Table 2: Physicochemical and Toxicological Comparison of Fusel Alcohols

Property	2-Methyl-1-butanol	3-Methyl-1-butanol	Isobutanol	1-Propanol
Formula	C5H12O	C5H12O	C4H10O	C3H8O
Molar Mass ( g/mol )	88.15	88.15	74.12	60.1
Boiling Point (°C)	128[8]	132	108	97
Solubility in Water	3.6 g/100 mL	2.0 g/100 mL	8.7 g/100 mL	Miscible
Oral LD50 (rat, g/kg)	4.36[9]	1.3	2.46[10]	1.87

Experimental Protocols

Quantification of Fusel Alcohols by Gas Chromatography (GC)

The standard method for the quantitative analysis of fusel alcohols in fermentation byproducts is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[11][12][13]

• Degassing: For carbonated beverages like beer, the sample must be degassed. This can be achieved by repeated pipetting until no further bubble formation is observed.[12]

• Centrifugation/Filtration: To remove suspended solids, particularly in beverages like Takju (a Korean rice wine), the sample is centrifuged (e.g., at 3,000 rpm for 10 minutes).[12] The supernatant is then used for analysis. Alternatively, the sample can be filtered through a 0.45 µm syringe filter.

• Internal Standard Addition: An internal standard is crucial for accurate quantification. 3-pentanol (B84944) is commonly used for this purpose.[11][12] A known concentration of the internal standard solution is added to the sample. For instance, a 500 mg/L solution of 3-pentanol in 15% ethanol can be mixed in a 1:1 ratio with the sample.[11]

• Dilution: For distilled spirits with high alcohol content, a dilution step with deionized water is often necessary to bring the analyte concentrations within the calibration range and to mitigate matrix effects.

An alternative to direct injection is headspace analysis, which reduces the introduction of non-volatile matrix components into the GC system.[14][15][16]

• A 10 mL aliquot of the diluted sample is placed in a 20 mL headspace vial.[14]

• An internal standard is added.

• The vial is sealed and incubated at a controlled temperature (e.g., 70°C for 10 minutes) to allow volatile compounds to partition into the headspace.[11]

• An SPME fiber (e.g., Carboxen®/PDMS) is exposed to the headspace for a defined period (e.g., 30 minutes at 25°C) to adsorb the analytes.[14]

• The fiber is then retracted and introduced into the GC inlet for thermal desorption.[14]

• Column: A polar capillary column is typically used to achieve good separation of the alcohols. A common choice is a DB-WAX or DB-624 column (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).[11][12]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: An initial temperature of 40°C held for 5 minutes, then ramped at 10°C/min to 250°C and held for 10 minutes.[12]

• Injector Temperature: 250°C.

• Detector Temperature (FID): 280°C.[12]

• Injection Mode: Split injection with a high split ratio (e.g., 100:1) is often used for liquid samples to prevent column overloading.[12]

Standard solutions of the target fusel alcohols (2-methyl-1-butanol, 3-methyl-1-butanol, isobutanol, 1-propanol) and the internal standard are prepared in a matrix that mimics the sample (e.g., 10-15% ethanol solution).[12] A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Visualization of Metabolic Pathways and Experimental Workflows

Caption: The Ehrlich pathway illustrating the parallel formation of major fusel alcohols.

Caption: Standard workflow for the quantitative analysis of fusel alcohols using Gas Chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 2019 ASBC Meeting [asbc.confex.com]
• 7. Chemical Composition of Alcoholic Beverages, Additives and Contaminants - Alcohol Drinking - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. Isobutanol - Wikipedia [en.wikipedia.org]
• 11. Determination of methanol and fusel oils in various types of wines distributed in Korea - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Food Science and Preservation [ekosfop.or.kr]
• 13. Alcoholic Beverage Analysis by GC [restek.com]
• 14. gcms.labrulez.com [gcms.labrulez.com]
• 15. Analysis of Fusel Alcohols using HT3 Headspace Sampling [scioninstruments.com]
• 16. gcms.cz [gcms.cz]

2-Methyl-1-butanol: A Performance Evaluation for Solvent Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact the outcome of chemical reactions, purification processes, and formulation stability. This guide provides a comprehensive performance evaluation of 2-Methyl-1-butanol in various solvent applications, with a comparative analysis against other common solvents such as its isomers, n-butanol, and methyl isobutyl ketone (MIBK).

Executive Summary

2-Methyl-1-butanol, a primary amyl alcohol, presents a unique combination of properties that make it a viable and advantageous solvent in a range of applications.[1] Its branched structure influences its solvency, evaporation rate, and surface tension, offering a distinct performance profile compared to its linear isomer, 1-pentanol, and other common solvents. This guide delves into a data-driven comparison of 2-Methyl-1-butanol's performance, focusing on key parameters such as physicochemical properties, solvency, evaporation rate, material compatibility, and safety and environmental considerations.

Physicochemical Properties: A Comparative Overview

A solvent's fundamental physical and chemical characteristics dictate its behavior and suitability for specific applications. The following table summarizes the key physicochemical properties of 2-Methyl-1-butanol and its alternatives.

Property	2-Methyl-1-butanol	n-Butanol	Methyl Isobutyl Ketone (MIBK)	1-Pentanol (n-Amyl Alcohol)	Isoamyl Alcohol (3-Methyl-1-butanol)
CAS Number	137-32-6[2]	71-36-3	108-10-1[3]	71-41-0	123-51-3
Molecular Formula	C5H12O[2]	C4H10O	C6H12O[3]	C5H12O	C5H12O
Molecular Weight ( g/mol )	88.15[4][5]	74.12	100.16[3][6]	88.15	88.15
Boiling Point (°C)	128[4]	117.5[7]	117.4[6]	138.5[8]	131.2[8]
Flash Point (°C)	50[4]	37[7]	18[6]	49	43
Density (g/mL at 20°C)	0.816[4]	0.810[7]	0.801[9]	0.817	0.810
Water Solubility ( g/100 mL at 20°C)	3.0[10]	7.81[7]	1.7[6]	2.2	2.0

Solvency Performance

A crucial aspect of a solvent's performance is its ability to dissolve a solute. This is often quantified by the Kauri-Butanol (Kb) value and further understood through Hansen Solubility Parameters.

Kauri-Butanol Value

Solvent	Kauri-Butanol (Kb) Value
2-Methyl-1-butanol	Not readily available
n-Butanol	56
Methyl Isobutyl Ketone (MIBK)	100

Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) provide a more nuanced understanding of solvency by dividing the total cohesive energy of a liquid into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). Solvents with similar HSP values to a solute are more likely to dissolve it.

Solvent	δD (Dispersion)	δP (Polar)	δH (Hydrogen Bonding)
2-Methyl-1-butanol	16.0	5.7	14.5
n-Butanol	16.0	5.7	15.8
Methyl Isobutyl Ketone (MIBK)	15.3	6.1	4.1

Evaporation Rate

The rate at which a solvent evaporates is a critical factor in applications such as coatings, where it affects drying time and film formation. The relative evaporation rate is typically measured against n-butyl acetate (B1210297) (n-BuAc = 1.0).

Solvent	Relative Evaporation Rate (n-BuAc = 1.0)
2-Methyl-1-butanol (as primary amyl alcohol)	0.27[13]
n-Butanol	0.42[13]
Methyl Isobutyl Ketone (MIBK)	1.6[14][15]

Material Compatibility

The compatibility of a solvent with various materials, particularly polymers and elastomers, is essential to prevent degradation or swelling of equipment and components. The following table provides a qualitative summary of the compatibility of 2-Methyl-1-butanol and its alternatives with common materials.

Material	2-Methyl-1-butanol	n-Butanol	Methyl Isobutyl Ketone (MIBK)
High-Density Polyethylene (HDPE)	Good	Good	Limited
Polypropylene (PP)	Good	Good	Limited
Nylon	Good	Good	Poor
Polytetrafluoroethylene (PTFE)	Excellent	Excellent	Excellent
Viton® (FKM)	Good	Good	Poor
Neoprene	Fair	Fair	Poor
Natural Rubber	Poor	Poor	Poor

Safety and Environmental Profile

The toxicological and environmental impact of a solvent is a primary consideration in its selection, particularly in the pharmaceutical and fine chemical industries.

Parameter	2-Methyl-1-butanol	n-Butanol	Methyl Isobutyl Ketone (MIBK)
Oral LD50 (rat)	2200 mg/kg[10]	790 mg/kg	2080 mg/kg
Dermal LD50 (rabbit)	>3160 mg/kg[10]	3400 mg/kg	>16000 mg/kg
Aquatic Toxicity (LC50, fish, 96h)	530 mg/L[10]	1730 mg/L	505 mg/L
Biodegradability	Readily biodegradable (inferred)[10]	Readily biodegradable	Readily biodegradable

Experimental Protocols

Accurate and reproducible data are the foundation of any scientific comparison. The following are summaries of the standard experimental protocols for key solvent performance evaluations.

Kauri-Butanol Value (ASTM D1133)

This test method determines the relative solvent power of hydrocarbon solvents. A standard solution of kauri resin in n-butanol is titrated with the solvent under evaluation at 25°C. The endpoint is reached when a defined turbidity is observed, indicating the point of insolubility. The volume of solvent required is corrected to a standard and reported as the Kauri-Butanol value.

Evaporation Rate (ASTM D3539)

This method measures the evaporation rate of volatile liquids. A specified volume of the solvent is placed on a filter paper suspended from a balance in a controlled environment. The weight loss of the solvent over time is recorded, and the time taken to evaporate 90% of the solvent is used to calculate the relative evaporation rate compared to n-butyl acetate.

Material Compatibility (ASTM D543)

This practice evaluates the resistance of plastics to chemical reagents. Plastic specimens are immersed in the solvent for a specified period and at a controlled temperature. Changes in weight, dimensions, appearance, and mechanical properties (e.g., tensile strength) are measured and compared to unexposed control specimens.

Visualizations

To further elucidate the concepts discussed, the following diagrams created using the DOT language illustrate key workflows and relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 4. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methyl-1-butanol (CAS 137-32-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Methyl Isobutyl Ketone Solvent Properties [macro.lsu.edu]
• 7. n [macro.lsu.edu]
• 8. Amyl alcohol - Wikipedia [en.wikipedia.org]
• 9. sanjaychemindia.com [sanjaychemindia.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 12. besttechnologyinc.com [besttechnologyinc.com]
• 13. producerschemical.com [producerschemical.com]
• 14. hedinger.de [hedinger.de]
• 15. monumentchemical.com [monumentchemical.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-1-butanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of 2-Methyl-1-butanol, a flammable and harmful chemical, to promote operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of 2-Methyl-1-butanol. This chemical is a flammable liquid and vapor that can cause skin and serious eye irritation, and may also cause respiratory irritation.[1] Always handle this substance in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate Personal Protective Equipment (PPE).[1][2]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A flame-retardant lab coat.

• Respiratory Protection: If working outside a fume hood or in case of a spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Quantitative Safety Data

Understanding the physical and chemical properties of 2-Methyl-1-butanol is critical for its safe management. The following table summarizes key quantitative data related to its flammability and potential hazards.

Property	Value
Flash Point	43 °C (109.4 °F)[2]
Autoignition Temperature	385 °C (725 °F)[3]
Lower Explosive Limit (LEL)	1.1% by volume
Upper Explosive Limit (UEL)	9.3% by volume

Step-by-Step Disposal Protocol

The proper disposal of 2-Methyl-1-butanol waste must adhere to local, state, and federal regulations. In general, flammable organic solvents should never be disposed of down the drain.[4] The following protocol outlines the standard procedure for collecting and managing 2-Methyl-1-butanol waste in a laboratory setting.

Experimental Protocol: Waste Collection and Storage

• Waste Minimization: Whenever possible, plan experiments to minimize the generation of 2-Methyl-1-butanol waste.

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container with a secure screw-top cap. The container should be clearly labeled.

• Labeling: Affix a "Hazardous Waste" label to the container. The label must include:

  • The full chemical name: "2-Methyl-1-butanol" (no abbreviations or formulas).

  • The associated hazards (e.g., "Flammable," "Irritant").

  • The date when the first drop of waste is added.

• Waste Segregation: Do not mix 2-Methyl-1-butanol waste with incompatible chemicals. It should be collected separately or with other compatible flammable solvents.

• Storage Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which is a designated spot in the lab at or near the point of generation. The SAA should be a secondary containment bin to prevent the spread of potential leaks.

• Container Fullness: Do not overfill the waste container. Leave at least 10% of headspace to allow for vapor expansion.

• Requesting Pickup: Once the waste container is full, or within one year of the initial accumulation date, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.

Spill Management Procedures

In the event of a 2-Methyl-1-butanol spill, immediate and appropriate action is necessary to mitigate risks.

Experimental Protocol: Spill Cleanup

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Eliminate Ignition Sources: Turn off all nearby ignition sources, such as open flames, hot plates, and other electrical equipment.[1]

• Ventilate: Increase ventilation in the area by opening sashes on fume hoods.

• Containment: For small spills, contain the liquid using an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad.[2]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste disposal.[1]

• Decontamination: Clean the spill area with soap and water.

• Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the proper disposal procedure for 2-Methyl-1-butanol.

Caption: Workflow for the proper disposal of 2-Methyl-1-butanol waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. southwest.tn.edu [southwest.tn.edu]
• 3. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 4. carlroth.com:443 [carlroth.com:443]

Personal protective equipment for handling 2-Methyl-1-butanol

This guide provides critical safety and logistical information for the handling and disposal of 2-Methyl-1-butanol in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when handling 2-Methyl-1-butanol. The substance is irritating to the eyes, skin, and respiratory tract.[1][2] Repeated exposure may cause skin dryness or cracking.[2][3]

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Must be worn to protect against splashes and vapors.[2]
Face Shield	Recommended in situations with a higher risk of splashing.
Skin Protection	Protective Gloves	Chemical-resistant gloves are required.[2] It is advisable to check with the glove manufacturer for specific breakthrough times and material compatibility.
Lab Coat	A fully buttoned lab coat should be worn to protect skin and clothing.[4]
Respiratory Protection	Ventilation	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3][5]
Respirator	If ventilation is inadequate or exposure limits are exceeded, a suitable respirator may be necessary.[5][6]

First Aid Procedures

In case of accidental exposure to 2-Methyl-1-butanol, immediate and appropriate first aid is crucial. The substance can be absorbed into the body by inhalation of its vapor and by ingestion.[2]

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air and allow them to rest.[1][2] If breathing is difficult, provide oxygen.[5] Seek medical attention if symptoms persist.[3]
Skin Contact	Immediately remove all contaminated clothing.[1] Rinse the affected skin area with plenty of water or shower.[1][2] If skin irritation occurs, seek medical advice.[1]
Eye Contact	Immediately rinse the eyes with plenty of water for several minutes.[1][2] If contact lenses are present, remove them if it is easy to do so and continue rinsing.[1][2] Seek immediate medical attention.[1][2]
Ingestion	Rinse the mouth with water.[1][2] Do NOT induce vomiting.[1][2] The individual should rest.[1][2] Seek immediate medical attention.[1][2]

Operational and Disposal Plans

Handling and Storage:

2-Methyl-1-butanol is a flammable liquid and vapor.[1] Therefore, it is imperative to handle it away from heat, sparks, open flames, and other ignition sources.[1][7] Smoking is strictly prohibited in areas where this chemical is handled and stored.[1][2]

• Ventilation: Always handle 2-Methyl-1-butanol in a well-ventilated area or in a chemical fume hood to minimize inhalation of vapors.[1][5]

• Equipment: Use non-sparking tools and explosion-proof electrical equipment.[1][5] Ground and bond containers and receiving equipment to prevent static discharge.[1][7]

• Storage: Store the chemical in a cool, fireproof, and well-ventilated place.[2] Keep the container tightly closed.[1][3][5] Store locked up.[1][5]

Spill Management:

In the event of a spill, the primary goal is to contain the spill and prevent it from spreading.

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material, such as sand or earth, to absorb the spilled liquid.[1][2][6]

• Collect: Collect the absorbed material and leaking liquid into sealable, appropriate containers for disposal.[1][2][3]

• Clean: Clean the spill area thoroughly.

Disposal:

2-Methyl-1-butanol and its containers must be disposed of in accordance with all applicable local, regional, and national regulations.[1][7] Contact a licensed professional waste disposal service to dispose of this material.

Visual Workflow for Handling 2-Methyl-1-butanol

Caption: Figure 1: A workflow diagram illustrating the key steps for the safe handling of 2-Methyl-1-butanol from preparation to disposal.

Hazard Mitigation Plan

Caption: Figure 2: A diagram showing the primary hazards of 2-Methyl-1-butanol and the corresponding mitigation strategies.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ICSC 0506 - 2-METHYL-1-BUTANOL [inchem.org]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. echemi.com [echemi.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. fishersci.com [fishersci.com]